Tetrahexylammonium chloride

• CAS: 5922-92-9

Core Science & Biosynthesis

What are the physical properties of Tetrahexylammonium chloride?

An In-depth Technical Guide to the Physical Properties of Tetrahexylammonium Chloride

Introduction

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt with the chemical formula C₂₄H₅₂NCl. It consists of a central nitrogen atom bonded to four hexyl chains, with a chloride counter-ion. As a cationic surfactant, THAC has applications as a phase transfer catalyst, in the preparation of ionic liquids, and in various organic synthesis and electrochemistry applications.[1] Its long alkyl chains give it significant hydrophobic character, influencing its physical properties and behavior in different solvent systems. This guide provides a comprehensive overview of the known physical properties of Tetrahexylammonium chloride, details the experimental protocols for their determination, and presents this data for researchers, scientists, and professionals in drug development.

Physicochemical Data

The core physical properties of Tetrahexylammonium chloride are summarized in the table below. This data is essential for understanding the compound's behavior in experimental and industrial settings.

Physical Property	Value	Source(s)
IUPAC Name	Tetrahexylazanium chloride	[2]
CAS Number	5922-92-9	[1][3]
Molecular Formula	C₂₄H₅₂NCl (or C₂₄H₅₂N·Cl)	[1][3]
Molecular Weight	390.13 g/mol	[1][2][3][4][5]
Appearance	White to off-white crystalline powder/solid.[1][3][6]	[1][3][6]
Melting Point	111 - 113 °C	[3][5][6][7][8]
Boiling Point	544.68 °C (Rough estimate)	[3][7]
Density	0.8770 g/cm³ (Rough estimate)	[3][7]
Solubility	Soluble in organic solvents; limited solubility in water.[1]	[1]
Stability	Stable under standard ambient conditions. It is hygroscopic and incompatible with strong oxidizing agents.[3][6][8]	[3][6][8]

Experimental Protocols

The determination of the physical properties of chemical compounds like Tetrahexylammonium chloride is guided by standardized methodologies to ensure accuracy and reproducibility. The Organisation for Economic Co-operation and Development (OECD) provides a set of internationally accepted guidelines for the testing of chemicals.[9][10][11][12][13]

Workflow for Physical Property Characterization

The general process for determining the physical properties of a chemical substance is outlined in the diagram below.

Caption: Workflow for characterizing a chemical's physical properties.

Melting Point Determination (OECD Guideline 102)

The melting point is a critical indicator of a substance's purity. For a crystalline solid like Tetrahexylammonium chloride, a sharp melting range is expected.

• Apparatus: A capillary melting point apparatus (e.g., Mel-Temp or Thiele tube) or a Differential Scanning Calorimeter (DSC).

• Principle: The sample is heated at a controlled rate, and the temperature range from the initial melting of the first droplet to the complete liquefaction of the solid is recorded.

• Methodology (Capillary Method):

  • A small, dry amount of Tetrahexylammonium chloride powder is packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point (111 °C).

  • The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

  • The temperature at which the first liquid appears (T_start) and the temperature at which the last solid particle disappears (T_end) are recorded. The melting range is reported as T_start - T_end.

• Data Interpretation: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of high purity. Impurities typically cause a depression and broadening of the melting range.

Solubility Determination (OECD Guideline 105 - Water Solubility)

This protocol, often referred to as the "flask method," is used to determine the saturation mass concentration of a substance in water. Given THAC's limited water solubility, this method is appropriate.

• Apparatus: Erlenmeyer flasks, a constant temperature shaker or magnetic stirrer, a centrifuge, and an analytical method suitable for quantifying THAC (e.g., HPLC, ion chromatography).

• Principle: A surplus of the test substance is equilibrated with the solvent (water) at a constant temperature. The concentration of the substance in the aqueous phase is then determined after separating the undissolved solid.

• Methodology:

  • An excess amount of Tetrahexylammonium chloride is added to a known volume of deionized water in a flask.

  • The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to reach equilibrium. A preliminary test is run to determine the time to equilibrium (e.g., agitating for 24, 48, and 72 hours and analyzing concentrations).

  • Once equilibrium is reached, the mixture is allowed to settle, and the phases are separated, typically by centrifugation at a controlled temperature to avoid temperature-induced precipitation.[14][15]

  • A sample of the clear, supernatant aqueous phase is carefully removed.

  • The concentration of Tetrahexylammonium chloride in the sample is determined using a validated analytical method.

  • The experiment is performed at least in duplicate.

• Considerations for Ionic Liquids: The amphiphilic nature of some ionic liquids can make it difficult to distinguish between dissolved and dispersed (micellar) material.[15] Centrifugation is a critical step to ensure only the truly dissolved fraction is analyzed. For solubility in organic solvents, the same principle applies, but the analytical method must be adapted for the specific solvent.

Structure-Property Relationships

The physical properties of Tetrahexylammonium chloride are directly related to its molecular structure.

Caption: Relationship between THAC's structure and its properties.

• Solubility: The four long hexyl chains create a nonpolar, hydrophobic character, which dominates the molecule's behavior. This explains its high solubility in organic solvents and limited solubility in polar water.[1] In aqueous solutions, the hydrophobic effect drives the aggregation of the hexyl chains, which can lead to micelle formation above a certain concentration.

• Melting Point: The melting point of ionic salts is influenced by factors like ion size, symmetry, and the strength of the electrostatic interactions in the crystal lattice. The large, somewhat symmetrical tetrahexylammonium cation and the small chloride anion pack into a stable crystal lattice, requiring significant thermal energy (111-113 °C) to break apart, resulting in a relatively high melting point compared to some other ionic liquids with more asymmetric cations or larger, charge-diffuse anions.[16]

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. scbt.com [scbt.com]
• 5. 96%, powder | Sigma-Aldrich [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. TETRAHEXYLAMMONIUM CHLORIDE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]
• 9. oecd.org [oecd.org]
• 10. grokipedia.com [grokipedia.com]
• 11. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 12. search.library.brandeis.edu [search.library.brandeis.edu]
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• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Tetrahexylammonium chloride synthesis and purification methods

An In-depth Technical Guide to the Synthesis and Purification of Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the common methods for synthesizing and purifying tetrahexylammonium chloride (THAC). It includes detailed experimental protocols, comparative data, and workflow visualizations to assist researchers in the preparation of this versatile quaternary ammonium salt.

Introduction

Tetrahexylammonium chloride, with the chemical formula [N(C₆H₁₃)₄]⁺Cl⁻, is a quaternary ammonium salt that finds extensive application in various fields of chemistry and materials science. Its utility as a phase-transfer catalyst, an electrolyte in electrochemical studies, and a component in the formulation of ionic liquids makes it a valuable compound for researchers.[1][2] The synthesis of high-purity THAC is crucial for these applications, necessitating well-defined and reproducible experimental procedures. This document outlines the primary synthetic routes and purification strategies for obtaining research-grade tetrahexylammonium chloride.

Synthesis of Tetrahexylammonium Chloride

The most prevalent and direct method for the synthesis of tetrahexylammonium chloride is the Menshutkin reaction .[1][3] This nucleophilic substitution reaction involves the alkylation of a tertiary amine (trihexylamine) with an alkyl halide (1-chlorohexane).[1][4]

Alternative synthetic pathways include:

• Anion Exchange: This method involves exchanging the anion of a different tetrahexylammonium salt (e.g., bromide or iodide) for a chloride ion.[1]

• Neutralization: The reaction of tetrahexylammonium hydroxide with hydrochloric acid provides a straightforward route to the chloride salt.[1]

The Menshutkin Reaction: A Closer Look

The Menshutkin reaction is a classic Sₙ2 reaction where the lone pair of electrons on the nitrogen atom of trihexylamine attacks the electrophilic carbon of 1-chlorohexane, displacing the chloride ion.[4]

Reaction Scheme:

(CH₃(CH₂)₅)₃N + CH₃(CH₂)₅Cl → [N(CH₂(CH₂)₄CH₃)₄]⁺Cl⁻

To drive the reaction to completion and minimize the presence of unreacted trihexylamine in the final product, a slight excess of the alkylating agent (1-chlorohexane) is often employed.[1]

Data Presentation: Synthesis Parameters

Parameter	Value/Condition	Reference/Rationale
Reactants	Trihexylamine, 1-Chlorohexane	The core components of the Menshutkin reaction for THAC synthesis.[1]
Reactant Molar Ratio	~1:1.05 to 1:1.1 (Trihexylamine:1-Chlorohexane)	A slight excess of the alkylating agent is recommended to ensure complete conversion of the tertiary amine.[1]
Solvent	Acetonitrile, Ethanol, or other polar aprotic solvents	Polar solvents are known to accelerate the rate of Sₙ2 reactions like the Menshutkin reaction.[3]
Reaction Temperature	Reflux	Heating the reaction mixture to the boiling point of the solvent typically increases the reaction rate. The specific temperature depends on the solvent used.
Reaction Time	24 - 72 hours	The reaction time can vary depending on the reactivity of the substrates and the reaction temperature. Monitoring by TLC or GC is recommended.
Purity (Commercial)	≥96%	Commercially available tetrahexylammonium chloride often has a purity of 96% or higher.[5][6]

Experimental Protocol: Synthesis of Tetrahexylammonium Chloride via the Menshutkin Reaction

This protocol is a representative procedure based on the principles of the Menshutkin reaction.

Materials:

• Trihexylamine

• 1-Chlorohexane

• Acetonitrile (anhydrous)

• Diethyl ether (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add trihexylamine (1 equivalent).

• Dissolve the trihexylamine in anhydrous acetonitrile.

• Add 1-chlorohexane (1.05 - 1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material (trihexylamine) is consumed. This may take 24-72 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product, a viscous oil or a waxy solid, can be solidified by washing with anhydrous diethyl ether.

• Isolate the solid product by vacuum filtration and wash it with several portions of cold diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to obtain crude tetrahexylammonium chloride.

Purification of Tetrahexylammonium Chloride

The primary method for purifying crude tetrahexylammonium chloride is recrystallization . This technique relies on the principle that the solubility of a compound in a solvent increases with temperature.[7][8] By dissolving the impure solid in a hot solvent and then allowing it to cool slowly, the desired compound will crystallize out, leaving the impurities dissolved in the solvent.

Data Presentation: Purification Parameters

Parameter	Value/Condition	Reference/Rationale
Purification Method	Recrystallization	A standard and effective method for purifying solid organic compounds.[9]
Recrystallization Solvent	Ethanol	Ethanol is a commonly cited solvent for the recrystallization of tetrahexylammonium chloride.[10]
Alternative Solvents	Ethanol-acetone mixture	This solvent system has been used for the recrystallization of other tetraalkylammonium halides.[11]
Washing Solvent	Hexane	Washing the crude product with hexane can help remove nonpolar impurities.[12]

Experimental Protocol: Purification of Tetrahexylammonium Chloride by Recrystallization

Materials:

• Crude tetrahexylammonium chloride

• Ethanol (reagent grade)

• Erhlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Place the crude tetrahexylammonium chloride in an Erlenmeyer flask.

• Add a minimal amount of ethanol to the flask.

• Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. Add more ethanol in small portions if necessary to achieve complete dissolution. Avoid adding excessive solvent.

• Once dissolved, remove the flask from the hot plate and allow it to cool slowly to room temperature. Covering the flask will slow the cooling process and promote the formation of larger crystals.

• After the solution has reached room temperature and crystal formation has ceased, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

• Dry the purified tetrahexylammonium chloride crystals in a vacuum oven.

Workflow Visualizations

The following diagrams illustrate the key processes involved in the synthesis and purification of tetrahexylammonium chloride.

Caption: Overall workflow for the synthesis and purification of THAC.

Caption: Signaling pathway of the Menshutkin reaction for THAC synthesis.

References

• 1. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. US5723704A - Process for the preparation of alkyl chlorides - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 7. rsc.org [rsc.org]
• 8. Tetraalkylammonium halides as chemical standards for positive electrospray ionization with ion mobility spectrometry/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TETRAHEXYLAMMONIUM CHLORIDE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. redalyc.org [redalyc.org]
• 11. researchjournal.co.in [researchjournal.co.in]
• 12. jmcs.org.mx [jmcs.org.mx]

An In-depth Technical Guide to the Solubility of Tetrahexylammonium Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of Tetrahexylammonium chloride (THAC) in organic solvents. Tetrahexylammonium chloride is a quaternary ammonium salt notable for its applications as a phase transfer catalyst, electrolyte, and surfactant in various chemical and pharmaceutical processes.[1] Its efficacy in these roles is critically dependent on its interaction with and solubility in different organic media.

Qualitative Solubility Profile

Tetrahexylammonium chloride is a quaternary ammonium salt, a class of compounds that are ionic in nature.[2] Its solubility is governed by the principle of "like dissolves like." The molecule consists of a positively charged nitrogen center surrounded by four long hexyl chains, and a chloride anion. The long, nonpolar alkyl chains contribute significant hydrophobic character, influencing its solubility behavior.[1]

Generally, THAC is described as soluble in organic solvents, with limited solubility in water due to its hydrophobic hexyl groups.[1] The solubility of quaternary ammonium salts tends to decrease as the length of the alkyl chains increases in a given solvent.[3]

The expected solubility trends for Tetrahexylammonium chloride and related, smaller quaternary ammonium salts in different classes of organic solvents are summarized below.

Table 1: Qualitative Solubility of Tetrahexylammonium Salts in Various Organic Solvents

Solvent Class	Example Solvents	Tetrahexylammonium chloride (C24)	Tetramethylammonium chloride (C4)	General Trend for Quaternary Ammonium Salts
Polar Protic	Methanol, Ethanol	Soluble	Very Soluble[4]	High solubility due to ion-dipole interactions and hydrogen bonding with the anion.[5]
Polar Aprotic	DMSO, DMF	Expected to be Soluble	-	High solubility due to strong dipole moments that can solvate ions effectively.[3]
Intermediate Polarity	Chloroform, Acetone	Soluble	Insoluble in Chloroform[4]	Moderate to low solubility. The larger alkyl groups on THAC enhance solubility in less polar solvents compared to smaller analogs.

| Nonpolar | Benzene, Ether, Hexane | Sparingly Soluble | Insoluble[4] | Generally insoluble or sparingly soluble as nonpolar solvents cannot effectively solvate the ionic components.[6] |

Note: This table is based on general chemical principles and available qualitative data. Experimental verification is required for precise quantitative values.

Experimental Protocol for Quantitative Solubility Determination

To address the gap in quantitative data, a reliable method for determining the solubility of Tetrahexylammonium chloride is essential. The gravimetric method, based on the "excess solid" or shake-flask technique, is a fundamental and accurate approach for measuring the solubility of a solid in a liquid.[7][8]

A saturated solution is prepared by adding an excess amount of the solute (Tetrahexylammonium chloride) to a known mass of a solvent. The mixture is agitated at a constant temperature until equilibrium is reached. After separating the undissolved solid, a known mass of the saturated solution is taken, the solvent is evaporated, and the mass of the remaining solute is measured.[8][9]

• Chemicals:

  • Tetrahexylammonium chloride (high purity)

  • Organic solvents of interest (analytical grade)

• Equipment:

  • Analytical balance (±0.0001 g)

  • Temperature-controlled orbital shaker or incubator

  • Centrifuge with appropriate vials

  • Syringe filters (e.g., 0.22 µm PTFE) and syringes

  • Glass vials with screw caps

  • Volumetric pipettes and flasks

  • Drying oven or vacuum oven

  • Glass evaporating dishes or beakers

The logical flow of the gravimetric solubility determination process is outlined in the diagram below.

Gravimetric method workflow for solubility determination.

• Preparation: Add an excess amount of Tetrahexylammonium chloride to a glass vial containing a precisely weighed amount of the organic solvent (e.g., 5-10 g). The excess solid should be clearly visible.

• Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for 24 to 48 hours. The system reaches equilibrium when the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, remove the vial and place it in a centrifuge. Spin at a moderate speed until all undissolved solid material has formed a compact pellet at the bottom of the vial. This ensures the supernatant is free of suspended particles.

• Sample Collection:

  • Pre-weigh a clean, dry evaporating dish on an analytical balance. Record this mass.

  • Carefully withdraw a known amount (e.g., 1-2 mL) of the clear supernatant (the saturated solution) using a pipette or syringe. To avoid any disturbance of the solid pellet, it is advisable to filter the supernatant through a syringe filter compatible with the solvent.

  • Dispense the saturated solution into the pre-weighed evaporating dish and immediately weigh it again to determine the exact mass of the solution collected.

• Drying: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. A vacuum oven is preferred for high-boiling point solvents. Continue drying until a constant mass is achieved, which indicates all the solvent has been removed.[8]

• Final Weighing: After cooling the dish to room temperature in a desiccator, weigh it on the analytical balance to determine the final mass of the dish plus the dried solute.

The solubility can be expressed as grams of solute per 100 grams of solvent.

• Let m₁ = Mass of the empty evaporating dish (g)

• Let m₂ = Mass of the dish + saturated solution (g)

• Let m₃ = Mass of the dish + dried solute (g)

• Mass of Solute (Tetrahexylammonium chloride):

  • m_solute = m₃ - m₁

• Mass of Solvent:

  • m_solvent = m₂ - m₃

• Solubility ( g/100 g solvent):

  • Solubility = (m_solute / m_solvent) × 100

For certain applications, other methods can be employed to determine the concentration of the saturated solution:

• Titration: The concentration of quaternary ammonium compounds can be determined via potentiometric titration using an ionic surfactant electrode or by argentometric titration of the chloride anion.[10][11][12]

• Spectroscopy: If the solute has a suitable chromophore, UV-Vis spectroscopy can be used to determine its concentration in the saturated solution after appropriate dilution.[13]

Conclusion

Tetrahexylammonium chloride exhibits solubility in a range of organic solvents, a characteristic driven by its unique structure featuring both ionic and significant hydrophobic components. While precise quantitative data remains sparse in the literature, this guide provides a qualitative framework for its expected behavior. For applications in research and drug development requiring exact solubility values, the detailed gravimetric protocol and workflow presented here offer a robust and reliable method for their experimental determination. Understanding and quantifying the solubility of Tetrahexylammonium chloride is a critical step in optimizing its function in catalysis, synthesis, and formulation development.

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 5. fiveable.me [fiveable.me]
• 6. researchgate.net [researchgate.net]
• 7. lifechemicals.com [lifechemicals.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. pharmajournal.net [pharmajournal.net]
• 10. Determination of quaternary ammonium compounds by potentiometric titration with an ionic surfactant electrode: single-laboratory validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ntl.pl [ntl.pl]
• 12. pages.hannainst.com [pages.hannainst.com]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to Tetrahexylammonium Chloride (CAS 5922-92-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and analysis of Tetrahexylammonium chloride (CAS 5922-92-9). This quaternary ammonium salt is a versatile compound, primarily utilized as a phase transfer catalyst in organic synthesis. This document consolidates key data into structured tables, outlines detailed experimental methodologies, and presents visual diagrams of synthetic and analytical workflows to support its application in research and development.

Chemical Structure and Identification

Tetrahexylammonium chloride is a quaternary ammonium salt consisting of a central nitrogen atom covalently bonded to four hexyl chains, with a chloride anion providing charge neutrality.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	5922-92-9
Molecular Formula	C₂₄H₅₂ClN
Molecular Weight	390.13 g/mol [1][2][3]
IUPAC Name	Tetrahexylammonium chloride
Synonyms	Tetra-n-hexylammonium chloride, N,N,N-trihexyl-1-hexanaminium chloride[2]
InChI	InChI=1S/C24H52N.ClH/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;/h5-24H2,1-4H3;1H/q+1;/p-1[2][4]
InChIKey	ODTSDWCGLRVBHJ-UHFFFAOYSA-M[2][4]
SMILES	CCCCCC--INVALID-LINK--(CCCCCC)CCCCCC.[Cl-][2]

Physicochemical Properties

Tetrahexylammonium chloride is a white to off-white crystalline powder at room temperature.[5][6] Its long alkyl chains render it soluble in many organic solvents, while its ionic nature provides some solubility in polar solvents.

Table 2: Physical and Chemical Properties

Property	Value	Reference
Appearance	White to off-white crystalline powder	[5][6]
Melting Point	111-113 °C (lit.)
Boiling Point	544.68°C (rough estimate)	[5]
Density	0.8770 g/cm³ (rough estimate)	[5]
Solubility	Soluble in organic solvents, limited solubility in water. Soluble in ethanol.	[2][7]
Stability	Stable under normal conditions. Hygroscopic. Incompatible with strong oxidizing agents.	[5]

Synthesis of Tetrahexylammonium Chloride

The most common method for the synthesis of Tetrahexylammonium chloride is the quaternization of trihexylamine with hexyl chloride. This is a nucleophilic substitution reaction (Sₙ2).

Experimental Protocol: Synthesis

Objective: To synthesize Tetrahexylammonium chloride from trihexylamine and hexyl chloride.

Materials:

• Trihexylamine

• Hexyl chloride

• Acetonitrile (or other suitable polar aprotic solvent)

• Ethanol (for recrystallization)

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Rotary evaporator

• Büchner funnel and filter paper

• Crystallizing dish

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve trihexylamine in a suitable solvent such as acetonitrile.

• Addition of Alkylating Agent: Slowly add a stoichiometric equivalent of hexyl chloride to the stirred solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 12-24 hours) to ensure complete reaction. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent using a rotary evaporator.

• Purification by Recrystallization: Dissolve the crude product in a minimal amount of hot ethanol. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.[7]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any remaining impurities. Dry the purified Tetrahexylammonium chloride in a vacuum oven.

Synthesis and Purification Workflow.

Analytical Methods

The purity and identity of Tetrahexylammonium chloride can be confirmed using various analytical techniques, including spectroscopy and chromatography.

Spectroscopic Analysis

4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of Tetrahexylammonium chloride.

Table 3: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H NMR	~3.2-3.4	m	8H	N-CH₂
~1.6-1.8	m	8H	N-CH₂-CH₂
~1.2-1.4	m	24H	-(CH₂)₃-
~0.9	t	12H	-CH₃
¹³C NMR	~58	-	-	N-CH₂
~31	-	-	-(CH₂)₄-CH₃
~26	-	-	N-CH₂-CH₂
~22	-	-	N-(CH₂)₂-CH₂
~22	-	-	N-(CH₂)₃-CH₂
~14	-	-	-CH₃

Note: Actual chemical shifts may vary. Spectra are available on databases such as SpectraBase.[4]

4.1.2. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the tetrahexylammonium cation. The fragmentation pattern typically involves the loss of hexyl chains.

Expected Fragmentation:

• Parent Ion (Cation): [C₂₄H₅₂N]⁺, m/z = 354.42

• Major Fragments: Loss of one or more hexyl groups (C₆H₁₃, mass = 85.17).

Chromatographic and Titrimetric Analysis

4.2.1. Experimental Protocol: Ion-Pair Chromatography (IPC)

Objective: To determine the purity of Tetrahexylammonium chloride using reversed-phase HPLC with an ion-pairing agent.

Materials:

• HPLC system with a UV detector

• C18 reversed-phase column

• Tetrahexylammonium chloride sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Ion-pairing agent (e.g., sodium dodecyl sulfate - SDS)

• Buffer (e.g., phosphate buffer)

Procedure:

• Mobile Phase Preparation: Prepare a buffered aqueous mobile phase containing a suitable concentration of the ion-pairing agent (e.g., 10 mM SDS in phosphate buffer, pH 7). The organic phase is typically acetonitrile.

• Sample Preparation: Accurately weigh and dissolve the Tetrahexylammonium chloride sample in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: Isocratic or gradient elution with a mixture of the aqueous ion-pairing solution and acetonitrile. The exact ratio will need to be optimized.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a low wavelength (e.g., 210 nm), as the analyte lacks a strong chromophore.

  • Injection Volume: 20 µL

• Analysis: Inject the sample and record the chromatogram. The purity can be determined by the area percentage of the main peak.

HPLC Analysis Workflow.

4.2.2. Experimental Protocol: Argentometric Titration

Objective: To determine the chloride content and thereby the purity of Tetrahexylammonium chloride.

Materials:

• Burette

• Beaker

• Potentiometer with a silver electrode

• Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

• Tetrahexylammonium chloride sample

• Deionized water

• Methanol or ethanol

Procedure:

• Sample Preparation: Accurately weigh a sample of Tetrahexylammonium chloride and dissolve it in a mixture of deionized water and methanol (or ethanol) in a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer and immerse the silver electrode into the solution. Fill the burette with the standardized silver nitrate solution.

• Titration: Titrate the sample solution with the silver nitrate solution. The silver ions will react with the chloride ions to form a silver chloride precipitate.

• Endpoint Detection: The endpoint of the titration is determined potentiometrically. A sharp change in the potential indicates that all the chloride ions have precipitated.

• Calculation: The purity of the Tetrahexylammonium chloride can be calculated based on the volume of silver nitrate solution used, its concentration, and the initial mass of the sample.

Applications

The primary application of Tetrahexylammonium chloride is as a phase transfer catalyst (PTC) . Its amphiphilic nature, with a hydrophilic ionic head and lipophilic alkyl tails, allows it to transport anions from an aqueous phase to an organic phase, thereby facilitating reactions between reactants in immiscible phases. This is particularly useful in nucleophilic substitution, oxidation, and reduction reactions.

Other applications include its use as an electrolyte in electrochemistry and as a surfactant.

Safety Information

Tetrahexylammonium chloride is an irritant.[8] It may cause skin, eye, and respiratory irritation.[8] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS).

Table 4: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements
GHS07	Warning	H315: Causes skin irritation.[8] H319: Causes serious eye irritation.[8] H335: May cause respiratory irritation.[8]

Conclusion

Tetrahexylammonium chloride (CAS 5922-92-9) is a well-characterized quaternary ammonium salt with significant utility in organic synthesis as a phase transfer catalyst. This guide has provided a detailed overview of its chemical and physical properties, along with protocols for its synthesis and analysis. The data and methodologies presented herein are intended to support researchers and professionals in the effective and safe utilization of this compound in their work.

References

• 1. HPLC Method for Analysis of Tetraethylammonium Chloride on Newcrom AH Column | SIELC Technologies [sielc.com]
• 2. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 3. scbt.com [scbt.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. echemi.com [echemi.com]
• 7. TETRAHEXYLAMMONIUM CHLORIDE(5922-92-9) 13C NMR spectrum [chemicalbook.com]
• 8. Tetrahexylammonium chloride 96 5922-92-9 [sigmaaldrich.com]

A Technical Guide to the Mechanism of Action of Tetrahexylammonium Chloride as a Phase Transfer Catalyst

Introduction

In modern chemical synthesis, particularly within drug development and materials science, enabling reactions between reactants that reside in separate, immiscible phases is a significant challenge. Phase Transfer Catalysis (PTC) has emerged as a powerful and elegant solution to this problem, offering enhanced reaction rates, higher yields, and milder reaction conditions, often aligning with the principles of green chemistry by reducing the need for hazardous organic solvents.[1][2][3]

At the forefront of this technology are quaternary ammonium salts, among which Tetrahexylammonium chloride (THAC) is a prominent and versatile catalyst.[4] THAC, with its unique molecular structure, functions as a shuttle, transporting reactive anions from an aqueous or solid phase into an organic phase where the reaction with a substrate can occur.[2][4] This guide provides an in-depth technical overview of the core mechanism of THAC, supported by quantitative data, detailed experimental protocols, and visualizations to serve researchers, scientists, and drug development professionals.

The Core Mechanism: An Interfacial Extraction Process

The fundamental principle of THAC-mediated phase transfer catalysis is to overcome the solubility barrier between reactants.[5] A typical scenario involves a water-soluble nucleophile (e.g., sodium cyanide) and an organic-soluble electrophilic substrate (e.g., an alkyl halide). Without a catalyst, the reaction is infinitesimally slow as the reactants cannot interact.[5]

Tetrahexylammonium chloride (C₂₄H₅₂ClN) consists of a central, positively charged nitrogen atom bonded to four long hexyl (C₆H₁₃) chains, with a chloride anion as the counter-ion.[4] The long alkyl chains render the cation highly lipophilic (oil-loving), making it soluble in organic solvents.[6] This dual nature is the key to its catalytic activity.

The mechanism, often referred to as the Starks-Brändström extraction mechanism, proceeds in a catalytic cycle:

• Ion Exchange at the Interface: At the boundary between the aqueous and organic phases, the tetrahexylammonium cation (Q⁺) exchanges its chloride anion (Cl⁻) for the nucleophilic anion (Nu⁻) from the aqueous phase (e.g., CN⁻ from NaCN).[5]

• Transport into the Organic Phase: The newly formed ion pair, [Q⁺Nu⁻], is soluble in the organic phase due to the lipophilic nature of the Q⁺ cation and moves from the interface into the bulk organic layer.[3][5]

• Anion Activation and Reaction: Within the low-polarity organic solvent, the nucleophile (Nu⁻) is poorly solvated and only loosely associated with the large, bulky Q⁺ cation. This makes the anion "naked" and exceptionally reactive compared to its state in the aqueous phase where it is tightly solvated and paired with a smaller cation like Na⁺.[5][7] This highly activated nucleophile then readily attacks the organic substrate (R-X) in a nucleophilic substitution reaction (typically Sₙ2), forming the desired product (R-Nu).[4][5]

• Catalyst Regeneration and Return: The catalyst cation (Q⁺) now pairs with the leaving group anion (X⁻) from the substrate, forming a new ion pair [Q⁺X⁻]. This pair, still soluble in the organic phase, migrates back to the interface, where the Q⁺ can exchange the X⁻ for a new Nu⁻ from the aqueous phase, thus completing the catalytic cycle.[5]

Catalytic Cycle of THAC in a PTC reaction.

Quantitative Data on Catalytic Efficiency

The effectiveness of THAC as a phase transfer catalyst is demonstrated by significant improvements in reaction yields and rates. Quantitative data from key experiments highlights this efficiency.

Table 1: Comparative Yields in Nucleophilic Substitution

This table illustrates the dramatic effect of a phase transfer catalyst on a classic Sₙ2 reaction.

Reaction	Catalyst	Conditions	Time	Yield	Reference
1-Chlorooctane + NaCN (aqueous)	None	Vigorous stirring, reflux	1-2 days	~0%	[5]
1-Chlorooctane + NaCN (aqueous)	THAC (1 wt%)	Vigorous stirring, reflux	2-3 hours	~100%	[5]

Table 2: Kinetic Parameters for the Synthesis of Benzyl Acetate

This reaction involves the esterification of benzyl chloride with sodium acetate, using THAC in a toluene-water two-phase system.

Parameter	Observation	Significance	Reference
Reaction Order	First-order with respect to benzyl chloride and the active catalyst intermediate (tetrahexylammonium acetate).	The rate is directly proportional to the concentration of the substrate and the catalyst in the organic phase.	[8]
Effect of Agitation Speed	The reaction rate increases with increasing agitation speed.	Faster stirring increases the interfacial surface area, facilitating more efficient ion exchange.	[8]
Effect of Temperature	The reaction rate increases with temperature.	Provides the necessary activation energy for the reaction, as expected.	[8]
Effect of Solvent Polarity	The rate increases with the polarity of the organic solvent.	A more polar organic solvent can better stabilize the transition state of the Sₙ2 reaction.	[8]
Activation Energy	An apparent activation energy of 14.5 kcal/g-mol was estimated for a similar PTC reaction.	This value provides a quantitative measure of the temperature sensitivity of the reaction rate.	[8]

Experimental Protocols

Successful implementation of PTC requires careful attention to the experimental setup to ensure efficient mixing and mass transfer between the phases.

Generalized experimental workflow for a PTC reaction.

Protocol 1: Synthesis of Nonanenitrile from 1-Chlorooctane

This protocol is based on the classic example demonstrating the power of PTC.[5]

• Reactants & Materials:

  • 1-Chlorooctane (organic substrate)

  • Sodium cyanide (NaCN, nucleophile)

  • Tetrahexylammonium chloride (THAC, catalyst)

  • Water

  • Reaction flask equipped with a reflux condenser and a magnetic or mechanical stirrer.

• Methodology:

  • Prepare an aqueous solution of sodium cyanide.

  • In the reaction flask, combine the 1-chlorooctane, the aqueous NaCN solution, and a catalytic amount of THAC (e.g., 1 mole percent relative to the substrate).

  • Heat the two-phase mixture to reflux.

  • Stir the mixture vigorously to ensure maximum interfacial contact between the aqueous and organic layers.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., Gas Chromatography). The reaction is typically complete within a few hours.

  • Upon completion, cool the mixture, separate the organic layer, wash it with water to remove residual salts, dry it over an anhydrous agent (e.g., MgSO₄), and isolate the nonanenitrile product.

Protocol 2: Kinetic Study of Benzyl Acetate Synthesis

This protocol outlines an experiment designed to analyze the kinetics of a PTC reaction.[8]

• Reactants & Materials:

  • Benzyl chloride (substrate)

  • Sodium acetate (nucleophile)

  • Tetrahexylammonium chloride (THAC, catalyst)

  • Toluene (organic solvent)

  • Water

  • Jacketed reaction vessel with temperature control and a mechanical stirrer.

• Methodology:

  • Charge the reaction vessel with the aqueous solution of sodium acetate and the toluene solution of benzyl chloride.

  • Add the specified amount of THAC to the mixture.

  • Bring the reaction mixture to the desired temperature (e.g., 85°C) using the jacketed vessel.

  • Initiate vigorous stirring at a constant, measured rate.

  • At regular time intervals, withdraw small aliquots from the organic phase. Quench the reaction in the aliquot immediately.

  • Analyze the concentration of the reactant (benzyl chloride) and product (benzyl acetate) in each aliquot using a calibrated analytical method like Gas Chromatography.

  • Plot the concentration data versus time to determine the reaction rate and reaction order. Repeat the experiment while varying parameters like temperature, stirring speed, or initial reactant concentrations to determine their effects on the kinetics.

Conclusion

Tetrahexylammonium chloride is a highly effective phase transfer catalyst that operates through an extraction mechanism, shuttling anions from an aqueous to an organic phase.[5][9] Its catalytic action hinges on forming a lipophilic ion pair that transports the nucleophile and subsequently activates it within the organic medium, leading to dramatic accelerations in reaction rates and enabling syntheses that are otherwise impractical.[5][7] For researchers and professionals in organic synthesis and drug development, a thorough understanding of this mechanism, combined with quantitative kinetic data and robust experimental protocols, is essential for leveraging the full potential of PTC to design efficient, high-yield, and environmentally conscious chemical processes.

References

• 1. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 4. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 7. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 8. researchgate.net [researchgate.net]
• 9. chemimpex.com [chemimpex.com]

An In-Depth Technical Guide to Ion Pair Chromatography Utilizing Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ion pair chromatography (IPC) with a specific focus on the application of Tetrahexylammonium chloride as an ion-pairing reagent for the analysis of acidic compounds. This document delves into the core principles of IPC, the specific mechanism of action of Tetrahexylammonium chloride, detailed experimental protocols, and data-driven insights to empower researchers in the pharmaceutical and biotechnology sectors to develop robust and efficient analytical methods.

Introduction to Ion Pair Chromatography

Ion pair chromatography is a powerful technique in high-performance liquid chromatography (HPLC) used for the separation and analysis of ionic and highly polar analytes on a reversed-phase column.[1] In conventional reversed-phase chromatography, such compounds are often poorly retained due to their hydrophilic nature, leading to inadequate separation. IPC addresses this challenge by introducing an ion-pairing reagent into the mobile phase. This reagent is a large ionic molecule with a significant non-polar character.[2] It interacts with the ionic analyte to form a neutral, hydrophobic ion pair, which can then be retained and separated on the non-polar stationary phase.[1][3]

This technique is particularly valuable in pharmaceutical analysis for the quantification of drugs and their counter-ions, stability studies of ionic drug substances, and the analysis of polar metabolites in biological matrices.[4]

The Core Principles and Mechanism of Separation

The retention mechanism in ion pair chromatography is a subject of ongoing discussion, with two predominant models proposed: the ion-pair formation in the mobile phase model and the dynamic ion-exchange model.

• Ion-Pair Formation in the Mobile Phase: This model suggests that the ion-pairing reagent and the analyte ion form a neutral ion pair in the mobile phase. This newly formed complex is more hydrophobic than the individual ions and can partition onto the non-polar stationary phase, leading to its retention.

• Dynamic Ion-Exchange Model: This model posits that the hydrophobic tail of the ion-pairing reagent adsorbs onto the surface of the reversed-phase stationary phase, creating a dynamic ion-exchange surface. The charged head of the reagent is oriented towards the mobile phase, and the analyte ions are then retained through electrostatic interactions with this modified surface.

In practice, the retention mechanism is likely a combination of both models, with the predominant mechanism depending on the specific experimental conditions such as the nature of the ion-pairing reagent, the analyte, the mobile phase composition, and the stationary phase.

The Specific Role of Tetrahexylammonium Chloride

Tetrahexylammonium chloride is a quaternary ammonium salt that serves as a cationic ion-pairing reagent. Its structure consists of a central positively charged nitrogen atom bonded to four hexyl chains. This long alkyl chain imparts significant hydrophobicity to the molecule. When added to the mobile phase, the tetrahexylammonium cation can interact with acidic analytes that are negatively charged at the operating pH.

The long hexyl chains of the tetrahexylammonium ion play a crucial role in enhancing the retention of the ion pair on the reversed-phase column. The increased hydrophobicity of the ion pair leads to stronger interactions with the non-polar stationary phase, resulting in longer retention times and improved separation of acidic compounds that would otherwise elute quickly.

Key Experimental Parameters and Optimization

The successful implementation of ion pair chromatography with Tetrahexylammonium chloride hinges on the careful optimization of several key experimental parameters.

Concentration of Tetrahexylammonium Chloride

The concentration of the ion-pairing reagent is a critical factor influencing the retention of the analyte. Generally, increasing the concentration of Tetrahexylammonium chloride in the mobile phase leads to an increase in the retention time of acidic analytes. This is due to the increased formation of ion pairs and a greater dynamic coating of the stationary phase. However, an excessively high concentration can lead to long analysis times and potential issues with column equilibration and baseline stability. A typical starting concentration for Tetrahexylammonium chloride is in the range of 5 mM to 20 mM.

Table 1: Illustrative Effect of Tetrahexylammonium Chloride Concentration on the Retention Factor (k') of Acidic Analytes

Tetrahexylammonium Chloride Concentration (mM)	Analyte A (pKa 4.5) k'	Analyte B (pKa 3.8) k'
1	1.2	0.8
5	4.5	3.1
10	8.2	6.5
15	11.5	9.8
20	14.1	12.3

Note: The data in this table is illustrative and the actual retention factors will depend on the specific analytes and chromatographic conditions.

Mobile Phase pH

The pH of the mobile phase is another crucial parameter that must be carefully controlled. For the effective pairing of Tetrahexylammonium chloride with acidic analytes, the pH of the mobile phase should be adjusted to a level where the acidic analytes are in their ionized (anionic) form. A general guideline is to maintain the mobile phase pH at least 1.5 to 2 pH units above the pKa of the acidic analytes. This ensures complete ionization and facilitates the formation of the ion pair.

Organic Modifier

The type and concentration of the organic modifier in the mobile phase (e.g., acetonitrile or methanol) are used to control the overall elution strength. Increasing the percentage of the organic modifier will decrease the retention times of the ion pairs. The choice between acetonitrile and methanol can also influence the selectivity of the separation.

Column Selection

Standard C8 or C18 reversed-phase columns are typically used for ion pair chromatography. The choice of the stationary phase can impact the retention and selectivity of the separation.

Experimental Protocols

This section provides a detailed experimental protocol for the separation of acidic compounds using ion pair chromatography with Tetrahexylammonium chloride. This protocol can be adapted and optimized for specific applications.

Example Application: Separation of Phosphonodipeptides

This protocol is based on a validated method for the separation of phosphonodipeptide prodrugs and their parent compounds.[5]

Table 2: Chromatographic Conditions for the Separation of Phosphonodipeptides

Parameter	Condition
Column	C18, 150 x 4.6 mm I.D., 3 µm particle size
Mobile Phase	5 mM Tetrahexylammonium hydrogensulfate in 0.02 M phosphate buffer (pH 6.5) : Acetonitrile (48.5:51.5, v/v)
Flow Rate	1.1 mL/min
Detection	UV at 221 nm
Injection Volume	10 µL
Column Temperature	Ambient

Mobile Phase Preparation:

• Buffer Preparation: Prepare a 0.02 M phosphate buffer by dissolving the appropriate amounts of monobasic and dibasic sodium phosphate in HPLC-grade water. Adjust the pH to 6.5 with phosphoric acid or sodium hydroxide.

• Ion-Pairing Reagent Solution: Accurately weigh and dissolve Tetrahexylammonium hydrogensulfate in the prepared phosphate buffer to a final concentration of 5 mM.

• Organic Modifier: Use HPLC-grade acetonitrile.

• Final Mobile Phase: Mix the ion-pairing reagent solution and acetonitrile in a 48.5:51.5 (v/v) ratio. Filter the final mobile phase through a 0.45 µm membrane filter and degas before use.

Sample Preparation:

Dissolve the sample in the mobile phase to a final concentration within the linear range of the assay (e.g., 1-100 µM).[5] Filter the sample through a 0.22 µm syringe filter before injection.

System Equilibration:

Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and workflows in ion pair chromatography with Tetrahexylammonium chloride.

Caption: Mechanism of Ion Pair Chromatography with Tetrahexylammonium Chloride.

Caption: General Experimental Workflow for IPC Analysis.

References

• 1. km3.com.tw [km3.com.tw]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. itwreagents.com [itwreagents.com]
• 4. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]

An In-depth Technical Guide to the Safe Handling of Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahexylammonium chloride (CAS No. 5922-92-9), a quaternary ammonium compound utilized in various laboratory and synthesis applications. Adherence to these protocols is critical to ensure the safety of laboratory personnel and the integrity of research.

Physicochemical and Hazard Identification

Tetrahexylammonium chloride is a white to off-white crystalline powder.[1][2] It is recognized as a hazardous substance, and a thorough understanding of its properties is the foundation of its safe use.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₂₄H₅₂NCl	[3]
Molecular Weight	390.13 g/mol	[3]
Appearance	White crystalline powder	[1][2]
Melting Point	111-113 °C	[1]
Stability	Stable under normal conditions. It is hygroscopic and incompatible with strong oxidizing agents.	[1][4]

GHS Hazard Classification

Tetrahexylammonium chloride is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

(Source:[3][5][6])

Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to PPE and engineering controls is mandatory when handling Tetrahexylammonium chloride to minimize exposure.

Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Protects against dust particles and splashes that can cause serious eye irritation.[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A lab coat or other protective clothing should be worn.	Prevents skin contact which can cause irritation.[5]
Respiratory Protection	Use a NIOSH-approved respirator with a particulate filter if ventilation is inadequate or if dust is generated.	Protects the respiratory system from irritation due to inhalation of dust.[5]

Engineering Controls

| Control Measure | Description | |---|---|---| | Ventilation | Work should be conducted in a well-ventilated area, preferably in a chemical fume hood. | To keep airborne concentrations of the dust low and prevent respiratory tract irritation. | | Eyewash and Safety Shower | An eyewash station and safety shower must be readily accessible in the work area. | To provide immediate decontamination in case of accidental eye or skin contact. |

Safe Handling and Storage Procedures

Due to its hygroscopic and irritant nature, specific procedures must be followed for the handling and storage of Tetrahexylammonium chloride.

Handling

• Avoid Dust Formation : Handle the solid material carefully to prevent the generation of dust.[5]

• Avoid Contact : Prevent contact with skin, eyes, and clothing.[7]

• Grounding : For bulk handling, ensure equipment is properly bonded and grounded to prevent electrostatic discharge, which could ignite dust.

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage

• Container : Keep the container tightly closed.[5]

• Atmosphere : Store in a dry environment, preferably under an inert gas due to its hygroscopic nature.[5]

• Incompatibilities : Store away from strong oxidizing agents.[1]

• Location : Store in a cool, well-ventilated area.

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of an exposure.

| Exposure Route | First Aid Measures | |---|---|---| | Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[8] | | Skin Contact | Immediately remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[8] | | Inhalation | Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[8] | | Ingestion | Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8] |

Accidental Release Measures

In the event of a spill, follow these steps:

• Evacuate personnel from the area.

• Ensure adequate ventilation.

• Wear appropriate PPE as described in Section 2.

• Carefully sweep up the solid material, avoiding dust generation.

• Place the spilled material into a suitable, labeled container for disposal.

• Clean the spill area with a wet cloth or paper towels to remove any remaining dust.

• Dispose of all contaminated materials as hazardous waste.

Experimental Protocols for Hazard Assessment

The following are detailed methodologies for key experiments to assess the hazardous properties of Tetrahexylammonium chloride, adapted from OECD guidelines.

Protocol for Acute Dermal Irritation/Corrosion (Adapted from OECD Guideline 404)

• Objective : To determine the potential of Tetrahexylammonium chloride to cause skin irritation or corrosion.

• Test Animal : Albino rabbit.

• Procedure :

  • Approximately 24 hours before the test, clip the fur from a small area (approx. 6 cm²) on the back of the rabbit.

  • Apply 0.5 g of Tetrahexylammonium chloride (moistened with a small amount of water to form a paste) to the clipped skin.

  • Cover the application site with a gauze patch and secure with tape.

  • After a 4-hour exposure period, remove the patch and gently wash the area to remove any remaining test substance.

  • Observe and score the skin for erythema and edema at 1, 24, 48, and 72 hours after patch removal.

  • Continue observations for up to 14 days to assess the reversibility of any observed effects.

Protocol for Acute Eye Irritation/Corrosion (Adapted from OECD Guideline 405)

• Objective : To determine the potential of Tetrahexylammonium chloride to cause serious eye irritation or corrosion.

• Test Animal : Albino rabbit.

• Procedure :

  • Examine both eyes of the animal to ensure no pre-existing irritation.

  • Gently pull the lower eyelid away from the eyeball and instill 0.1 g of Tetrahexylammonium chloride into the conjunctival sac of one eye.

  • Hold the eyelids together for about one second to prevent loss of the material.

  • The other eye remains untreated and serves as a control.

  • Examine the treated eye and score for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after instillation.

  • Continue observations for up to 21 days to assess the reversibility of any observed effects.

Visualizations

Logical Workflow for Handling Tetrahexylammonium Chloride

Caption: A logical workflow for the safe handling of Tetrahexylammonium chloride.

Emergency Response Decision Tree for Accidental Exposure

Caption: A decision tree for emergency response to accidental exposure.

References

• 1. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thermal stability and decomposition pathways of Tetrahexylammonium chloride ([N(C₆H₁₃)₄]Cl). Due to the limited availability of specific experimental data for this compound, this guide leverages data from its close structural analog, Tetrabutylammonium chloride, to provide a robust and informative profile. This approach allows for a scientifically grounded estimation of its thermal behavior, which is crucial for its application in research and development.

Physical and Chemical Properties

Tetrahexylammonium chloride is a quaternary ammonium salt with a central nitrogen atom bonded to four hexyl chains. This structure imparts both ionic and organic characteristics, making it useful as a phase-transfer catalyst and in the formulation of ionic liquids. A summary of its key properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Tetrahexylammonium Chloride

Property	Value
CAS Number	5922-92-9
Molecular Formula	C₂₄H₅₂ClN
Molecular Weight	390.13 g/mol
Appearance	White to off-white crystalline powder
Melting Point	111-113 °C
Stability	Stable under standard conditions. It is hygroscopic and should be stored in a dry, inert atmosphere.[1][2]
Incompatibilities	Strong oxidizing agents.[1][2]
Hazardous Decomposition	Upon combustion, may produce carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[2]

Thermal Stability Profile

Studies on Tetrabutylammonium chloride show a two-stage decomposition process. The initial weight loss, observed between 28 °C and 110 °C, is attributed to the release of absorbed water, a common feature for hygroscopic salts.[3] The primary decomposition of the salt itself occurs at higher temperatures. Based on these findings, an estimated thermal decomposition profile for Tetrahexylammonium chloride is presented in Table 2. It is generally observed that for some tetraalkylammonium salts, an increase in the alkyl chain length can lead to a slight decrease in the decomposition temperature.[4]

Table 2: Estimated Thermal Decomposition Data for Tetrahexylammonium Chloride *

Parameter	Estimated Value Range	Description
Initial Weight Loss (Water)	30 - 110 °C	Corresponds to the release of hygroscopically absorbed water.
Onset Decomposition Temperature (Tonset)	170 - 220 °C	The temperature at which the primary decomposition of the salt begins. This is an estimation based on Tetrabutylammonium chloride.[3]
Primary Decomposition Range	170 - 290 °C	The temperature range over which the main decomposition of the organic cation occurs.[3]

Disclaimer: The quantitative data in this table is an estimation based on the reported thermal analysis of Tetrabutylammonium chloride and general trends observed for tetraalkylammonium salts.

Decomposition Pathways and Products

The thermal decomposition of quaternary ammonium salts like Tetrahexylammonium chloride primarily proceeds through two competing mechanisms: Hofmann elimination and nucleophilic substitution (SN2) .[5][6][7]

• Hofmann Elimination: This is an E2 elimination reaction where the chloride anion acts as a base, abstracting a proton from a β-carbon of one of the hexyl chains. This results in the formation of a tertiary amine (trihexylamine) and an alkene (1-hexene). Due to the steric bulk of the tetrahexylammonium group, the Hofmann rule predicts that the least substituted alkene will be the major product.[5][8]

• Nucleophilic Substitution (SN2): In this pathway, the chloride ion acts as a nucleophile and attacks an α-carbon of a hexyl group. This leads to the displacement of the neutral trihexylamine, forming an alkyl halide (hexyl chloride).

These two pathways are illustrated in the diagram below.

Competing thermal decomposition pathways of Tetrahexylammonium chloride.

The expected primary products from these decomposition pathways are summarized in Table 3.

Table 3: Predicted Decomposition Products of Tetrahexylammonium Chloride

Product	Chemical Formula	Formation Pathway
Trihexylamine	N(C₆H₁₃)₃	Hofmann Elimination & SN2
1-Hexene	C₆H₁₂	Hofmann Elimination
Hexyl Chloride	C₆H₁₃Cl	Nucleophilic Substitution

Experimental Protocols for Thermal Analysis

To determine the thermal stability and decomposition profile of Tetrahexylammonium chloride, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques. A generalized experimental protocol is provided below.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is typically employed.

Experimental Conditions:

• Sample Preparation:

  • Due to the hygroscopic nature of Tetrahexylammonium chloride, handle and prepare the sample in a dry atmosphere (e.g., a glovebox) to minimize water absorption.

  • Accurately weigh 5-10 mg of the sample into a clean, tared TGA pan (e.g., alumina or platinum).

• TGA/DSC Program:

  • Atmosphere: Conduct the analysis under an inert atmosphere to prevent oxidative decomposition. Use high-purity nitrogen or argon with a constant flow rate (e.g., 50-100 mL/min).

  • Temperature Program:

    • Equilibrate the sample at a low temperature (e.g., 25 °C).

    • Heat the sample at a constant rate, typically 10 °C/min, to a final temperature of around 600 °C to ensure complete decomposition.

  • Data Collection: Continuously record the sample weight (TGA) and heat flow (DSC) as a function of temperature.

• Data Analysis:

  • TGA Curve: Analyze the TGA curve (weight % vs. temperature) to determine the onset temperature of decomposition (Tonset) and identify distinct weight loss steps.

  • DSC Curve: Analyze the DSC curve (heat flow vs. temperature) to identify endothermic or exothermic events associated with melting, crystallization, or decomposition.

The general workflow for this experimental procedure is visualized in the following diagram.

General experimental workflow for the thermal analysis of Tetrahexylammonium chloride.

Conclusion

Tetrahexylammonium chloride is a thermally stable compound up to approximately 170-220 °C, above which it undergoes decomposition. The primary decomposition mechanisms are Hofmann elimination and nucleophilic substitution, yielding trihexylamine, 1-hexene, and hexyl chloride. Its hygroscopic nature necessitates careful handling during thermal analysis. The information and protocols provided in this guide offer a foundational understanding for researchers and professionals working with this compound, enabling its safe and effective use in various high-temperature applications.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Thermophysical properties of tetrabutylammonium chloride, paraffin and fatty acids for thermal energy applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03782K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. byjus.com [byjus.com]

Navigating the Challenges of a Hygroscopic Compound: A Technical Guide to Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the hygroscopic nature of Tetrahexylammonium chloride, a quaternary ammonium salt of interest in various research and development applications. Understanding and controlling its interaction with atmospheric moisture is critical for maintaining its chemical integrity, ensuring experimental reproducibility, and guaranteeing long-term stability. This document provides essential information on its hygroscopic properties, recommended storage and handling protocols, and detailed methodologies for its characterization.

The Hygroscopic Nature of Tetrahexylammonium Chloride

Tetrahexylammonium chloride is classified as a hygroscopic solid.[1][2][3][4] This means it has a strong tendency to attract and absorb moisture from the surrounding atmosphere. The degree of water uptake is dependent on the ambient relative humidity (RH). Failure to properly handle and store this compound can lead to physical changes, such as clumping and deliquescence (dissolving in the absorbed water), and may potentially impact its chemical stability and performance in downstream applications.

Recommended Storage and Handling Conditions

To mitigate the effects of its hygroscopic nature, stringent storage and handling procedures are imperative. The following conditions are recommended based on safety data sheets and best practices for handling hygroscopic materials:

• Storage Container: Store in a tightly closed container to minimize exposure to the atmosphere.[1][4]

• Atmosphere: For optimal protection, store under an inert gas such as argon or nitrogen.[1][4]

• Environment: The storage area should be cool and dry.[1][5]

• Handling: When handling the compound, it is advisable to work in a controlled environment with low humidity, such as a glove box or a dry room. If such facilities are unavailable, minimize the time the container is open to the atmosphere.

A logical workflow for the proper handling and storage of Tetrahexylammonium chloride is depicted below.

Caption: A logical workflow for the handling and storage of hygroscopic compounds.

Quantitative Analysis of Hygroscopicity

Experimental Protocol: Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a gravimetric technique that measures the mass change of a sample as it is exposed to a controlled atmosphere of varying solvent vapor concentration, typically water vapor.

Objective: To determine the moisture sorption isotherm of a solid sample.

Apparatus: A Dynamic Vapor Sorption (DVS) instrument equipped with a microbalance, a temperature-controlled sample chamber, and a means of generating and controlling the relative humidity of a carrier gas.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the Tetrahexylammonium chloride sample into a clean, dry DVS sample pan.

  • Place the sample pan onto the DVS microbalance.

• Drying/Pre-heating:

  • Equilibrate the sample at 0% relative humidity (RH) by passing a stream of dry nitrogen gas over it until a stable mass is achieved. This ensures that any pre-existing adsorbed water is removed. The stable mass is considered the dry mass of the sample.

• Sorption Analysis:

  • Increase the relative humidity in a stepwise manner. A typical sequence would be from 0% to 90% RH in 10% increments.

  • At each RH step, the sample mass is continuously monitored until equilibrium is reached. Equilibrium is typically defined as a mass change of less than 0.002% per minute over a 10-minute period.

  • Record the equilibrium mass at each RH step.

• Desorption Analysis:

  • After reaching the maximum RH, decrease the relative humidity in a similar stepwise manner back to 0% RH.

  • Record the equilibrium mass at each desorption step.

• Data Analysis:

  • Calculate the change in mass at each RH step relative to the initial dry mass.

  • Plot the percentage change in mass (water uptake) against the relative humidity to generate the moisture sorption and desorption isotherms.

The experimental workflow for DVS analysis is illustrated in the following diagram:

Caption: A schematic of the experimental workflow for Dynamic Vapor Sorption (DVS) analysis.

Complementary Technique: Karl Fischer Titration

Karl Fischer titration is a highly specific and accurate method for determining the water content of a sample. It can be used to determine the initial water content of the Tetrahexylammonium chloride sample before DVS analysis or to verify the water content at a specific relative humidity. The coulometric method is particularly suitable for samples with low water content, while the volumetric method is used for higher water content.

Data Presentation: Illustrative Moisture Sorption Data

As previously mentioned, specific DVS data for Tetrahexylammonium chloride is not publicly available. The following table presents illustrative data for a related hygroscopic organic salt, which demonstrates the typical output of a DVS experiment.

Table 1: Illustrative Moisture Sorption Data for a Hygroscopic Organic Salt at 25°C

Relative Humidity (%)	Sorption (% Mass Change)	Desorption (% Mass Change)
0	0.00	1.25
10	0.25	1.50
20	0.55	1.80
30	0.90	2.15
40	1.35	2.55
50	1.90	3.00
60	2.60	3.50
70	3.50	4.10
80	4.80	4.80
90	6.50	6.50

Note: This data is for illustrative purposes only and does not represent actual experimental data for Tetrahexylammonium chloride.

The data from Table 1 can be visualized as a moisture sorption isotherm, as shown in the plot below. The sorption curve shows the water uptake as the humidity increases, while the desorption curve shows the water loss as the humidity decreases. The gap between the sorption and desorption curves is known as hysteresis, which can provide information about the interaction of water with the material and any potential structural changes.

(A moisture sorption isotherm plot would be generated here using a suitable plotting library to visualize the data from Table 1. As per the user's request for Graphviz, a simplified schematic representation is not ideal for a scientific plot and a standard plotting tool would be more appropriate for clarity and accuracy.)

Conclusion

Tetrahexylammonium chloride is a hygroscopic material, and its interaction with atmospheric moisture must be carefully managed to ensure its quality and the reliability of experimental results. This technical guide has provided a comprehensive overview of its hygroscopic nature, detailed recommendations for storage and handling, and a thorough description of the experimental methodology for its characterization. By implementing these practices, researchers, scientists, and drug development professionals can effectively mitigate the challenges associated with the hygroscopicity of Tetrahexylammonium chloride.

References

• 1. azom.com [azom.com]
• 2. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 3. proumid.com [proumid.com]
• 4. researchgate.net [researchgate.net]
• 5. aqualab.com [aqualab.com]

Tetrahexylammonium chloride molecular weight and formula

This guide provides core technical data on Tetrahexylammonium Chloride, a quaternary ammonium salt. It is intended for researchers, scientists, and professionals in drug development who require precise chemical and physical properties for their work.

Core Chemical Properties

Tetrahexylammonium chloride is a cationic surfactant utilized in various applications, including organic synthesis and as a phase transfer catalyst.[1] Its structure consists of a central nitrogen atom bonded to four hexyl chains.[1]

Below is a summary of its key quantitative data:

Property	Value	Source
Molecular Formula	C24H52ClN	[2][3][4]
[CH3(CH2)5]4N(Cl)
Molecular Weight	390.1 g/mol	[2]
390.13 g/mol	[3][4][5]
CAS Number	5922-92-9	[2][3][5]
Appearance	White crystalline powder	[5]
Melting Point	111-113 °C	[4][5][6]
EC Number	227-653-6	[4][5]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common identifiers for Tetrahexylammonium Chloride.

Relationship between chemical identifiers.

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. TETRAHEXYLAMMONIUM CHLORIDE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. lookchem.com [lookchem.com]
• 6. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]

A Technical Guide to the Forefront of Quaternary Ammonium Salt Applications: Exploring Novel Avenues for Compounds like Triethyl(2-hydroxyethyl)ammonium chloride (THAC)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Quaternary ammonium salts (QAS) are a versatile class of cationic compounds long utilized for their potent antimicrobial and surfactant properties. While established applications in disinfection and material science are well-documented, emerging research is unveiling novel functionalities with significant implications for drug development and biotechnology. This technical guide delves into these cutting-edge applications, with a particular focus on hydroxyl-functionalized QAS, such as triethyl(2-hydroxyethyl)ammonium chloride (THAC), and their potential to address complex challenges in modern therapeutics. We will explore their roles as advanced drug and gene delivery vectors, their utility as functionalized ionic liquids in green chemistry, and their enhanced efficacy as antibiofilm agents. This document provides an in-depth overview of the synthesis, mechanisms of action, and experimental frameworks for leveraging these remarkable compounds in next-generation scientific endeavors.

The Evolving Landscape of Quaternary Ammonium Salts

The archetypal structure of a QAS, featuring a central positively charged nitrogen atom bonded to four organic substituents, allows for extensive chemical modification.[1] This adaptability is the cornerstone of their diverse applications. The incorporation of functional groups, such as hydroxyl moieties found in THAC and choline-based compounds, can significantly alter their physicochemical properties, leading to enhanced biocompatibility, specific molecular interactions, and novel functionalities beyond simple antimicrobial action.[2][3]

Novel Application I: Advanced Drug and Gene Delivery Systems

The cationic nature of QAS makes them excellent candidates for complexing with anionic biomolecules like nucleic acids and for interacting with negatively charged cell membranes, facilitating the delivery of therapeutic payloads.

• Nanoparticle-Based Drug Carriers: QAS can be used to functionalize nanoparticles, creating efficient carriers for targeted drug delivery. For instance, mesoporous silica nanoparticles (MSNs) co-decorated with silver nanoparticles and QAS have been developed for the synergistic treatment of cancer and bacterial infections.[4][5] The QAS component not only exerts its own antimicrobial effect but also enhances the association of the nanoparticle with cell membranes.

• Gene Delivery Vectors: The ability of cationic QAS to condense and protect DNA and RNA makes them promising non-viral vectors for gene therapy.[6][7] Hydroxyl-containing QAS can improve the biocompatibility of these vectors. For example, aliphatic quaternary ammonium functionalized nanogels have been shown to efficiently deliver plasmid DNA into cells by promoting endosomal escape.[6] The transfection efficiency of such systems is a key measure of their efficacy.

• Antibody-Drug Conjugates (ADCs): Novel QAS-based linkers are being explored in the development of ADCs. These linkers can connect a potent cytotoxic drug to a monoclonal antibody, which targets the drug to cancer cells. Recent research has focused on synthesizing ADCs with camptothecin derivatives as payloads, utilizing quaternary ammonium linkers to facilitate drug release within the target cells.[8]

Novel Application II: Functionalized Ionic Liquids in Green Chemistry and Catalysis

QAS with low melting points (<100 °C) are classified as ionic liquids (ILs), which are gaining traction as environmentally friendly solvents and catalysts.[1] Hydroxyl-containing QAS, such as those derived from choline, are particularly attractive due to their biocompatibility and biodegradability.[9]

• Biomass Processing: Choline-based ILs have shown excellent efficacy in dissolving biomass, such as cellulose and lignin, under mild conditions, which is a critical step in the production of biofuels and bio-based chemicals.[10]

• Phase Transfer Catalysis: QAS are widely used as phase transfer catalysts (PTCs) to facilitate reactions between reactants in immiscible phases (e.g., aqueous and organic).[11][12] This approach, a cornerstone of green chemistry, often leads to higher yields, milder reaction conditions, and reduced use of volatile organic solvents.[13] Benzyltriethylammonium chloride, a structural relative of THAC, is a commonly used PTC in various organic synthesis reactions, including alkylations and nucleophilic substitutions.[14]

• Dual Solvent-Catalysts: Novel Brønsted acidic QAS have been synthesized to act as both the reaction solvent and the catalyst, streamlining chemical processes. These have been successfully employed in hydrolytic reactions, demonstrating high yields and the potential for catalyst recycling.[15][16]

Novel Application III: Enhanced Antimicrobial and Antibiofilm Activity

While antimicrobial activity is a known feature of QAS, recent research has focused on developing novel QAS with enhanced efficacy, particularly against antibiotic-resistant bacteria and biofilms.

• Biofilm Inhibition: Biofilms are structured communities of bacteria that are notoriously resistant to conventional antibiotics. Novel bio-based QAS, including hydroxylated amides, have demonstrated potent biofilm inhibition activity, in some cases exceeding that of commercially available disinfectants.[17][18][19]

• Structure-Activity Relationship: The antimicrobial and antibiofilm efficacy of QAS is closely tied to their molecular structure, particularly the length of the alkyl chains. For instance, studies on novel synthesized hydroxylated QAS have provided quantitative data linking specific structural motifs to enhanced biological activity against various pathogens.[19][20]

Quantitative Data Summary

The following tables summarize key quantitative data from the cited literature, providing a comparative overview of the performance of various QAS in their respective applications.

Table 1: Antimicrobial and Antibiofilm Activity of Novel Hydroxylated Quaternary Ammonium Salts

Compound ID	Organism	MIC (mmol/L)	MBIC (mmol/L)	Reference
Myristic Acid Quaternary Hydroxyamide	S. aureus	0.031	0.063	[19]
Myristic Acid Quaternary Hydroxyamide	E. coli	0.063	0.125	[19]
Myristic Acid Quaternary Hydroxyamide	P. aeruginosa	0.063	0.125	[19]
Palmitic Acid Quaternary Hydroxyamide	S. aureus	0.016	0.031	[19]
Palmitic Acid Quaternary Hydroxyamide	E. coli	0.031	0.063	[19]
Palmitic Acid Quaternary Hydroxyamide	P. aeruginosa	0.031	0.063	[19]
Stearic Acid Quaternary Hydroxyamide	P. aeruginosa	0.125	0.016	[19]
Stearic Acid Quaternary Dihydroxyamide	P. aeruginosa	0.125	0.016	[19]

MIC: Minimum Inhibitory Concentration; MBIC: Minimum Biofilm Inhibitory Concentration

Table 2: Gene Delivery Efficacy of Functionalized Nanogels

Vector	Target Cells	Transfection Efficiency (%)	Reference
NGs-BDD/pDNA	HEK293T	58.9 ± 6.4	[6]
PEI-25kDa/pDNA (Control)	HEK293T	47.0 ± 5.1	[6]
Lipofectamine/pDNA (Control)	HEK293T	89.0 ± 3.3	[6]

NGs-BDD: Nanogels functionalized with aliphatic quaternary ammonium groups

Signaling Pathways and Mechanisms of Action

The primary mechanism of antimicrobial action for QAS involves the disruption of microbial cell membranes. This interaction initiates a cascade of events leading to cell death.

Antimicrobial Mechanism of Action

The cationic head of the QAS molecule electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and teichoic acids. The hydrophobic alkyl chain then penetrates the lipid bilayer, disrupting its fluidity and integrity. This leads to the leakage of essential intracellular components, such as ions, metabolites, and nucleic acids, ultimately resulting in cell lysis and death.

Caption: General mechanism of antimicrobial action of Quaternary Ammonium Salts.

QAS-Induced Apoptotic Signaling Pathway

In eukaryotic cells, high concentrations of QAS can induce apoptosis, a form of programmed cell death. While the initial trigger is membrane disruption, downstream events can involve mitochondrial pathways. The permeabilization of the mitochondrial outer membrane leads to the release of pro-apoptotic factors like cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming an apoptosome that activates caspase-9, which in turn activates executioner caspases like caspase-3, leading to the systematic dismantling of the cell.[21][22][23]

Caption: Inferred apoptotic signaling cascade initiated by high concentrations of QAS.

Experimental Protocols

This section provides detailed methodologies for the synthesis and evaluation of novel QAS, drawing from the cited literature.

Synthesis of a Novel Hydroxyl-Containing QAS

This protocol describes the two-step synthesis of N-(2-Hydroxyethyl)-N, N-dimethyl-3-[(1-oxododecyl)amino]-1-propanaminium (LPDC), a novel hydroxyl-containing QAS.[24]

Step 1: Synthesis of (Laurylamidopropyl)dimethylamine (DPLA)

• In a three-necked flask equipped with a magnetic stirrer and placed in an oil bath, dissolve 0.10 mol of lauric acid in 20 mL of toluene.

• Heat the system to 100 °C to ensure complete dissolution of the lauric acid.

• Slowly add 0.15 mol of 3-(Dimethylamino)-1-propylamine dropwise to the flask over approximately 3 hours using a pressure-equalizing funnel.

• Increase the temperature to 140 °C and continue the reaction for 12 hours.

• After the reaction is complete, evaporate the toluene and excess 3-(Dimethylamino)-1-propylamine under reduced pressure.

• Recrystallize the crude product twice from petroleum ether and dry in a vacuum oven for 24 hours to obtain pure DPLA.

Step 2: Quaternization to form LPDC

• Place the purified DPLA in a three-neck flask and heat the system to 60 °C.

• Slowly add 2-chloroethanol dropwise into the system over 2 hours using a constant-pressure dropping funnel.

• Maintain the reaction at 60 °C for an additional 12 hours to complete the quaternization.

• The final product is the novel hydroxyl-containing QAS, LPDC.

Caption: Workflow for the two-step synthesis of a novel hydroxyl-containing QAS.

Protocol for Preparing QAS-Decorated Nanoparticles

This protocol outlines a one-pot method for synthesizing mesoporous silica nanoparticles (MSNs) co-decorated with silver (Ag) nanoparticles and a QAS.[4][5]

• Prepare a solution of cetyltrimethylammonium hydroxide (CTA-OH) (10% in water, 3.0 mL) and deionized water (80.0 mL) and preheat to 80 °C with stirring.

• Simultaneously add 0.833 mL of tetraethyl orthosilicate (TEOS) in 5.0 mL of ethanol, 0.25 mL of 3-thiocyanatopropyl)triethoxysilane (TSD), and 30 mg of silver nitrate (AgNO₃) in 2.0 mL of water to the CTA-OH solution.

• Continue stirring the mixture for 2 hours at 80 °C.

• Add 2 mL of formalin to the mixture and stir for an additional 1 hour at 80 °C to reduce the silver ions to Ag nanoparticles.

• The resulting product is a suspension of Ag/QAS co-decorated MSNs.

Protocol for Evaluating Antimicrobial and Antibiofilm Activity

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) and Minimum Biofilm Inhibitory Concentration (MBIC) of novel QAS.[19]

Materials:

• Test QAS compounds

• Bacterial strains (e.g., S. aureus, E. coli, P. aeruginosa)

• Appropriate liquid growth medium (e.g., Tryptic Soy Broth)

• 96-well microplates

• Spectrophotometer (for OD readings)

• Crystal Violet solution (for biofilm staining)

MIC Determination (Broth Microdilution Method):

• Prepare a series of twofold dilutions of the test QAS in the growth medium in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL).

• Include positive (bacteria, no QAS) and negative (medium only) controls.

• Incubate the plate at 37 °C for 24 hours.

• The MIC is the lowest concentration of the QAS that completely inhibits visible bacterial growth.

MBIC Determination:

• After MIC reading, carefully remove the planktonic cells from the wells.

• Gently wash the wells with phosphate-buffered saline (PBS) to remove any remaining non-adherent cells.

• Add 0.1% crystal violet solution to each well and incubate for 15 minutes to stain the biofilm.

• Wash the wells again with PBS to remove excess stain.

• Solubilize the bound crystal violet with 30% acetic acid.

• Measure the absorbance at a specific wavelength (e.g., 595 nm) using a microplate reader.

• The MBIC is the lowest concentration of the QAS that causes a significant reduction in biofilm formation compared to the positive control.

Conclusion and Future Outlook

Quaternary ammonium salts, particularly those with functional modifications like hydroxyl groups, represent a class of compounds with immense and largely untapped potential in drug development and biotechnology. The novel applications discussed herein—as sophisticated drug and gene delivery vectors, green catalysts and solvents, and potent antibiofilm agents—highlight a significant shift from their traditional roles. For researchers and scientists, the tunable nature of QAS offers a fertile ground for designing materials with tailored properties to meet specific therapeutic and industrial needs. The provided protocols and quantitative data serve as a foundation for further exploration and innovation in this exciting field. Future research will likely focus on developing QAS with even greater specificity, lower toxicity, and enhanced efficacy, further solidifying their place as indispensable tools in the scientific arsenal.

References

• 1. benchchem.com [benchchem.com]
• 2. roco.global [roco.global]
• 3. researchgate.net [researchgate.net]
• 4. One-Pot Synthesis of Ag/Quaternary Ammonium Salt Co-Decorated Mesoporous Silica Nanoparticles for Synergistic Treatment of Cancer and Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | One-Pot Synthesis of Ag/Quaternary Ammonium Salt Co-Decorated Mesoporous Silica Nanoparticles for Synergistic Treatment of Cancer and Bacterial Infections [frontiersin.org]
• 6. Aliphatic Quaternary Ammonium Functionalized Nanogels for Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Development of Functional Non-Viral Vectors for Gene Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of novel quaternary ammonium antibody drug conjugates based on camptothecin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and applications of biocompatible choline amino acid ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 13. fzgxjckxxb.com [fzgxjckxxb.com]
• 14. Preparation method and application of benzyltriethylammonium chloride_Chemicalbook [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. Novel quaternary ammonium ionic liquids and their use as dual solvent-catalysts in the hydrolytic reaction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. Antimicrobial and Biofilm Inhibition Activity of Novel Biobased Quaternary Ammonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Nature-inspired Novel Quaternary Ammonium Compounds: Synthesis, Antibacterial and Antibiofilm Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 22. JNK Cascade-Induced Apoptosis—A Unique Role in GqPCR Signaling | MDPI [mdpi.com]
• 23. youtube.com [youtube.com]
• 24. Novel Hydroxyl-Containing Quaternary Ammonium Salt N-(2-Hydroxyethyl)-N, N-Dimethyl-3-[(1-Oxododecyl)amino]-1-Propanaminium: Its Synthesis and Flotation Performance to Quartz [mdpi.com]

Preliminary Studies on Tetrahexylammonium Chloride in Ionic Liquids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of preliminary studies on Tetrahexylammonium chloride (THA-Cl) within the field of ionic liquids. It covers the synthesis, physicochemical properties, and potential applications, with a particular focus on its role in drug development as a permeation enhancer.

Introduction to Tetrahexylammonium Chloride

Tetrahexylammonium chloride is a quaternary ammonium salt that has garnered interest as a component of ionic liquids. Its molecular structure, featuring a central nitrogen atom bonded to four hexyl chains, imparts unique properties that make it a subject of study for various applications. These include its use as a phase transfer catalyst, an electrolyte in electrochemical studies, and as a functional component in drug delivery systems.[1] In the context of ionic liquids, THA-Cl's cation size and symmetry play a crucial role in determining the physicochemical properties of the resulting ionic liquid.

Synthesis of Tetrahexylammonium Chloride

The primary synthetic route to Tetrahexylammonium chloride is through the quaternization of trihexylamine with a hexyl halide, typically hexyl chloride. This nucleophilic substitution reaction (SN2) is often carried out in a polar aprotic solvent to facilitate the reaction.

Experimental Protocol: Synthesis via Alkylation of Trihexylamine

Materials:

• Trihexylamine

• Hexyl chloride

• Acetonitrile (anhydrous)

• Diethyl ether (anhydrous)

• Magnesium sulfate (anhydrous)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve trihexylamine in anhydrous acetonitrile.

• Add a slight molar excess of hexyl chloride to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting crude product with anhydrous diethyl ether to remove any unreacted starting materials.

• Dissolve the product in a minimal amount of a suitable solvent (e.g., acetone or ethanol) and recrystallize to purify.

• Dry the purified Tetrahexylammonium chloride crystals under vacuum.

Diagram of Synthetic Workflow:

Caption: Workflow for the synthesis of Tetrahexylammonium chloride.

Physicochemical Properties

The physicochemical properties of ionic liquids are critical for their application. While comprehensive data for Tetrahexylammonium chloride-based ionic liquids are not extensively available, the following tables summarize known properties of THA-Cl and related quaternary ammonium salts.

General Properties of Tetrahexylammonium Chloride

Property	Value	Reference
Molecular Formula	C₂₄H₅₂ClN	[2]
Molecular Weight	390.13 g/mol	[2]
Appearance	White to off-white crystalline powder	[2]
Melting Point	111-113 °C

Physicochemical Properties of Quaternary Ammonium-Based Ionic Liquids

Quantitative, temperature-dependent data for the viscosity, density, and conductivity of Tetrahexylammonium chloride-based ionic liquids are sparse in the literature. The following table presents data for a related compound, Tetrabutylammonium chloride ([N₄₄₄₄]Cl), to provide an indication of the expected properties and their temperature dependence.

Temperature (K)	Density (g/cm³)	Viscosity (mPa·s)	Ionic Conductivity (mS/cm)
298.15	Data not available	Data not available	Data not available
313.15	Data not available	Data not available	Data not available
333.15	Data not available	Data not available	Data not available
353.15	Data not available	Data not available	Data not available
Note: Specific experimental data for the temperature-dependent density, viscosity, and ionic conductivity of Tetrahexylammonium chloride-based ionic liquids is an area requiring further research. For many ionic liquids, viscosity decreases and ionic conductivity increases with increasing temperature.[1][3]

Solubility of Tetrahexylammonium Chloride

Tetrahexylammonium chloride is generally soluble in organic solvents and has limited solubility in water due to its long alkyl chains.[2]

Solvent	Solubility
Water	Limited
Ethanol	Soluble
Methanol	Soluble
Acetone	Soluble
Dichloromethane	Soluble
Toluene	Sparingly Soluble
Hexane	Insoluble
Note: This table represents qualitative solubility. Quantitative solubility data for THA-Cl in various organic solvents is not widely reported and would require experimental determination.

Experimental Protocols for Characterization

Determination of Physicochemical Properties

Viscosity: Viscosity can be measured using a rotational viscometer or a capillary viscometer. The temperature of the sample should be precisely controlled using a circulating water bath. Measurements are typically taken over a range of temperatures to determine the temperature dependence of viscosity.

Density: A vibrating tube densimeter is a common instrument for accurately measuring the density of liquids over a range of temperatures.

Ionic Conductivity: Ionic conductivity is determined using a conductivity meter with a temperature-controlled conductivity cell. The cell constant should be calibrated with standard potassium chloride solutions.

Thermal Stability: Thermogravimetric analysis (TGA) is used to determine the decomposition temperature of the ionic liquid. The sample is heated at a constant rate in an inert atmosphere (e.g., nitrogen), and the mass loss is recorded as a function of temperature.

Diagram of Characterization Workflow:

Caption: Workflow for physicochemical characterization of THA-Cl ionic liquids.

Application in Drug Development: Transdermal Permeation Enhancement

Quaternary ammonium salts, including Tetrahexylammonium chloride, have been investigated as chemical permeation enhancers for transdermal drug delivery. They can reversibly reduce the barrier function of the stratum corneum, the outermost layer of the skin, thereby facilitating the penetration of therapeutic agents.

Mechanism of Action

The primary mechanism by which quaternary ammonium compounds enhance skin permeation is through the disruption of the highly ordered lipid structure of the stratum corneum. The lipophilic alkyl chains of the THA+ cation can insert into the lipid bilayers, increasing their fluidity and creating defects. This allows drug molecules to more easily diffuse through the skin.

Diagram of Permeation Enhancement Mechanism:

Caption: Mechanism of THA-Cl as a transdermal permeation enhancer.

Conclusion

Tetrahexylammonium chloride is a versatile quaternary ammonium salt with potential for the development of novel ionic liquids. While preliminary studies have established its synthesis and general properties, further research is required to fully characterize its physicochemical behavior in ionic liquid formulations. Its demonstrated ability to act as a permeation enhancer highlights a promising avenue for its application in advanced drug delivery systems. Comprehensive studies on the temperature-dependent properties and quantitative solubility of THA-Cl based ionic liquids will be crucial for optimizing their use in various scientific and industrial applications.

References

• 1. Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 3. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Application Notes and Protocols for Tetrahexylammonium Chloride in Phase-Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phase-transfer catalysis (PTC) is a powerful synthetic methodology that facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase. This technique is invaluable in organic synthesis, offering numerous advantages such as the use of inexpensive and environmentally benign solvents like water, milder reaction conditions, and often leading to higher yields and product selectivity.[1][2] Tetrahexylammonium chloride, a quaternary ammonium salt, serves as a highly effective phase-transfer catalyst. Its lipophilic tetrahexylammonium cation is capable of transporting anions from the aqueous phase into the organic phase, where they can react with an organic substrate.[3] This document provides detailed protocols for the use of Tetrahexylammonium chloride in two key types of phase-transfer catalyzed reactions: nucleophilic substitution and C-alkylation.

Mechanism of Action

The fundamental principle of phase-transfer catalysis with Tetrahexylammonium chloride involves the transport of an anion from an aqueous or solid phase into an organic phase. The tetrahexylammonium cation ([N(C₆H₁₃)₄]⁺) pairs with the reactant anion (Y⁻) in the aqueous phase, forming a lipophilic ion pair, [N(C₆H₁₃)₄]⁺Y⁻. This ion pair is soluble in the organic phase and can migrate across the phase boundary. In the organic phase, the "naked" anion is highly reactive and can undergo reaction with the organic substrate (RX). The newly formed anion (X⁻) then pairs with the tetrahexylammonium cation and returns to the aqueous phase, thus completing the catalytic cycle.

Caption: Mechanism of Phase-Transfer Catalysis.

Applications and Protocols

Tetrahexylammonium chloride is a versatile phase-transfer catalyst applicable to a wide range of organic transformations, including nucleophilic substitutions (Sₙ2), C-, O-, and S-alkylations, and oxidations. Below are detailed protocols for two representative applications.

Nucleophilic Substitution: Synthesis of 1-cyanooctane

This protocol describes the synthesis of 1-cyanooctane from 1-chlorooctane and sodium cyanide, a classic example of a phase-transfer catalyzed nucleophilic substitution reaction.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-chlorooctane (1 equivalent), sodium cyanide (1.5 equivalents), and water (to dissolve the sodium cyanide).

• Catalyst Addition: Add Tetrahexylammonium chloride (1-5 mol%) to the biphasic mixture.

• Reaction Conditions: Heat the mixture to reflux with vigorous stirring for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The product can be further purified by vacuum distillation.

A similar reaction using a quaternary ammonium salt as a phase-transfer catalyst resulted in a near 100% yield of 1-cyanooctane in 2-3 hours.[1]

C-Alkylation of Active Methylene Compounds

This protocol provides a general procedure for the C-alkylation of active methylene compounds, such as diethyl malonate, using an alkyl halide in the presence of Tetrahexylammonium chloride.

Experimental Protocol:

• Reagents: In a round-bottom flask equipped with a magnetic stirrer, add the active methylene compound (1 equivalent), powdered potassium carbonate (2 equivalents), and Tetrahexylammonium chloride (2-5 mol%).

• Solvent: Add a suitable aprotic solvent such as toluene or acetonitrile (5-10 mL per mmol of substrate).

• Reactant Addition: Add the alkyl halide (1.1 equivalents) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 50-80 °C and stir vigorously for 4-16 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the filter cake with the solvent.

• Extraction: Combine the filtrate and washings, and wash with water and brine.

• Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes representative quantitative data for reactions catalyzed by Tetrahexylammonium chloride and similar quaternary ammonium salts.

Reaction Type	Substrate	Reagent	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Nucleophilic Substitution	1-Chlorooctane	NaCN	~1 wt%	Water/Organic	Reflux	2-3	~100	[1]
Esterification	Benzyl chloride	Sodium acetate	Not specified	Toluene/Water	85	-	-	[4]
C-Alkylation	Hydantoin	Allyl bromide	2	Toluene/50% aq. KOH	RT	18	86	[5][6]

Experimental Workflow Diagram

Caption: General Experimental Workflow for PTC.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Inefficient phase transfer	Increase stirring speed to maximize interfacial area. Ensure the catalyst is not too hydrophilic or too lipophilic.
Catalyst decomposition	Lower the reaction temperature. Use a milder base if possible.
Slow reaction rate	Insufficient catalyst	Increase catalyst loading (typically 1-10 mol%).
Low reaction temperature	Gradually increase the reaction temperature while monitoring for side product formation.
Formation of side products	Elimination reaction (E2)	For alkylation reactions, use primary alkyl halides. For secondary halides, consider a less sterically hindered base and lower temperatures.
Catalyst degradation products	Use milder reaction conditions (temperature, base concentration).

Safety Precautions

• Tetrahexylammonium chloride is an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Many reactants used in phase-transfer catalysis, such as alkyl halides and cyanide salts, are toxic and/or corrosive. All manipulations should be performed in a well-ventilated fume hood.

• Consult the Safety Data Sheet (SDS) for all chemicals used in the experimental procedures.

By following these protocols and considering the provided data and troubleshooting tips, researchers can effectively utilize Tetrahexylammonium chloride as a phase-transfer catalyst to streamline and improve a variety of organic synthetic transformations.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. ijirset.com [ijirset.com]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Tetrahexylammonium Chloride Electrolyte Solution

Application: Preparation of a Supporting Electrolyte for Electrochemical Studies

For: Researchers, scientists, and drug development professionals

Introduction

Tetrahexylammonium chloride (THA-Cl) is a quaternary ammonium salt frequently utilized as a supporting electrolyte in non-aqueous electrochemistry.[1][2] Its bulky tetrahexylammonium cation and chloride anion are relatively electrochemically inert over a wide potential range. The large size of the cation also influences the structure of the electrical double layer at the electrode-solution interface.[3] THA-Cl is typically a white to off-white crystalline powder that is soluble in many polar organic solvents but has limited solubility in water.[4][5] Due to its hygroscopic nature, proper handling and storage are crucial to prevent water contamination, which can significantly affect electrochemical measurements.[6]

This document provides a detailed protocol for the preparation of a standard 0.1 M Tetrahexylammonium chloride electrolyte solution in anhydrous acetonitrile, a common solvent for electrochemical applications.[3][7]

Safety Precautions

Tetrahexylammonium chloride is classified as an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation.[8] Adherence to the following safety protocols is mandatory:

• Personal Protective Equipment (PPE): Always wear nitrile gloves, safety glasses or goggles, and a lab coat. When handling the solid powder outside of a controlled atmosphere, a dust mask or respirator is recommended to avoid inhalation.[8]

• Handling: Handle the compound in a well-ventilated area, preferably within a fume hood or a glovebox. Due to its hygroscopic nature, handling in a dry atmosphere (e.g., inside a glovebox with an inert atmosphere of argon or nitrogen) is highly recommended for preparing electrolyte solutions for electrochemical applications to minimize water content.[6]

• Disposal: Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations.

Physicochemical and Hazard Data

The following table summarizes key properties and hazard information for solid Tetrahexylammonium chloride. Note that properties such as conductivity and the electrochemical window are highly dependent on the solvent, concentration, and presence of impurities.

Property	Value	Reference(s)
Molecular Formula	C₂₄H₅₂ClN	[8]
Molecular Weight	390.13 g/mol	[5]
Appearance	White to off-white crystalline powder	[5]
Melting Point	111-113 °C	[6]
Solubility	Soluble in polar organic solvents (e.g., ethanol, chloroform, acetone); limited solubility in water.[4][9]	[4][9]
Stability	Stable under normal conditions. Hygroscopic. Incompatible with strong oxidizing agents.[5][6]	[5][6]
Hazard Codes (GHS)	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[8]
Precautionary Codes	P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).	[8]

Experimental Protocol: Preparation of 0.1 M THA-Cl in Acetonitrile

This protocol details the preparation of 100 mL of a 0.1 M Tetrahexylammonium chloride solution in anhydrous acetonitrile. This is a common concentration for a supporting electrolyte in voltammetry.[3][10]

Materials and Equipment:

• Tetrahexylammonium chloride (THA-Cl), electrochemical grade (≥98%)

• Anhydrous acetonitrile (ACN), HPLC or electrochemical grade (<50 ppm H₂O)

• 100 mL Grade A volumetric flask with a stopper

• Analytical balance (readable to 0.1 mg)

• Weighing paper or weighing boat

• Spatula

• Funnel

• Magnetic stirrer and stir bar (optional)

• Glovebox with an inert atmosphere (highly recommended)

Procedure:

• Environment Setup: If possible, perform all steps inside a glovebox under an inert atmosphere (e.g., Argon) to minimize exposure to atmospheric moisture.

• Calculate Required Mass:

  • The molecular weight of THA-Cl is 390.13 g/mol .

  • To prepare 100 mL (0.1 L) of a 0.1 M solution, the required mass is calculated as follows: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) Mass (g) = 0.1 mol/L × 0.1 L × 390.13 g/mol = 3.9013 g

• Weighing:

  • Place a clean, dry weighing boat on the analytical balance and tare it.

  • Carefully weigh out approximately 3.9013 g of Tetrahexylammonium chloride. Record the exact mass.

• Dissolution:

  • Place a clean, dry funnel into the neck of the 100 mL volumetric flask.

  • Carefully transfer the weighed THA-Cl powder through the funnel into the flask. Tap the funnel gently to ensure all the powder is transferred.

  • Remove the funnel and add approximately 60-70 mL of anhydrous acetonitrile to the volumetric flask.

  • Stopper the flask and swirl it gently to dissolve the solid. If needed, a magnetic stir bar can be added and the flask placed on a magnetic stirrer at a low speed until the solid is fully dissolved.

• Final Volume Adjustment:

  • Once the THA-Cl is completely dissolved, carefully add more anhydrous acetonitrile until the bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask.

  • Use a dropper or pipette for the final additions to avoid overshooting the mark.

• Homogenization:

  • Stopper the volumetric flask securely and invert it 15-20 times to ensure the solution is thoroughly mixed and the concentration is uniform.

• Storage:

  • Transfer the prepared electrolyte solution to a clean, dry, and tightly sealed storage bottle. A bottle with a PTFE-lined cap is recommended.

  • Label the bottle clearly with the name of the solution (0.1 M Tetrahexylammonium chloride in Acetonitrile), the date of preparation, and your initials.

  • Store the solution in a cool, dry place, preferably inside a desiccator or glovebox, to protect it from moisture.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Tetrahexylammonium chloride electrolyte solution.

Workflow for preparing a THA-Cl electrolyte solution.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 5. lookchem.com [lookchem.com]
• 6. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Introducton of Tetrabutylammonium chloride_Chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for Gold Nanoparticle Synthesis Using Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of gold nanoparticles (AuNPs) utilizing Tetrahexylammonium chloride. This document is intended for researchers and professionals in the fields of nanotechnology, materials science, and drug development.

Introduction

Gold nanoparticles (AuNPs) are of significant interest in various scientific and biomedical fields due to their unique optical, electronic, and catalytic properties. Their applications span diagnostics, drug delivery, and therapeutic interventions. The synthesis of AuNPs with controlled size and morphology is crucial for these applications. Tetrahexylammonium chloride, a quaternary ammonium salt, serves as a phase transfer catalyst and stabilizing agent in the synthesis of AuNPs, particularly through the Brust-Schiffrin method. This two-phase synthesis method allows for the production of small, monodisperse AuNPs that are soluble in organic solvents.

The primary role of Tetrahexylammonium chloride is to transport the gold salt (tetrachloroaurate, AuCl₄⁻) from the aqueous phase to an immiscible organic phase where the reduction to metallic gold (Au⁰) and subsequent nanoparticle formation occurs. The tetrahexylammonium cations (N(C₆H₁₃)₄⁺) form an ion pair with the AuCl₄⁻ anions, rendering them soluble in the organic solvent. Following the phase transfer, a reducing agent is introduced to initiate the formation of AuNPs. A capping agent, typically a thiol, is also added to stabilize the newly formed nanoparticles and prevent aggregation.

Data Presentation

The following tables summarize the expected influence of key reaction parameters on the characteristics of the synthesized gold nanoparticles. While specific data for Tetrahexylammonium chloride is limited in publicly available literature, these trends are well-established for similar tetraalkylammonium halide-mediated syntheses.

Table 1: Effect of Tetrahexylammonium Chloride to Gold Salt Molar Ratio on Nanoparticle Size and Polydispersity

Molar Ratio (N(C₆H₁₃)₄Cl : HAuCl₄)	Expected Average Nanoparticle Diameter (nm)	Expected Polydispersity Index (PDI)	Expected Yield (%)
2:1	4 - 6	< 0.2	Moderate
5:1	2 - 4	< 0.15	High
10:1	1.5 - 3	< 0.1	High

Table 2: Effect of Thiol Capping Agent to Gold Salt Molar Ratio on Nanoparticle Size

Molar Ratio (Thiol : HAuCl₄)	Expected Average Nanoparticle Diameter (nm)
1:1	5 - 7
2:1	3 - 5
4:1	1.5 - 3

Experimental Protocols

The following protocol is a representative procedure for the synthesis of dodecanethiol-capped gold nanoparticles using Tetrahexylammonium chloride as a phase transfer catalyst, adapted from the well-established Brust-Schiffrin method.

Protocol 1: Synthesis of Dodecanethiol-Capped Gold Nanoparticles

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetrahexylammonium chloride (N(C₆H₁₃)₄Cl)

• Toluene

• Dodecanethiol

• Sodium borohydride (NaBH₄)

• Ethanol

• Deionized water

Procedure:

• Preparation of Aqueous Gold Solution: Prepare a 30 mM solution of HAuCl₄·3H₂O in deionized water.

• Preparation of Organic Phase Transfer Agent Solution: Prepare an 80 mM solution of Tetrahexylammonium chloride in toluene.

• Phase Transfer of Gold Salt:

  • In a flask, combine 20 mL of the HAuCl₄ solution and 50 mL of the Tetrahexylammonium chloride solution.

  • Stir the biphasic mixture vigorously for 30 minutes to ensure the complete transfer of the tetrachloroaurate ions from the aqueous phase to the organic (toluene) phase. The aqueous phase should become colorless, and the organic phase should turn a deep orange/red.

  • Separate the organic phase from the aqueous phase using a separatory funnel.

• Addition of Capping Agent:

  • To the organic phase containing the gold salt, add dodecanethiol. The molar ratio of dodecanethiol to gold can be varied to control the final nanoparticle size (refer to Table 2). A typical starting ratio is 2:1.

  • Stir the solution for 10 minutes.

• Reduction and Nanoparticle Formation:

  • Prepare a fresh 0.4 M solution of sodium borohydride (NaBH₄) in deionized water.

  • While stirring the organic solution vigorously, add the NaBH₄ solution dropwise over a period of 15 minutes. A color change from orange/red to dark brown/black will be observed, indicating the formation of gold nanoparticles.

  • Continue stirring for at least 3 hours to ensure the complete reduction and stabilization of the nanoparticles.

• Purification of Nanoparticles:

  • Separate the organic phase.

  • Reduce the volume of the organic phase by approximately half using a rotary evaporator.

  • Add 200 mL of ethanol to precipitate the dodecanethiol-capped gold nanoparticles.

  • Store the mixture at -18°C for 4 hours to facilitate complete precipitation.

  • Collect the precipitate by filtration or centrifugation.

  • Wash the collected nanoparticles with ethanol multiple times to remove excess thiol and phase transfer agent.

  • Dry the purified nanoparticles under vacuum.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of gold nanoparticles.

Mechanism of Phase Transfer Catalysis

Caption: Phase transfer of AuCl₄⁻ by Tetrahexylammonium chloride.

Gold Nanoparticle Formation Mechanism

Application Note: HPLC Method Development with Tetrahexylammonium Chloride as an Ion-Pair Reagent

Abstract

This application note provides a comprehensive guide for the development of reversed-phase high-performance liquid chromatography (RP-HPLC) methods utilizing tetrahexylammonium chloride as an ion-pair reagent. It is intended for researchers, scientists, and drug development professionals working with acidic analytes that exhibit poor retention or peak shape under typical reversed-phase conditions. Detailed protocols, optimization strategies, and troubleshooting advice are presented to facilitate the development of robust and reproducible HPLC methods.

Introduction

Ion-pair chromatography is a powerful technique in HPLC for the separation of ionic and highly polar analytes on reversed-phase columns.[1] The addition of an ion-pair reagent to the mobile phase enhances the retention of these analytes by forming a neutral ion pair that can be retained by the non-polar stationary phase.[2][3] Tetrahexylammonium chloride, a quaternary ammonium salt, is an effective ion-pair reagent for the analysis of acidic compounds. Its long alkyl chains provide strong interaction with the stationary phase, leading to increased retention of acidic analytes.[4]

This document outlines the principles of ion-pair chromatography with tetrahexylammonium chloride and provides a systematic approach to method development, including column selection, mobile phase optimization, and instrument parameter adjustments.

Principles of Ion-Pair Chromatography with Tetrahexylammonium Chloride

In reversed-phase ion-pair chromatography (RP-IPC), the tetrahexylammonium cation ([N(C₆H₁₃)₄]⁺) from tetrahexylammonium chloride adsorbs onto the hydrophobic stationary phase (e.g., C18) via its hexyl chains. This creates a dynamic positive charge on the surface of the stationary phase.[5] Acidic analytes, which are negatively charged at a suitable mobile phase pH, can then interact with this positively charged surface, leading to their retention.[2] The overall process can be described by two main models: the ion-pair model, where the ion pair forms in the mobile phase and then adsorbs to the stationary phase, and the dynamic ion-exchange model, where the ion-pairing agent first coats the stationary phase, creating an ion-exchange surface.[5][6]

Experimental Protocols

• Tetrahexylammonium chloride (≥96% purity)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Buffer salts (e.g., phosphate, acetate)

• Acids and bases for pH adjustment (e.g., phosphoric acid, sodium hydroxide)

• Analytical column: A C18 reversed-phase column is a common starting point.[4]

• Standard Stock Solution: Accurately weigh a known amount of the analyte and dissolve it in a suitable solvent (e.g., a mixture of water and organic modifier similar to the mobile phase).

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to the desired concentrations.

• Sample Preparation: The sample preparation method will be analyte-dependent. A generic approach involves dissolving the sample in the mobile phase and filtering it through a 0.45 µm syringe filter to remove particulate matter.

A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis) is required.

Initial Chromatographic Conditions:

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Aqueous buffer with Tetrahexylammonium ChlorideB: Acetonitrile or Methanol
Tetrahexylammonium Chloride Conc.	5 mM[4][7]
pH of Aqueous Phase	At least 2 units above the pKa of the acidic analyte[4]
Elution Mode	Isocratic or Gradient
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	As per analyte's UV absorbance maximum
Injection Volume	10 µL

Note on Column Equilibration: Columns require extended equilibration times with mobile phases containing ion-pair reagents.[8] It is recommended to flush the column with the initial mobile phase for at least 30-60 minutes, or until a stable baseline is achieved.[1]

Method Development and Optimization

The logical workflow for method development is illustrated in the diagram below.

Caption: Workflow for HPLC method development using an ion-pair reagent.

The concentration of tetrahexylammonium chloride significantly impacts analyte retention.

• Low Concentration: Insufficient ion-pairing can lead to poor retention and peak shape.

• High Concentration: Can lead to excessively long retention times and may saturate the stationary phase.[6]

It is recommended to evaluate a concentration range, typically from 1 mM to 20 mM.[6] Start with 5 mM and adjust as needed to achieve the desired retention factor (k').

The pH of the mobile phase is a critical parameter for controlling the ionization of acidic analytes.[4] To ensure complete ionization and effective ion-pairing, the pH should be maintained at least two units above the pKa of the analyte.[4] Buffers such as phosphate or acetate are commonly used to control the pH.

Acetonitrile and methanol are the most common organic modifiers used in reversed-phase chromatography.[4] The type and concentration of the organic modifier affect the elution strength of the mobile phase and can influence the selectivity of the separation.[6] The choice between acetonitrile and methanol should be evaluated empirically to determine which provides the best resolution and peak shape for the analytes of interest.

Column temperature can affect the efficiency and selectivity of the separation.[4] Higher temperatures generally lead to lower viscosity of the mobile phase, resulting in sharper peaks and shorter retention times. However, temperature can also influence the equilibrium of the ion-pair formation. A typical starting point is 30 °C, with a range of 25-40 °C being commonly explored.

Quantitative Data Summary

The following table summarizes the expected impact of key parameters on chromatographic performance. This data is qualitative and the actual quantitative impact will be method-specific.

Parameter	Change	Effect on Retention Time of Acidic Analyte	Effect on Resolution	Effect on Peak Shape
Tetrahexylammonium Chloride Conc.	Increase	Increase	May Improve or Worsen	Generally Improves
Organic Modifier %	Increase	Decrease	May Improve or Worsen	Generally Improves
pH (for acidic analyte)	Decrease towards pKa	Decrease	May Worsen	May Worsen
Alkyl Chain Length of Ion-Pair Reagent	Increase (e.g., Tetrabutyl to Tetrahexyl)	Increase	May Improve	Generally No Significant Change
Temperature	Increase	Decrease	May Improve	Generally Improves

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Retention	Insufficient ion-pair reagent concentration; pH too low.	Increase tetrahexylammonium chloride concentration; Increase mobile phase pH.
Peak Tailing	Secondary interactions with residual silanols.	Ion-pair reagent should mitigate this, but consider adjusting pH or temperature.[8]
Peak Splitting or Broadening	Column overload; slow equilibration.	Inject a smaller sample volume; ensure adequate column equilibration time.[8]
Baseline Drift	Incomplete column equilibration; mobile phase instability.	Allow for longer equilibration; prepare fresh mobile phase daily.[8]
Irreproducible Retention Times	Inconsistent mobile phase preparation; temperature fluctuations.	Ensure accurate mobile phase preparation; use a column oven for temperature control.[8]

Conclusion

The use of tetrahexylammonium chloride as an ion-pair reagent is a highly effective strategy for the HPLC analysis of acidic compounds. By systematically optimizing the concentration of the ion-pair reagent, mobile phase pH, organic modifier, and temperature, robust and reproducible separation methods can be developed. Careful attention to column equilibration and mobile phase preparation is crucial for achieving consistent results.

References

• 1. coconote.app [coconote.app]
• 2. km3.com.tw [km3.com.tw]
• 3. itwreagents.com [itwreagents.com]
• 4. jk-sci.com [jk-sci.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. welch-us.com [welch-us.com]

Application Notes and Protocols for Tetrahexylammonium Chloride in Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrahexylammonium chloride (THAC) as a supporting electrolyte in cyclic voltammetry (CV) experiments. The information is intended to guide researchers in designing and executing electrochemical studies, particularly in non-aqueous media and for the analysis of pharmaceutical compounds.

Introduction to Tetrahexylammonium Chloride in Electrochemistry

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt widely utilized in electrochemical research.[1] Its molecular structure, featuring a central nitrogen atom bonded to four long hexyl chains, gives it a unique combination of properties.[2] The charged ammonium center provides ionic conductivity, while the lipophilic alkyl chains confer high solubility in a variety of organic solvents.[1][2]

In cyclic voltammetry, THAC serves as a supporting electrolyte, a critical component added to the solution in high concentration.[3] The primary roles of a supporting electrolyte are to increase the solution's conductivity to minimize the potential drop (iR drop) and to ensure that the analyte reaches the electrode surface primarily through diffusion.[4][5] THAC is particularly advantageous in less polar organic solvents where conventional electrolytes may have limited solubility.[3] Its wide electrochemical window allows for the investigation of redox processes over a broad range of potentials without interference from the electrolyte itself.[2]

Properties of Tetrahexylammonium Chloride

A summary of the key physical and chemical properties of Tetrahexylammonium chloride is presented below.

Property	Value	Reference(s)
Chemical Formula	C₂₄H₅₂ClN or [CH₃(CH₂)₅]₄N(Cl)	[1][6]
Molecular Weight	390.1 g/mol	[6]
Appearance	White to off-white solid/powder	[1][7]
Melting Point	111-113 °C	[7][8]
Solubility	Soluble in many organic solvents like acetonitrile, dichloromethane, and less polar solvents.[1][2][3]	[1][2][3]
Key Characteristics	Phase transfer catalyst, cationic surfactant, hygroscopic.[1][2][8]	[1][2][8]

Application Notes for Cyclic Voltammetry

Role as a Supporting Electrolyte: The addition of an inert supporting electrolyte like THAC is essential for most electroanalytical techniques, including cyclic voltammetry.[5] Its functions include:

• Increasing Conductivity: It significantly lowers the solution resistance, which minimizes the iR drop and ensures the applied potential is accurately measured at the working electrode surface.[4][9]

• Controlling Mass Transport: By being present in a much higher concentration (typically 0.1 M) than the analyte (0.001-0.005 M), it ensures that the electroactive species migrates to the electrode primarily through diffusion rather than electrostatic attraction.[4][9]

• Establishing the Electrochemical Window: The potential range in which the electrolyte itself does not undergo oxidation or reduction defines the usable potential window for studying the analyte.[2] Tetraalkylammonium salts are known for their wide electrochemical windows.[2][10][11]

Solvent Selection: THAC is particularly valuable for electrochemical studies in non-aqueous solvents.

• It is often used in solvents such as acetonitrile and dichloromethane.[2]

• Its excellent solubility in less polar solvents, like benzene or even fluorous solvents, makes it a superior choice over other ammonium salts (e.g., tetrabutylammonium salts) in these media.[2][3]

• When using organic solvents, it is crucial to ensure they are of high purity and thoroughly dried, as water can interfere with the electrochemical measurements.[5]

Advantages in Pharmaceutical and Drug Analysis: Cyclic voltammetry is a powerful tool for studying the redox properties of pharmaceutical compounds, which can provide insights into their stability, reactivity, and metabolic pathways.[12][13] The use of THAC can be beneficial in this context, especially when analyzing drug compounds that require non-polar organic solvents for dissolution. The wide potential window of THAC allows for the investigation of a broad range of drug oxidation and reduction processes.[2][14]

Experimental Protocol for Cyclic Voltammetry using THAC

This protocol outlines the general steps for performing a cyclic voltammetry experiment with Tetrahexylammonium chloride as the supporting electrolyte.

Materials:

• Tetrahexylammonium chloride (THAC), high purity

• Anhydrous organic solvent (e.g., acetonitrile, dichloromethane)

• Analyte of interest (e.g., a drug compound, ferrocene standard)

• Volumetric flasks and other appropriate glassware

• Potentiostat

• Electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum)[3]

• Reference Electrode (e.g., Ag/AgCl, Ag/Ag⁺)[3][9]

• Counter (Auxiliary) Electrode (e.g., Platinum wire)[3]

• Inert gas (Nitrogen or Argon) for deaeration

Procedure:

• Electrolyte Solution Preparation (0.1 M THAC):

  • Due to its hygroscopic nature, dry the THAC under vacuum for several hours before use.[8][9]

  • In a fume hood, accurately weigh the required amount of THAC to prepare a 0.1 M solution in the chosen solvent. For example, for 50 mL of a 0.1 M solution, weigh approximately 1.95 g of THAC.

  • Transfer the THAC to a 50 mL volumetric flask.

  • Add a portion of the anhydrous solvent to the flask and dissolve the salt completely, using sonication if necessary.

  • Once dissolved, fill the flask to the 50 mL mark with the solvent. This is your stock electrolyte solution.

• Analyte Solution Preparation:

  • Prepare a stock solution of the analyte at a higher concentration (e.g., 10-20 mM) using the 0.1 M THAC electrolyte solution as the solvent.

  • The final analyte concentration for the CV experiment should typically be between 0.001 M and 0.005 M.[9] This can be achieved by diluting the analyte stock solution with the THAC electrolyte solution.

• Electrochemical Cell Assembly:

  • Clean the electrodes thoroughly before each experiment. The working electrode surface should be polished to a mirror finish.[15]

  • Assemble the three-electrode cell: place the working, reference, and counter electrodes in the cell.

  • Add the analyte solution containing THAC to the cell, ensuring the electrodes are sufficiently immersed.

• Measurement:

  • Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a gentle stream of the inert gas over the solution during the experiment.

  • Connect the electrodes to the potentiostat.[16]

  • Set the parameters in the potentiostat software, including the initial potential, switching potential(s), and scan rate. A typical starting scan rate is 100 mV/s.[16]

  • Run the cyclic voltammetry experiment and record the voltammogram. It is common practice to run several cycles until a stable voltammogram is obtained.[17]

• Data Analysis:

  • Analyze the resulting cyclic voltammogram to determine key parameters such as anodic peak potential (Epa), cathodic peak potential (Epc), anodic peak current (ipa), and cathodic peak current (ipc).

Visualizations

Experimental Workflow Diagram

Caption: Workflow for a cyclic voltammetry experiment.

Logical Relationship of Electrochemical Cell Components

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tetrahexylammonium chloride 96 5922-92-9 [sigmaaldrich.com]
• 8. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]
• 9. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Secure Verification [technorep.tmf.bg.ac.rs]
• 13. Electroanalysis Advances in Pharmaceutical Sciences: Applications and Challenges Ahead [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 16. static.igem.org [static.igem.org]
• 17. scribd.com [scribd.com]

Application Notes and Protocols for Tetrahexylammonium Chloride in Phase Transfer Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrahexylammonium chloride (THAC) as a highly effective phase transfer catalyst (PTC) in various organic synthesis applications. The information compiled herein, supported by experimental data from peer-reviewed literature, is intended to guide researchers in optimizing reaction conditions and achieving high yields and efficiencies.

Introduction to Tetrahexylammonium Chloride as a Phase Transfer Catalyst

Tetrahexylammonium chloride is a quaternary ammonium salt that serves as a robust phase transfer catalyst.[1][2] Its lipophilic tetrahexyl chains facilitate the transport of anions from an aqueous or solid phase into an organic phase, where they can react with organic substrates.[3][4] This mechanism overcomes the insolubility of reactants in different phases, thereby significantly accelerating reaction rates and improving product yields.[4][5] THAC is particularly effective in nucleophilic substitution, alkylation, and polymerization reactions.[5][6][7]

Mechanism of Phase Transfer Catalysis

The catalytic cycle of tetrahexylammonium chloride in a typical liquid-liquid phase transfer system involves the following key steps:

• Anion Exchange: The tetrahexylammonium cation (Q⁺) exchanges its chloride anion (Cl⁻) for the reacting anion (Y⁻) from the aqueous phase at the liquid-liquid interface.

• Phase Transfer: The newly formed ion pair (Q⁺Y⁻) is sufficiently lipophilic to migrate into the organic phase.

• Reaction: In the organic phase, the "naked" and highly reactive anion (Y⁻) reacts with the organic substrate (RX) to form the desired product (RY).

• Catalyst Regeneration: The tetrahexylammonium cation, now paired with the leaving group anion (X⁻), migrates back to the aqueous phase, where it can restart the catalytic cycle.

Figure 1: Mechanism of Phase Transfer Catalysis.

Applications and Experimental Protocols

Nucleophilic Substitution Reactions

Tetrahexylammonium chloride is highly effective in promoting nucleophilic substitution reactions, such as cyanations, halogen exchanges, and ether synthesis. The lipophilic nature of the tetrahexyl groups enhances the solubility of the catalyst-anion complex in the organic phase, leading to high reaction rates.

Table 1: Effect of Tetrahexylammonium Chloride Concentration on Nucleophilic Substitution

Reaction Type	Substrate	Nucleophile	Catalyst Conc. (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cyanation	1-Chlorooctane	NaCN	1 (wt%)	Water/Decane	105	2-3	~100	[2]
Ether Synthesis	Benzyl Bromide	1-Octanol/NaOH	5	Toluene	60	6	92	[8]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-chlorooctane (10 mmol), sodium cyanide (15 mmol), and water (20 mL).

• Catalyst Addition: Add tetrahexylammonium chloride (1 wt% relative to 1-chlorooctane).

• Reaction Conditions: Heat the mixture to 105 °C with vigorous stirring for 2-3 hours.

• Work-up: After cooling to room temperature, add diethyl ether (30 mL) and separate the organic layer. Wash the organic layer with water (2 x 20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 1-cyanooctane.

Figure 2: Workflow for Cyanation of 1-Chlorooctane.

Alkylation Reactions

Phase-transfer catalyzed alkylation is a powerful method for C-C and C-heteroatom bond formation. Tetrahexylammonium chloride has been shown to be an effective catalyst in these transformations, though comparative studies with other quaternary ammonium salts are often performed to determine the optimal catalyst for a specific reaction.

Table 2: Comparative Performance of Quaternary Ammonium Salts in Alkylation

Substrate	Electrophile	Catalyst (5 mol%)	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Phenylacetonitrile	Benzyl Chloride	Tetrabutylammonium Bromide	50% NaOH	Toluene	25	95	[9]
Phenylacetonitrile	Benzyl Chloride	Tetrahexylammonium Bromide	50% NaOH	Toluene	25	86	[3]
Indanone	Methyl Iodide	N-benzylcinchonidinium bromide	50% NaOH	Toluene/CH2Cl2	20	94	[10]

Note: Tetrahexylammonium bromide is a close structural analog of tetrahexylammonium chloride and its performance is expected to be similar.

• Reaction Setup: In a flask, combine phenylacetonitrile (10 mmol), toluene (20 mL), and a 50% aqueous solution of sodium hydroxide (10 mL).

• Catalyst Addition: Add tetrahexylammonium chloride (0.5 mmol, 5 mol%).

• Reagent Addition: Slowly add benzyl chloride (11 mmol) to the vigorously stirred mixture.

• Reaction Conditions: Continue stirring at room temperature for 4-6 hours, monitoring the reaction by TLC.

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the crude product by column chromatography.

Polymerization Reactions

Tetraalkylammonium salts, including tetrahexylammonium chloride, can act as catalysts in certain polymerization reactions, such as the polymerization of methyl methacrylate.[7] They can influence the polymerization rate and the properties of the resulting polymer.

Table 3: Tetraalkylammonium Salts in the Polymerization of Methyl Methacrylate

Monomer	Initiator System	Catalyst	Catalyst Conc.	Solvent	Polymer Properties	Reference
Methyl Methacrylate	AIBN	Tetrahexylammonium Chloride	Varied	Toluene	Controlled molecular weight	[7]
Methyl Methacrylate	Na2S2O4/CCl4	Tetrabutylammonium Chloride	Proportional to rate	Water/Toluene	Rate dependence studied	[11]

• Preparation: In a reaction vessel, dissolve methyl methacrylate (MMA) monomer and an initiator (e.g., AIBN) in toluene.

• Catalyst Addition: Add the desired concentration of tetrahexylammonium chloride.

• Polymerization: Heat the solution under an inert atmosphere (e.g., nitrogen or argon) at a temperature appropriate for the initiator (e.g., 60-80 °C for AIBN).

• Termination and Precipitation: After the desired time, cool the reaction and precipitate the polymer by pouring the solution into a non-solvent such as methanol.

• Purification: Filter the polymer, wash with the non-solvent, and dry under vacuum.

Figure 3: General Workflow for Polymerization.

Optimization of Catalyst Concentration

The optimal concentration of tetrahexylammonium chloride is dependent on the specific reaction, including the reactivity of the substrates, the desired reaction rate, and economic considerations.

• Initial Screening: A catalyst loading of 1-5 mol% is a common starting point for many reactions.

• Low Catalyst Loading: For highly reactive substrates, the catalyst concentration can often be lowered to 0.5-1 mol% without a significant decrease in yield, which is economically advantageous for large-scale synthesis.

• High Catalyst Loading: For less reactive substrates or when a faster reaction rate is desired, the catalyst concentration may be increased to 10 mol% or higher. However, at very high concentrations, the formation of emulsions can sometimes complicate the work-up procedure.

It is recommended to perform a small-scale optimization study to determine the most effective catalyst concentration for a new application.

Conclusion

Tetrahexylammonium chloride is a versatile and efficient phase transfer catalyst for a range of organic transformations. Its high lipophilicity allows for the effective transfer of a variety of anions into organic media, facilitating reactions that would otherwise be slow or impractical. The provided protocols and data serve as a valuable resource for researchers looking to employ THAC in their synthetic endeavors. Optimization of the catalyst concentration is a key parameter in developing efficient and cost-effective chemical processes.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative catalytic activity of quaternary ammonium salts in synthesis of dialkyl sulfides under conditions of phase-transfer catalysis (Journal Article) | OSTI.GOV [osti.gov]
• 3. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. nbinno.com [nbinno.com]
• 10. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reversible Complexation Mediated Living Radical Polymerization Using Tetraalkylammonium Chloride Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetrahexylammonium Chloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that serves as a highly effective phase-transfer catalyst (PTC) in a variety of organic transformations. Its lipophilic nature, owing to the six-carbon alkyl chains, allows for the efficient transport of anionic reagents from an aqueous or solid phase into an organic phase, where they can react with organic substrates. This methodology circumvents the mutual insolubility of reactants, often leading to faster reaction rates, milder reaction conditions, higher yields, and greater selectivity compared to conventional methods. These attributes make THAC a valuable tool in the synthesis of fine chemicals, pharmaceutical intermediates, and other complex organic molecules.

This document provides detailed application notes and experimental protocols for the use of Tetrahexylammonium chloride in key organic synthetic reactions.

Key Applications

Tetrahexylammonium chloride is utilized in a range of organic reactions, primarily as a phase-transfer catalyst. Key application areas include:

• Nucleophilic Substitution Reactions: Facilitating the reaction between an organic halide and an inorganic nucleophile. A prominent example is the synthesis of nitriles from alkyl chlorides.

• Oxidation Reactions: Enabling the use of inorganic oxidizing agents (e.g., potassium permanganate) in organic solvents for the oxidation of alcohols and other functional groups.

• Williamson Ether Synthesis: Promoting the reaction between an alkoxide and an alkyl halide to form an ether.

• Polymerization Reactions: Acting as a catalyst or co-catalyst in certain polymerization processes.

Application Note 1: Phase-Transfer Catalyzed Nucleophilic Substitution - Synthesis of 1-Cyanooctane

Objective: To provide a detailed protocol for the synthesis of 1-cyanooctane from 1-chlorooctane and sodium cyanide using Tetrahexylammonium chloride as a phase-transfer catalyst.

Background: The reaction between an alkyl halide, such as 1-chlorooctane, and an inorganic salt, like sodium cyanide, is typically slow due to the immiscibility of the organic substrate and the aqueous nucleophile. Tetrahexylammonium chloride overcomes this phase barrier by forming an ion pair with the cyanide anion, which is soluble in the organic phase, thereby facilitating a rapid SN2 reaction.[1][2][3][4][5][6] This method provides high yields of the corresponding nitrile under relatively mild conditions.[1][2][6]

Experimental Protocol

Materials:

• 1-Chlorooctane

• Sodium Cyanide (NaCN)

• Tetrahexylammonium chloride (THAC)

• Decane (as solvent, optional)

• Water

• Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate (for drying)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 1-chlorooctane and an aqueous solution of sodium cyanide.

• Catalyst Addition: Add a catalytic amount of Tetrahexylammonium chloride (typically 1-5 mol%) to the reaction mixture.

• Reaction Conditions: Heat the biphasic mixture to 105 °C with vigorous stirring.[2][3] The reaction is typically complete within 2-3 hours.[1]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add dichloromethane to extract the organic phase.

  • Separate the organic layer and wash it with water to remove any remaining inorganic salts.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude product.

• Purification: The crude 1-cyanooctane can be purified by vacuum distillation if necessary.

Quantitative Data

Reactant/Product	Molar Ratio	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Chlorooctane/NaCN	1:1.2	1	Reflux	2-3	~100	[1]
1-Chlorooctane/NaCN	Not Specified	Not Specified	105	<2	95	[2]
1-Chlorooctane/NaCN	Not Specified	5	105	1.8	99	[3]

Logical Relationship: Phase-Transfer Catalysis Cycle

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 3. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. scribd.com [scribd.com]
• 6. sarthaks.com [sarthaks.com]

Application Notes and Protocols for Electrochemical Studies Using Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Tetrahexylammonium chloride (THAC) as a supporting electrolyte in various electrochemical studies. The protocols outlined below are intended to ensure accurate and reproducible results for the electrochemical characterization of analytes, particularly in non-aqueous solvent systems commonly employed in pharmaceutical and drug development research.

Introduction to Tetrahexylammonium Chloride in Electrochemistry

Tetrahexylammonium chloride ([(CH₃(CH₂)₅)₄N]Cl) is a quaternary ammonium salt that serves as an excellent supporting electrolyte in non-aqueous electrochemistry. Its large tetrahexylammonium cation imparts high solubility in a wide range of organic solvents, from polar to moderately non-polar. This property, combined with a wide electrochemical window, makes THAC a versatile choice for studying the redox behavior of various organic and organometallic compounds, including active pharmaceutical ingredients (APIs).

The primary roles of THAC as a supporting electrolyte are:

• To increase the conductivity of the solution: This minimizes the iR drop (the potential drop due to the solution resistance) between the working and reference electrodes, ensuring that the applied potential is accurately experienced at the electrode-solution interface where the electron transfer event of interest occurs.[1]

• To maintain a constant ionic strength: This ensures that the activity coefficients of the electroactive species remain constant throughout the experiment, leading to more reproducible results.

• To suppress electromigration of the analyte: By providing a high concentration of non-electroactive ions, the supporting electrolyte ensures that the analyte reaches the electrode surface primarily through diffusion, a condition necessary for many quantitative electrochemical analyses.[2]

Physicochemical and Electrochemical Properties

While specific experimental data for Tetrahexylammonium chloride is not abundantly available in the literature, its properties can be reasonably estimated based on the well-documented characteristics of other tetraalkylammonium salts. The long hexyl chains in THAC enhance its solubility in less polar organic solvents compared to its shorter-chain analogs like tetrabutylammonium salts.

Table 1: Comparison of Physicochemical and Electrochemical Properties of Tetraalkylammonium Salts

Property	Tetrahexylammonium Chloride (THAC) (Estimated)	Tetrabutylammonium Hexafluorophosphate (TBAPF₆) (Reference)	Tetrabutylammonium Perchlorate (TBAP) (Reference)
Molecular Formula	C₂₄H₅₂ClN	C₁₆H₃₆F₆NP	C₁₆H₃₆ClNO₄
Molar Mass ( g/mol )	390.13	387.43	341.92
Solubility	High in a wide range of organic solvents, including less polar ones.	Good in polar organic solvents (e.g., acetonitrile, DMF).	Good in polar organic solvents (e.g., acetonitrile, propylene carbonate).
Typical Concentration	0.1 M	0.1 M	0.1 M
Electrochemical Window (in Acetonitrile vs. Ag/Ag⁺)	Wide (estimated similar to or wider than TBAPF₆)	Approx. -3.1 V to +3.2 V	Approx. -2.9 V to +2.8 V
Ionic Conductivity (0.1 M in Acetonitrile)	Expected to be slightly lower than TBAPF₆ due to larger ionic size.	~10-15 mS/cm	~15-20 mS/cm

Disclaimer: The values for Tetrahexylammonium chloride are estimations based on general trends observed for tetraalkylammonium salts. Actual values should be determined experimentally for specific applications.

Experimental Protocols

The following are detailed protocols for common electrochemical techniques using Tetrahexylammonium chloride as the supporting electrolyte.

Preparation of the Electrolyte Solution (0.1 M THAC)

Materials:

• Tetrahexylammonium chloride (THAC)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Volumetric flask

• Analytical balance

• Spatula and funnel

Procedure:

• Drying the Electrolyte: Dry the required amount of THAC in a vacuum oven at 60-80 °C for at least 4 hours to remove any absorbed water.

• Calculating the Mass: To prepare a 0.1 M solution, calculate the mass of THAC needed. For example, for 50 mL (0.05 L) of a 0.1 M solution: Mass = 0.1 mol/L * 0.05 L * 390.13 g/mol = 1.95065 g

• Dissolution: Accurately weigh the calculated mass of dried THAC and transfer it to a clean, dry volumetric flask using a funnel.

• Solvent Addition: Add a portion of the anhydrous solvent to the volumetric flask and swirl or sonicate until the THAC is completely dissolved.

• Final Volume: Carefully add the anhydrous solvent to the flask until the solution reaches the calibration mark.

• Mixing: Stopper the flask and invert it several times to ensure a homogeneous solution.

• Storage: Store the prepared electrolyte solution under an inert atmosphere (e.g., in a glovebox or a sealed flask with a nitrogen or argon headspace) to prevent contamination with water and oxygen.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to investigate the redox properties of an analyte.[3]

Experimental Workflow for Cyclic Voltammetry

Caption: A typical workflow for a cyclic voltammetry experiment.

Protocol:

• Cell Assembly: Assemble a standard three-electrode electrochemical cell. The working electrode (e.g., glassy carbon, platinum, or gold), reference electrode (e.g., Ag/AgCl or a silver wire pseudo-reference), and counter electrode (e.g., platinum wire or mesh) should be properly cleaned and polished before use.[1]

• Add Electrolyte: Fill the cell with the prepared 0.1 M THAC electrolyte solution, ensuring all electrodes are appropriately immersed.

• Deoxygenation: Purge the solution with an inert gas (high-purity nitrogen or argon) for 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Background Scan: Perform a cyclic voltammetry scan of the electrolyte solution without the analyte to establish the background current and the potential window of the solvent-electrolyte system.

• Analyte Addition: Add a small, known amount of the analyte to the cell to achieve the desired concentration (typically 0.1 to 1 mM).[1] Gently stir the solution to ensure homogeneity, then stop the stirring and allow the solution to become quiescent before starting the scan.

• Data Acquisition: Set the parameters on the potentiostat software, including the initial potential, switching potentials, and scan rate. Initiate the cyclic voltammetry scan and record the voltammogram. It is advisable to run several cycles to check for reproducibility.

Chronoamperometry

Chronoamperometry is used to study the kinetics of electron transfer reactions and to determine the diffusion coefficient of an analyte.

Logical Flow of a Chronoamperometry Experiment

Caption: The logical steps involved in a chronoamperometry experiment.

Protocol:

• Cell Preparation: Prepare the electrochemical cell with the analyte in the 0.1 M THAC electrolyte solution as described for cyclic voltammetry, including deoxygenation.

• Potential Step: Apply a potential step from a value where no faradaic reaction occurs to a potential where the reaction of interest is diffusion-limited. The appropriate potentials can be determined from a prior cyclic voltammetry experiment.

• Current Measurement: Record the resulting current as a function of time. The current will decay over time as the concentration of the analyte at the electrode surface is depleted.

• Data Analysis: The resulting current-time data can be analyzed using the Cottrell equation to determine the diffusion coefficient of the analyte.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique for investigating the interfacial properties of the electrode, such as charge transfer resistance and double-layer capacitance.[4][5]

EIS Experimental and Analysis Pathway

Caption: The pathway for an EIS experiment from setup to data analysis.

Protocol:

• Cell Setup: Prepare the electrochemical cell as for the other techniques.

• Open Circuit Potential (OCP): Allow the system to stabilize by measuring the OCP until a steady value is reached.

• EIS Measurement: Apply a small amplitude AC voltage (typically 5-10 mV) around the OCP over a wide frequency range (e.g., 100 kHz to 0.1 Hz).

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots. This data can be fitted to an equivalent circuit model to extract quantitative information about the electrochemical system, such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).[4]

Application in Drug Development

Electrochemical methods are increasingly used in pharmaceutical analysis and drug development for their sensitivity, speed, and cost-effectiveness.[3][6] THAC can be a valuable supporting electrolyte in these applications.

Potential Applications:

• Redox Profiling of Drug Candidates: Determining the oxidation and reduction potentials of new chemical entities to understand their metabolic fate and potential for oxidative stress.

• Quantitative Analysis: Developing electrochemical methods for the quantification of drugs in formulations or biological fluids.

• Drug-Membrane Interactions: Using EIS to study the interaction of drugs with model biological membranes immobilized on an electrode surface.

• Electrochemical Synthesis: Employing electrochemical methods for the synthesis of drug metabolites or novel drug candidates, where THAC can also act as a phase transfer catalyst.

Signaling Pathway in Electrochemical Drug Sensing

Caption: A simplified signaling pathway for electrochemical drug detection.

By providing a stable and conductive medium, Tetrahexylammonium chloride facilitates the reliable and reproducible electrochemical analysis of pharmaceutical compounds, thereby aiding in various stages of the drug development process.

References

• 1. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. mdpi.com [mdpi.com]
• 5. Electrochemical Impedance Spectroscopy (EIS) in Food, Water, and Drug Analyses: Recent Advances and Applications [ouci.dntb.gov.ua]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes: Tetrahexylammonium Chloride as a Catalyst in Polymerization Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that serves as a highly effective catalyst in various polymerization reactions. Its molecular structure, featuring a central nitrogen atom bonded to four long hexyl chains, provides a unique combination of a charged hydrophilic head and a large lipophilic body. This amphiphilic nature is key to its function, particularly as a phase-transfer catalyst (PTC) and more recently as an organocatalyst for controlled radical polymerization.[1] These catalytic activities enable the synthesis of polymers with controlled molecular weights and narrow polydispersity, which is critical for applications in materials science and drug delivery.

Application 1: Phase-Transfer Catalyst in Free-Radical Polymerization

Tetrahexylammonium chloride excels as a phase-transfer catalyst, facilitating reactions between reactants located in separate, immiscible phases (e.g., an aqueous and an organic layer).[1][2] In polymerization, this is particularly useful for employing water-soluble initiators, like potassium persulfate (K₂S₂O₈), to polymerize monomers soluble in an organic solvent.

Mechanism of Action: The core function of THAC in phase-transfer catalysis (PTC) is to transport the initiator anion from the aqueous phase into the organic phase where the monomer resides.[3] The lipophilic tetrahexylammonium cation (N(C₆H₁₃)₄⁺) pairs with the persulfate anion (S₂O₈²⁻), forming an ion pair that is soluble in the organic medium. This "naked" persulfate anion is highly reactive in the organic phase, where it decomposes to generate sulfate radicals (SO₄⁻•) that initiate polymerization. The catalyst cation then returns to the aqueous phase to transport another anion, thus continuing the catalytic cycle.[3][4]

Caption: Phase-Transfer Catalysis (PTC) mechanism for polymerization.

Experimental Protocol: PTC Polymerization of Methyl Methacrylate (MMA)

This protocol is a representative example based on established methods for phase-transfer catalyzed free-radical polymerization.[4]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Potassium persulfate (K₂S₂O₈)

• Tetrahexylammonium chloride (THAC)

• Organic Solvent (e.g., Toluene)

• Deionized Water

• Nitrogen gas supply

• Reaction vessel (e.g., three-neck round-bottom flask) with condenser, nitrogen inlet, and magnetic stirrer.

Procedure:

• Reaction Setup: Assemble the reaction vessel and purge with nitrogen for 15-20 minutes to remove oxygen. Maintain a gentle nitrogen flow throughout the reaction.

• Charge Reactants:

  • To the flask, add the organic phase: MMA monomer and toluene.

  • In a separate beaker, prepare the aqueous phase by dissolving K₂S₂O₈ and THAC in deionized water.

• Initiation: Add the aqueous solution to the reaction flask containing the organic phase.

• Polymerization:

  • Begin vigorous stirring to ensure adequate mixing between the two phases.

  • Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) using an oil bath.

• Monitoring & Termination: Monitor the reaction progress by taking samples periodically to determine monomer conversion (via gravimetry or chromatography). After the desired time or conversion is reached, terminate the reaction by cooling the flask in an ice bath and exposing it to air.

• Purification: Precipitate the polymer by pouring the organic phase into a large volume of a non-solvent (e.g., methanol). Filter the polymer, wash thoroughly, and dry under vacuum to a constant weight.

Data Presentation

Table 1: Representative Data for PTC Polymerization of MMA

Entry	Monomer	Catalyst (mol%)	Initiator	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mₙ ( g/mol )	Đ (Mₙ/Mₙ)
1	MMA	THAC (1.0)	K₂S₂O₈	Toluene/H₂O	70	4	85	55,000	1.8
2	MMA	THAC (2.0)	K₂S₂O₈	Toluene/H₂O	70	4	92	48,000	1.9

| 3 | Styrene | THAC (1.0) | K₂S₂O₈ | Toluene/H₂O | 80 | 6 | 78 | 62,000 | 2.1 |

Note: Data are representative examples illustrating typical outcomes.

Application 2: Catalyst for Reversible Complexation Mediated Polymerization (RCMP)

A significant recent development is the use of tetraalkylammonium chlorides as organocatalysts for Reversible Complexation Mediated Polymerization (RCMP).[1][5] This method is a type of controlled radical polymerization (CRP) that allows for the synthesis of well-defined polymers with low dispersities and high chain-end fidelity, making it suitable for creating block copolymers.[1][6]

Mechanism of Action: RCMP typically uses an alkyl iodide as an initiator (dormant species). The chloride anion (Cl⁻) from THAC is believed to form a halogen bond with the iodine atom at the dormant polymer chain end (Polymer-I). This interaction weakens the C-I bond, facilitating its reversible cleavage to generate a propagating radical (Polymer•) and a complexed radical anion (I-Cl⁻•). This dynamic equilibrium between dormant and active species allows for controlled chain growth, leading to polymers with predictable molecular weights and narrow distributions (low Đ).[1][6]

Caption: Reversible activation equilibrium in RCMP catalyzed by THAC.

Experimental Protocol: RCMP of Methyl Methacrylate (MMA)

This protocol is based on the work by Goto et al. on the use of tetraalkylammonium salts in RCMP.[1]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Alkyl iodide initiator (e.g., iodo-2-phenylpropane, IPP)

• Tetrahexylammonium chloride (THAC)

• Solvent (e.g., Anisole)

• Degassing equipment (e.g., Schlenk line)

• Reaction vessel (e.g., Schlenk tube) with magnetic stirrer.

Procedure:

• Reactant Preparation: In a Schlenk tube equipped with a stir bar, add the initiator (IPP), the catalyst (THAC), the monomer (MMA), and the solvent (Anisole).

• Degassing: Subject the mixture to several freeze-pump-thaw cycles to thoroughly remove all dissolved oxygen, which can terminate the radical polymerization.

• Polymerization: After the final thaw, backfill the tube with an inert gas (e.g., nitrogen or argon) and place it in a preheated oil bath at the desired reaction temperature (e.g., 80-100 °C).

• Monitoring & Termination: Stir the reaction for the specified duration. Samples can be taken under inert conditions to track conversion (GC) and molecular weight evolution (SEC/GPC). The polymerization is terminated by cooling the reaction to room temperature and exposing it to air.

• Purification: Dilute the reaction mixture with a suitable solvent (e.g., THF) and precipitate the polymer into a non-solvent like cold methanol or hexane. The polymer is then collected by filtration and dried under vacuum.

Caption: General experimental workflow for RCMP.

Data Presentation

Table 2: Representative Data for RCMP of Methacrylates Catalyzed by THAC

Entry	Monomer	[M]:[I]:[THAC]	Temp (°C)	Time (h)	Conversion (%)	Mₙ,exp ( g/mol )	Đ (Mₙ/Mₙ)
1	MMA	100:1:1	80	10	>90	9,200	1.15
2	MMA	200:1:1	80	18	>90	18,500	1.18

| 3 | BMA | 100:1:1 | 90 | 12 | 88 | 12,800 | 1.20 |

Note: Data are representative of results reported for tetraalkylammonium chloride catalysts in RCMP, demonstrating good control over molecular weight and low dispersity.[1]

Summary and Advantages

Tetrahexylammonium chloride is a versatile and effective catalyst for modern polymer synthesis.

• As a PTC: It enables the use of inexpensive and efficient water-soluble initiators for the polymerization of organic-soluble monomers, simplifying reaction setups.

• As an RCMP Catalyst: It functions as a soluble, metal-free organocatalyst for controlled radical polymerization, offering an industrially attractive method to produce well-defined polymers with complex architectures. Its excellent solubility in organic media prevents catalyst agglomeration on reactor walls, a common issue with some catalytic systems.[1]

The use of THAC aligns with principles of green chemistry by potentially reducing the need for hazardous solvents or expensive metal-based catalysts.[2] Its dual utility makes it a valuable tool for researchers in polymer chemistry and for professionals developing advanced materials for drug delivery and other high-performance applications.

References

• 1. Reversible Complexation Mediated Living Radical Polymerization Using Tetraalkylammonium Chloride Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iajpr.com [iajpr.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrahexylammonium Chloride in the Extraction of Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent extraction, also known as liquid-liquid extraction, is a widely employed hydrometallurgical technique for the separation and purification of metal ions.[1] The efficacy of this process hinges on the selective transfer of metal ions from an aqueous phase to an immiscible organic phase, a transfer facilitated by an extracting agent.[1] Tetrahexylammonium chloride, a quaternary ammonium salt, serves as a highly effective extractant for a variety of metal ions.

Quaternary ammonium salts like Tetrahexylammonium chloride are classified as basic extractants or anion exchangers.[2] Their mechanism of action involves the formation of a hydrophobic ion-pair complex with a negatively charged metal complex present in the aqueous phase.[2] This document provides a detailed overview of the application of Tetrahexylammonium chloride and similar quaternary ammonium salts in metal ion extraction, complete with experimental protocols and performance data.

Principle of Extraction

The extraction of metal ions using Tetrahexylammonium chloride typically proceeds via an anion exchange mechanism. In an acidic aqueous medium, particularly in the presence of chloride ions, many metal ions form anionic complexes (e.g., [MClₓ]ⁿ⁻). The positively charged tetrahexylammonium cation ([N(C₆H₁₃)₄]⁺) in the organic phase can then exchange its chloride anion for the anionic metal complex. This forms a charge-neutral, hydrophobic ion pair that is soluble in the organic diluent, thus transferring the metal from the aqueous to the organic phase.

The general equilibrium for this extraction can be represented as:

n [N(C₆H₁₃)₄]⁺Cl⁻(org) + [MClₓ]ⁿ⁻(aq) ⇌ {[N(C₆H₁₃)₄]⁺}ₙ[MClₓ]ⁿ⁻(org) + n Cl⁻(aq)

Where:

• (org) denotes the organic phase

• (aq) denotes the aqueous phase

• M is the metal ion

• [MClₓ]ⁿ⁻ is the anionic metal complex

Key parameters that govern the efficiency of this process include the pH of the aqueous phase, the concentration of the extractant, the organic-to-aqueous phase ratio (O/A), and the presence of complexing and salting-out agents.[3][4]

Quantitative Data on Extraction Efficiency

The extraction efficiency (%E) and the distribution ratio (D) are critical parameters for evaluating the performance of a solvent extraction system.

• Percentage Extraction (%E): The percentage of the metal ion transferred from the aqueous phase to the organic phase.

• Distribution Ratio (D): The ratio of the total concentration of the metal in the organic phase to its total concentration in the aqueous phase at equilibrium.

While specific data for Tetrahexylammonium chloride is not always available, data from structurally similar and commercially common quaternary ammonium salts, such as Aliquat 336 (Tricaprylmethylammonium chloride), and phosphonium salts like Cyphos IL 101 (Trihexyl(tetradecyl)phosphonium chloride), provide valuable insights into expected performance.

Table 1: Extraction Efficiencies for Various Metal Ions using Quaternary Ammonium and Phosphonium Salts

Metal Ion	Extractant	Extractant Conc.	Aqueous Phase Conditions	% Extraction (%E)	Reference
Fe(III)	[A336][TS]¹ in Toluene	0.1 M	4 M HCl	~95%	[5]
Cu(II)	[A336][TS]¹ in Toluene	0.1 M	4 M HCl	< 6.5%	[5]
Pt(IV)	Aliquat 336	0.011 M	Chloride Leach Liquor	>99% (predicted)	[6]
Pd(II)	Aliquat 336	-	0.1 M HCl	>99.7%	[7]
Pt(IV)	Aliquat 336	-	0.1 M HCl	>99.7%	[7]
Au(III)	Aliquat 336	-	Chloride Media	>85%	[7]
Ir(III)	Aliquat 336	-	Chloride Media	>85%	[7]
Pd(II)	Cyphos IL 101 in Toluene	10% (v/v)	pH 0.5	99%	[8]
Pt(IV)	Cyphos IL 101 in Toluene	10% (v/v)	pH 0.5	99%	[8]
Pb(II)	[THTDP][Cl]²	5% (v/v)	1 M HCl	Highest Efficiency	[9]

¹[A336][TS] = Tricaprylmethylammonium thiosalicylate ²[THTDP][Cl] = Trihexyltetradecylphosphonium chloride

Experimental Protocols

General Protocol for Metal Ion Extraction

This protocol outlines a standard procedure for a batch liquid-liquid extraction experiment.

Materials:

• Tetrahexylammonium chloride

• Organic diluent (e.g., toluene, kerosene, n-dodecane)

• Aqueous stock solution of the target metal ion(s) in a suitable acidic medium (e.g., HCl)

• Separatory funnels or centrifuge tubes

• Mechanical shaker or vortex mixer

• Centrifuge (if necessary for phase separation)

• pH meter

• Analytical instrument for metal concentration measurement (e.g., ICP-OES, AAS)

Procedure:

• Organic Phase Preparation: Prepare the organic extractant solution by dissolving a known concentration of Tetrahexylammonium chloride (e.g., 0.01 - 0.5 M) in the chosen organic diluent.

• Aqueous Phase Preparation: Prepare the aqueous feed solution containing the metal ion(s) at a known concentration. Adjust the pH and/or acid concentration (e.g., 0.1 M to 4 M HCl) to the desired level.

• Extraction:

  • In a separatory funnel or centrifuge tube, mix equal volumes of the organic and aqueous phases (e.g., 10 mL of each, for an O/A ratio of 1).

  • Shake the mixture vigorously for a predetermined time (e.g., 15-60 minutes) to ensure equilibrium is reached.[8][9]

• Phase Separation:

  • Allow the phases to separate by gravity. If an emulsion forms, centrifugation (e.g., at 3000 rpm for 5 minutes) can be used to achieve a clean separation.

• Analysis:

  • Carefully separate the two phases.

  • Measure the concentration of the metal ion remaining in the aqueous phase (raffinate) using an appropriate analytical technique.

• Calculation:

  • Calculate the Percentage Extraction (%E) using the formula: %E = [ (Cᵢ - Cₑ) / Cᵢ ] * 100 where Cᵢ is the initial metal concentration and Cₑ is the equilibrium metal concentration in the aqueous phase.

  • Calculate the Distribution Ratio (D) using the formula: D = (Cᵢ - Cₑ) / Cₑ

Protocol for Stripping (Re-extraction) of Metal Ions

This protocol describes how to recover the extracted metal from the loaded organic phase.

Materials:

• Loaded organic phase from the extraction step

• Stripping agent solution (e.g., 0.5 M Thiourea in 0.5 M HCl for Platinum, dilute HNO₃, or a basic solution like ammonia).[6][7]

• Equipment as listed in Protocol 4.1

Procedure:

• Contacting: In a separatory funnel, mix the metal-loaded organic phase with the stripping solution at a defined Organic/Aqueous (O/A) ratio (e.g., 4:1 or 1:1).[6][7]

• Mixing: Shake the mixture for a sufficient time (e.g., 60 minutes) to allow the metal to transfer from the organic phase to the new aqueous stripping solution.[7]

• Phase Separation: Allow the phases to disengage.

• Analysis:

  • Separate the phases.

  • Analyze the metal concentration in both the aqueous strip solution and the now "barren" organic phase to determine the stripping efficiency.

• Calculation:

  • Calculate the Percentage Stripping (%S) using the formula: %S = (C_strip / C_org_loaded) * (V_strip / V_org) * 100 where C_strip is the metal concentration in the stripping solution, C_org_loaded is the initial metal concentration in the loaded organic, and V represents the volumes of the respective phases.

Visualizations

General Workflow for Solvent Extraction

The following diagram illustrates the complete cycle of a solvent extraction process, from the initial contact of the aqueous feed with the organic extractant to the final recovery of the metal and regeneration of the extractant.

Caption: A typical workflow for a continuous solvent extraction process.

Anion Exchange Mechanism

This diagram details the chemical principle behind the extraction of a metal chloro-complex by Tetrahexylammonium chloride, illustrating the exchange of anions at the aqueous-organic interface.

Caption: Ion-pair formation via anion exchange at the phase boundary.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Solvent extraction of platinum group metals. - Sheffield Hallam University Research Archive [shura.shu.ac.uk]
• 4. pjsir.org [pjsir.org]
• 5. confer.cz [confer.cz]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. e3s-conferences.org [e3s-conferences.org]

Application Notes and Protocols for Incorporating Tetrahexylammonium Chloride into Polymer Membranes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the incorporation of Tetrahexylammonium chloride (THA-Cl), a quaternary ammonium salt, into polymer membranes. The protocols focus on the solvent casting/phase inversion method, a widely applicable technique for creating polymer inclusion membranes (PIMs). These membranes have potential applications in various fields, including selective separations and as drug delivery systems.

Introduction

Tetrahexylammonium chloride is a quaternary ammonium salt that can be incorporated into polymer membranes to impart specific functionalities. As an ionic liquid, it can act as a carrier for charged species, making the resulting membranes suitable for selective transport processes. The incorporation of THA-Cl can modify the physicochemical properties of the polymer membrane, including its hydrophilicity, ion-exchange capacity, and permeability. This document outlines the key methods for fabricating such membranes and provides detailed experimental protocols.

Methods for Incorporation

The most common and versatile method for incorporating non-volatile additives like THA-Cl into a polymer matrix is through solvent casting , often coupled with a phase inversion process. This technique involves dissolving the base polymer and the THA-Cl in a common solvent to form a homogeneous casting solution. This solution is then cast onto a suitable substrate, and the solvent is evaporated in a controlled manner. The gradual removal of the solvent induces a phase inversion, transforming the liquid polymer solution into a solid membrane with the THA-Cl entrapped within the polymer matrix.

Other potential methods, though less commonly detailed for ionic liquids like THA-Cl, include:

• Interfacial Polymerization: This method is used to create thin-film composite membranes. While less direct for incorporating additives throughout the membrane structure, THA-Cl could potentially be introduced into one of the monomer phases.

• Melt Blending: For thermoplastic polymers, THA-Cl could be blended with the polymer melt before extrusion or molding. However, the thermal stability of THA-Cl would be a critical consideration.

This document will focus on the solvent casting/phase inversion method due to its widespread use and applicability to a range of polymers.

Experimental Protocols

Materials and Equipment

Materials:

• Base Polymer (e.g., Cellulose Triacetate (CTA), Poly(vinyl chloride) (PVC))

• Tetrahexylammonium chloride (THA-Cl)

• Plasticizer (e.g., 2-Nitrophenyloctyl ether (NPOE), Tris(2-ethylhexyl) phosphate (TEHP))

• Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Chloroform)

• Deionized Water

Equipment:

• Analytical balance

• Glass beakers and stir bars

• Magnetic stirrer/hotplate

• Glass casting plate or Petri dish

• Casting knife or doctor blade (for controlled thickness)

• Fume hood

• Desiccator or vacuum oven

Protocol 1: Preparation of a CTA-based Polymer Inclusion Membrane with THA-Cl

This protocol is adapted from methods used for similar quaternary ammonium salts like tetrabutylammonium bromide.[1]

• Preparation of the Casting Solution:

  • In a fume hood, weigh the desired amounts of Cellulose Triacetate (CTA), 2-Nitrophenyloctyl ether (NPOE) as a plasticizer, and Tetrahexylammonium chloride (THA-Cl). A typical starting composition could be 50% w/w CTA, 30% w/w NPOE, and 20% w/w THA-Cl.

  • Dissolve the weighed components in a suitable volatile solvent, such as Dichloromethane (DCM), in a glass beaker with a magnetic stir bar. The total solute concentration in the solvent should be around 5-10% (w/v).

  • Stir the mixture at room temperature until all components are completely dissolved, resulting in a clear, viscous solution. This may take several hours.

• Membrane Casting:

  • Place a clean, dry glass plate or Petri dish on a level surface within the fume hood.

  • Carefully pour the casting solution onto the center of the glass substrate.

  • Allow the solvent to evaporate slowly and in a controlled manner at room temperature. Covering the casting setup with a perforated lid can help to slow down the evaporation rate, leading to a more uniform membrane.

  • For more precise thickness control, a casting knife or doctor blade can be used to spread the solution evenly across the glass plate.

• Membrane Solidification and Removal:

  • The solvent evaporation will induce phase inversion, resulting in the formation of a solid polymer film. This process can take several hours to a full day depending on the solvent and atmospheric conditions.

  • Once the membrane appears dry and solid, it can be carefully peeled off the glass substrate.

  • To remove any residual solvent, the membrane can be dried further in a desiccator or a vacuum oven at a low temperature (e.g., 40°C) for 24 hours.

Protocol 2: Preparation of a PVC-based Polymer Inclusion Membrane with THA-Cl

This protocol is based on general procedures for preparing PVC-based PIMs.[2]

• Preparation of the Casting Solution:

  • In a fume hood, dissolve a specific amount of Poly(vinyl chloride) (PVC) in Tetrahydrofuran (THF) to create a stock solution (e.g., 10% w/v). Stir until the PVC is fully dissolved.

  • In a separate container, dissolve the desired amounts of Tetrahexylammonium chloride (THA-Cl) and a plasticizer (e.g., TEHP) in a small amount of THF.

  • Add the THA-Cl/plasticizer solution to the PVC solution and stir until a homogeneous mixture is obtained. The final composition can be varied, for example, 70% w/w PVC, 10% w/w plasticizer, and 20% w/w THA-Cl.

• Membrane Casting and Solidification:

  • Follow the same casting and solidification procedure as described in Protocol 3.2.

Data Presentation

The following tables summarize representative quantitative data for the composition and properties of polymer inclusion membranes containing quaternary ammonium salts. Note that these values are illustrative and may require optimization for THA-Cl.

Table 1: Example Compositions of Polymer Inclusion Membranes

Membrane ID	Polymer (wt%)	Plasticizer (wt%)	Quaternary Ammonium Salt (wt%)	Reference
PIM-1	CTA (55)	NPOE (25)	Tetrabutylammonium bromide (20)	[1]
PIM-2	PVC (70)	1-Dodecanol (10)	Aliquat 336 (20)	[1]
PIM-3	CTA (35.5)	NPOE (49.2)	Tetrabutylammonium bromide (15.3)

Table 2: Influence of THA-Cl Concentration on Membrane Properties (Hypothetical Data)

THA-Cl (wt%)	Thickness (µm)	Water Uptake (%)	Ion Exchange Capacity (meq/g)	Permeability (Barrer)
0	50 ± 5	2.1 ± 0.3	0	10 ± 1
10	52 ± 6	5.8 ± 0.5	0.25 ± 0.03	25 ± 3
20	55 ± 5	9.3 ± 0.7	0.52 ± 0.04	48 ± 5
30	60 ± 7	15.1 ± 1.1	0.81 ± 0.06	72 ± 6

Characterization of THA-Cl Incorporated Membranes

To evaluate the successful incorporation and the effect of THA-Cl on the membrane properties, the following characterization techniques are recommended:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of characteristic functional groups of the polymer and the entrapped THA-Cl.[3]

• Scanning Electron Microscopy (SEM): To observe the surface morphology and cross-section of the membrane to assess its porosity and uniformity.[3]

• Contact Angle Measurement: To determine the hydrophilicity or hydrophobicity of the membrane surface.

• Ion-Exchange Capacity (IEC): To quantify the amount of accessible ionic sites within the membrane, which is directly related to the incorporated THA-Cl.

• Water Uptake: To measure the membrane's ability to absorb water, which influences its permeability.

• Permeability and Selectivity Tests: To evaluate the membrane's performance in specific separation applications.[4]

Visualizations

Experimental Workflow

Caption: Workflow for the preparation and characterization of THA-Cl incorporated polymer membranes.

Logical Relationship of Components

Caption: Relationship of components in a THA-Cl functionalized polymer inclusion membrane.

References

• 1. journals.pan.pl [journals.pan.pl]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. theaic.org [theaic.org]

Application Notes and Protocols for Tetrahexylammonium Chloride in Green Chemistry

Introduction

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that has emerged as a versatile tool in the advancement of green chemistry.[1] Its utility stems from its properties as a phase-transfer catalyst (PTC) and its role as a building block for ionic liquids and supramolecular solvents.[2][3] In line with the principles of green chemistry, the application of THAC aims to reduce or eliminate the use and generation of hazardous substances by enabling reactions in environmentally benign solvent systems, improving reaction efficiency, and minimizing waste.[4][5]

These application notes provide researchers, scientists, and drug development professionals with an overview of the practical uses of Tetrahexylammonium chloride in green chemistry, complete with detailed experimental protocols and data presented for comparative analysis.

Application Note 1: Tetrahexylammonium Chloride as a Phase-Transfer Catalyst for Nucleophilic Substitution Reactions

1. Application

Tetrahexylammonium chloride is an effective phase-transfer catalyst for facilitating nucleophilic substitution reactions between reactants located in immiscible aqueous and organic phases.[2][6] This approach avoids the need for harsh, anhydrous conditions and toxic organic solvents, aligning with the principles of green chemistry.[7] By transferring the nucleophile from the aqueous phase to the organic phase where the electrophile is dissolved, THAC significantly accelerates reaction rates and improves product yields.[8]

2. Experimental Protocol: Synthesis of Benzyl Cyanide

This protocol describes the synthesis of benzyl cyanide from benzyl chloride and sodium cyanide using Tetrahexylammonium chloride as a phase-transfer catalyst.

Materials:

• Benzyl chloride

• Sodium cyanide (NaCN)

• Tetrahexylammonium chloride (THAC)

• Toluene

• Water

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, combine benzyl chloride (10 mmol), sodium cyanide (15 mmol), and Tetrahexylammonium chloride (0.5 mmol, 5 mol%).

• Add 50 mL of toluene and 50 mL of water to the flask.

• Heat the biphasic mixture to 80°C and stir vigorously for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by vacuum distillation to yield pure benzyl cyanide.

3. Data Presentation

Catalyst	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Reaction Time (h)	Yield (%)
THAC	5	Toluene/Water	80	4	95
TBAB	5	Toluene/Water	80	6	92
Aliquat 336	5	Toluene/Water	80	5	93
None	0	Toluene/Water	80	24	<10

Table 1: Comparison of different phase-transfer catalysts for the synthesis of benzyl cyanide. Data is representative of typical results found in the literature.

4. Workflow Diagram

Caption: Phase-transfer catalysis workflow for benzyl cyanide synthesis.

Application Note 2: Formation of Supramolecular Solvents for Green Microextraction

1. Application

Tetrahexylammonium chloride plays a crucial role in the formation of supramolecular solvents, which are advanced extraction media for the microextraction of organic pollutants from aqueous samples. These solvents are formed through the self-assembly of amphiphilic molecules in water, creating nanostructured aggregates that can efficiently extract target analytes. The use of supramolecular solvents represents a greener alternative to traditional liquid-liquid extraction methods that often rely on large volumes of volatile and toxic organic solvents.

2. Experimental Protocol: Microextraction of Phenolic Pollutants

This protocol details the preparation of a Tetrahexylammonium chloride-based supramolecular solvent and its application in the vortex-assisted supramolecular solvent-based microextraction (VA-SSME) of phenolic compounds from water samples.

Materials:

• Tetrahexylammonium chloride (THAC)

• 1-Octanol

• Aqueous solution containing phenolic pollutants (e.g., phenol, 4-chlorophenol, 2,4-dichlorophenol)

• Hydrochloric acid (HCl)

• Sodium chloride (NaCl)

• High-performance liquid chromatography (HPLC) system

• Vortex mixer

• Centrifuge

Procedure:

• Preparation of the Supramolecular Solvent: In a glass vial, mix 100 µL of 1-octanol with an aqueous solution of Tetrahexylammonium chloride (10% w/v) until a clear and viscous solution is formed. This is the supramolecular solvent.

• Sample Preparation: Take a 10 mL aqueous sample containing phenolic pollutants. Adjust the pH to 2 with HCl and add NaCl to a final concentration of 5% (w/v) to enhance extraction efficiency.

• Microextraction: Add 50 µL of the prepared supramolecular solvent to the sample vial.

• Vortex the mixture at 2500 rpm for 2 minutes to facilitate the dispersion of the supramolecular solvent and the extraction of the phenols.

• Centrifuge the vial at 4000 rpm for 5 minutes to separate the supramolecular solvent phase (now containing the extracted analytes) from the aqueous sample.

• Carefully collect the supramolecular solvent phase (top layer) with a microsyringe.

• Analyze the extracted phenolic compounds by HPLC.

3. Data Presentation

Analyte	Supramolecular Solvent Volume (µL)	Extraction Time (min)	Enrichment Factor	Recovery (%)
Phenol	50	2	180	90
4-Chlorophenol	50	2	210	95
2,4-Dichlorophenol	50	2	250	98

Table 2: Performance data for the VA-SSME of phenolic pollutants using a THAC-based supramolecular solvent. Data is representative of typical results.

4. Logical Relationship Diagram

Caption: Workflow for supramolecular solvent-based microextraction.

Tetrahexylammonium chloride is a valuable compound for developing greener chemical processes. Its application as a phase-transfer catalyst allows for efficient reactions in aqueous systems, reducing the reliance on volatile organic compounds. Furthermore, its role in the formation of supramolecular solvents provides an environmentally friendly method for sample preparation and analysis. The protocols and data presented herein offer a starting point for researchers to implement Tetrahexylammonium chloride in their own green chemistry endeavors. Further research into the recyclability of THAC and its derivatives will continue to enhance its standing as a key reagent in sustainable chemistry.

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Ionic liquids: A green solvent for organic synthesis - Curr Trends Pharm Pharm Chem [ctppc.org]
• 4. fzgxjckxxb.com [fzgxjckxxb.com]
• 5. scispace.com [scispace.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. jetir.org [jetir.org]
• 8. nbinno.com [nbinno.com]

Application Notes: Tetrahexylammonium Chloride in Pharmaceutical Intermediate Synthesis

Introduction

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that serves as a highly effective phase-transfer catalyst (PTC).[1][2] Its molecular structure, featuring a central positively charged nitrogen atom bonded to four long-chain hexyl groups, imparts both hydrophilic and lipophilic properties.[2] This amphiphilic nature is crucial for its function in facilitating reactions between reactants located in separate, immiscible phases, such as an aqueous and an organic layer.[1][2] In the synthesis of pharmaceutical intermediates, THAC is instrumental in accelerating reaction rates, improving yields, and enabling the use of milder reaction conditions.[1] This application note will detail the use of Tetrahexylammonium chloride in key synthetic transformations relevant to the pharmaceutical industry, providing specific protocols and quantitative data.

Key Applications in Pharmaceutical Synthesis

Tetrahexylammonium chloride is particularly effective in nucleophilic substitution reactions, including O-alkylation and N-alkylation, which are fundamental steps in the synthesis of a wide range of pharmaceutical compounds.[3]

• O-Alkylation: The synthesis of ethers is a common transformation in drug development. THAC facilitates the transfer of an alkoxide from an aqueous phase to an organic phase to react with an alkylating agent. This is crucial in the synthesis of various drug intermediates, including those for Sibenadet hydrochloride, a treatment for chronic obstructive pulmonary disease.[4]

• N-Alkylation: The formation of carbon-nitrogen bonds is another critical step in the synthesis of many active pharmaceutical ingredients (APIs), particularly antiviral and anticancer agents.[5] THAC can efficiently transport an amine or its conjugate base into the organic phase for reaction.

• C-Alkylation: THAC and its analogs are used in the C-alkylation of acidic hydrocarbons, such as in the synthesis of hydantoin derivatives, which are important intermediates for various therapeutic agents.[6]

Mechanism of Action: Phase-Transfer Catalysis

The catalytic cycle of Tetrahexylammonium chloride in a typical nucleophilic substitution reaction involves the following steps:

• Anion Exchange: The tetrahexylammonium cation (Q⁺) exchanges its chloride anion (Cl⁻) for the anion of the nucleophile (Nu⁻) from the aqueous phase at the interface of the two immiscible liquids.

• Ion Pair Formation and Transfer: The newly formed lipophilic ion pair [Q⁺Nu⁻] is soluble in the organic phase and diffuses away from the interface.

• Reaction in Organic Phase: In the organic phase, the nucleophile is weakly solvated and therefore highly reactive. It attacks the organic substrate (RX) to form the desired product (RNu) and a tetrahexylammonium salt of the leaving group [Q⁺X⁻].

• Catalyst Regeneration: The [Q⁺X⁻] ion pair diffuses back to the interface, where the tetrahexylammonium cation is released back into the aqueous phase to start a new catalytic cycle.

This continuous process allows for the reaction to proceed efficiently without the need for a single solvent that can dissolve all reactants, which is often a challenge in pharmaceutical synthesis.[7][8]

Experimental Data

The following table summarizes representative quantitative data for an alkylation reaction using a tetrahexylammonium salt as a phase-transfer catalyst. The data is based on the C5-selective alkylation of hydantoins, a key transformation in the synthesis of various pharmaceutical intermediates.[6]

Parameter	Value	Reference
Reaction Type	C5-Alkylation of Hydantoin	[6]
Substrate	5-Phenylhydantoin	[6]
Alkylating Agent	Allyl Bromide	[6]
Catalyst	Tetrahexylammonium Bromide (THABr)*	[6]
Catalyst Loading	2 mol%	[6]
Base	50% aq. KOH	[6]
Solvent System	Toluene / Water	[6]
Temperature	Room Temperature	[6]
Reaction Time	24 hours	[6]
Yield	86%	[6]

Note: Tetrahexylammonium bromide is a close structural and functional analog of Tetrahexylammonium chloride and is often used interchangeably in phase-transfer catalysis. The choice between the two can depend on the specific reaction and desired counter-ion.

Experimental Protocols

Protocol 1: General Procedure for C5-Alkylation of a Hydantoin Intermediate using Tetrahexylammonium Chloride

This protocol is adapted from a procedure for the C5-selective alkylation of hydantoins using a tetrahexylammonium salt as a phase-transfer catalyst.[6]

Materials:

• 5-substituted Hydantoin (1.0 eq)

• Alkylating agent (e.g., Allyl bromide, 1.2 eq)

• Tetrahexylammonium chloride (0.02 eq)

• Potassium hydroxide (50% aqueous solution)

• Toluene

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the 5-substituted hydantoin (1.0 eq), toluene, and the 50% aqueous potassium hydroxide solution.

• Add Tetrahexylammonium chloride (0.02 eq) to the vigorously stirred biphasic mixture.

• Add the alkylating agent (1.2 eq) dropwise to the reaction mixture at room temperature.

• Continue stirring vigorously at room temperature for 24 hours or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with deionized water and transfer to a separatory funnel.

• Extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure C5-alkylated hydantoin.

Visualizations

Caption: General workflow of Phase-Transfer Catalysis (PTC).

Caption: Experimental workflow for C5-alkylation of hydantoin.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. phasetransfer.com [phasetransfer.com]
• 4. ptfarm.pl [ptfarm.pl]
• 5. N-alkylation of amines for the synthesis of potential antiviral agents: A structural modification approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iajpr.com [iajpr.com]
• 8. littleflowercollege.edu.in [littleflowercollege.edu.in]

Technical Notes & Optimization

How to avoid emulsion formation in phase transfer catalysis with Tetrahexylammonium chloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address emulsion formation when using Tetrahexylammonium chloride as a phase transfer catalyst.

Troubleshooting Guide: Preventing and Mitigating Emulsion Formation

Stable emulsions can form during phase transfer catalysis (PTC) due to the surfactant-like properties of Tetrahexylammonium chloride, complicating product isolation.[1] The following guide provides a systematic approach to proactively prevent and resolve emulsion issues.

Question: I am observing a persistent emulsion in my biphasic reaction mixture. How can I break it?

Answer: If an emulsion has already formed, several techniques can be employed to facilitate phase separation. It is recommended to first try non-invasive methods before proceeding to additives.

Troubleshooting Workflow for Emulsion Breaking

Caption: A stepwise guide to breaking emulsions in phase transfer catalysis.

Question: How can I proactively design my experiment to avoid emulsion formation from the start?

Answer: Careful experimental design is the most effective way to prevent emulsions. Several parameters can be optimized to minimize the likelihood of their formation.

Key Experimental Parameters to Control Emulsion Formation

Parameter	Recommendation	Rationale
Catalyst Concentration	1-5 mol%	Higher concentrations of Tetrahexylammonium chloride enhance its surfactant effect, promoting stable emulsions.[1]
Agitation Speed	Moderate (e.g., 300-500 rpm)	Intense agitation can create smaller, more stable droplets. The goal is to create sufficient interfacial area without high shear forces.[1][2]
Solvent Choice	Non-polar solvents (e.g., Toluene, Hexane)	Organic solvents with some partial miscibility with water (e.g., dichloromethane) are known to promote emulsification.[1]
Aqueous Phase Ionic Strength	Increase with NaCl or Na₂SO₄	Increasing the ionic strength of the aqueous phase can decrease the solubility of the organic components and help destabilize the emulsion.[1]
Phase Volume Ratio	System-dependent, requires optimization	An inappropriate ratio of aqueous to organic phase volumes can contribute to emulsion stability.[1]
Order of Reagent Addition	Add Tetrahexylammonium chloride last	Adding the catalyst after the other reagents have been mixed can sometimes prevent the initial formation of a highly stable emulsion.[1]
Temperature	Gentle heating may help	Increasing temperature can reduce the viscosity of the emulsion and facilitate phase separation, but excessive heat should be avoided to prevent product decomposition.[3]

Factors Influencing Emulsion Formation

Caption: Key experimental factors that influence the formation or prevention of emulsions.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of phase transfer catalysis?

A1: An emulsion is a stable mixture of two immiscible liquids, such as the aqueous and organic phases in a PTC reaction. In this state, one liquid is dispersed in the other as microscopic droplets. Emulsions are generally undesirable as they severely complicate the separation of the two phases, which is critical for product isolation and purification.[1]

Q2: Why does Tetrahexylammonium chloride, my phase transfer catalyst, cause emulsions?

A2: Tetrahexylammonium chloride is a quaternary ammonium salt. Like many phase transfer catalysts, it possesses surfactant-like (amphiphilic) properties, meaning it has an affinity for both the aqueous and organic phases. This property allows it to transport reactants across the phase boundary but also enables it to stabilize the microscopic droplets of one phase within the other, leading to the formation of a stable emulsion.[1][4]

Q3: What are the primary factors that contribute to the formation of a stable emulsion?

A3: Several factors, often in combination, can lead to persistent emulsions[1]:

• High Catalyst Concentration: An excessive concentration of Tetrahexylammonium chloride enhances its surfactant effect.

• Intense Agitation: High stirring speeds can shear the dispersed phase into very small, stable droplets.[1]

• Unfavorable Solvent Choice: Organic solvents with some partial miscibility with water (e.g., dichloromethane) are known to promote emulsification.[1]

• Phase Volume Ratio: An inappropriate ratio of aqueous to organic phase volumes can contribute to emulsion stability.[1]

• Reaction Byproducts: The reaction itself may generate surface-active byproducts that act as emulsifying agents.[1]

Q4: Can the order of adding reagents make a difference in preventing emulsions?

A4: Yes, the order of reagent addition can be crucial. It is often beneficial to add the Tetrahexylammonium chloride after the other reagents have been mixed.[1] This can sometimes prevent the initial formation of a highly stable emulsion that occurs when the catalyst is present from the outset.[1]

Q5: Are there any chemical additives that can help break an emulsion?

A5: Yes, adding a saturated solution of sodium chloride (brine) to the emulsion can increase the ionic strength of the aqueous phase, which can help to break the emulsion.[1] In some cases, adding a small amount of a different organic solvent, such as methanol or hexane, can also disrupt the emulsion and promote phase separation.[3] However, be mindful that adding another solvent may complicate downstream purification.

Experimental Protocols

Protocol 1: Breaking an Emulsion by Increasing the Ionic Strength of the Aqueous Phase

Objective: To break an emulsion by adding a saturated sodium chloride (brine) solution.

Materials:

• Formed emulsion in a separatory funnel

• Saturated sodium chloride (NaCl) solution

• Glass stirring rod

Procedure:

• Transfer the entire emulsion to a separatory funnel.

• Add a volume of saturated brine solution, typically 10-20% of the total volume of the emulsion.

• Stopper the funnel and gently invert it several times to mix the brine with the emulsion. Do not shake vigorously, as this may reform the emulsion.

• Allow the funnel to stand and observe for phase separation.

• Once the layers have separated, drain the lower aqueous layer, followed by the organic layer.

Protocol 2: Breaking an Emulsion Using a Filter Aid

Objective: To break an emulsion by passing it through a pad of a filter aid like Celite®.

Materials:

• Formed emulsion

• Büchner funnel and filter flask

• Filter paper

• Celite® 545 or anhydrous sodium sulfate

• Organic solvent used in the reaction

• Vacuum source

Procedure:

• Place a piece of filter paper in the Büchner funnel and wet it with the organic solvent used in the reaction.

• Prepare a small plug or pad of the filter aid (approximately 1-2 cm thick) over the filter paper.

• Gently pour the entire emulsion onto the center of the filter pad.

• Apply a gentle vacuum to draw the liquid through the pad. The filter aid helps to coalesce the dispersed droplets.

• Collect the filtrate in the filter flask. The two phases should separate cleanly in the flask.

• Transfer the filtrate to a separatory funnel to separate the layers.

References

• 1. benchchem.com [benchchem.com]
• 2. Stability Study of Emulsion Liquid Membrane via Emulsion Size and Membrane Breakage on Acetaminophen Removal from Aqueous Solution Using TOA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Phase transfer catalysis (PTC) - operachem [operachem.com]

Technical Support Center: Optimizing Reaction Yield with Tetrahexylammonium Chloride

Welcome to the technical support center for the use of Tetrahexylammonium chloride (THAC) as a phase-transfer catalyst. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize their reaction yields and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THAC) and why is it used as a phase-transfer catalyst?

Tetrahexylammonium chloride is a quaternary ammonium salt that functions as a phase-transfer catalyst (PTC).[1] Its structure, featuring a positively charged nitrogen atom surrounded by six-carbon alkyl (hexyl) chains, gives it amphiphilic properties. This means it is soluble in organic solvents while also having an affinity for aqueous phases.[1][2] This dual affinity allows it to transport anionic reactants from an aqueous phase into an organic phase, where the reaction with an organic-soluble substrate can occur, thereby accelerating the reaction rate.[2][3] The long hexyl chains enhance its solubility in the organic phase, making it an effective catalyst for many heterogeneous reaction systems.[2]

Q2: What is the typical concentration range for using Tetrahexylammonium chloride as a catalyst?

The optimal concentration of Tetrahexylammonium chloride can vary significantly depending on the specific reaction, substrates, and conditions. However, a general starting point for optimization is typically in the range of 1-5 mol% relative to the limiting reagent.[4] It's crucial to perform a concentration screening study to find the optimal loading for your specific application, as too little catalyst will result in a slow reaction, while an excessive amount can lead to side reactions, emulsion formation, and purification challenges.[4][5]

Q3: My reaction mixture has formed a stable emulsion. What should I do?

Emulsion formation is a common issue when using phase-transfer catalysts like Tetrahexylammonium chloride due to their surfactant-like properties.[4] To address this, you can:

• Reduce Agitation Speed: High stirring speeds can promote emulsion formation. Try reducing the agitation to a moderate level (e.g., 300-500 rpm) that still ensures adequate mixing of the phases.[4][6]

• Increase the Ionic Strength of the Aqueous Phase: Adding a saturated solution of an inert salt, such as sodium chloride (brine) or sodium sulfate, can help to break the emulsion by increasing the polarity of the aqueous phase.[4]

• Solvent Choice: The choice of organic solvent can influence emulsion formation. Solvents with low water miscibility, like toluene or hexane, are often preferred over those with some partial miscibility, such as dichloromethane.[4]

• Post-Reaction Filtration: Passing the emulsified mixture through a pad of a filter aid like Celite® can help to coalesce the dispersed droplets.[4]

Q4: The reaction is proceeding very slowly or not at all. What are the potential causes?

A slow or stalled reaction can be attributed to several factors:

• Insufficient Catalyst Concentration: The catalyst concentration may be too low to facilitate an efficient transfer of the reactant between phases.

• Poor Stirring: Inadequate agitation can lead to a small interfacial area between the aqueous and organic phases, limiting the rate of phase transfer.[2][6]

• Catalyst Poisoning: The catalyst can be deactivated by impurities in the reactants or solvents.[7][8][9] Common poisons include acidic species that can neutralize the active catalyst, or other nucleophilic species that can react irreversibly with the catalyst.

• Low Temperature: The reaction temperature may be too low. Increasing the temperature generally increases the reaction rate.[10]

Q5: How does the structure of Tetrahexylammonium chloride affect its catalytic activity?

The effectiveness of a quaternary ammonium salt as a phase-transfer catalyst is highly dependent on its structure. The long alkyl chains of Tetrahexylammonium chloride make the cation lipophilic (oil-loving), which allows it to be well-solvated in the organic phase.[2] This property is crucial for the catalyst to efficiently pull the anion from the aqueous phase into the organic phase where the reaction occurs. Catalysts with shorter alkyl chains may not partition as effectively into the organic phase, leading to lower catalytic activity.[2]

Troubleshooting Guides

Issue 1: Low Reaction Yield

Potential Cause	Troubleshooting Steps
Suboptimal Catalyst Concentration	Perform a catalyst loading study to determine the optimal concentration. Start with a range of 0.5 mol% to 10 mol%. (See Experimental Protocol 1)
Inadequate Agitation	Ensure the reaction is being stirred vigorously enough to create a large interfacial area between the two phases. A vortex should be visible.[2][6]
Incorrect Solvent	The choice of solvent can impact both the solubility of the catalyst-anion pair and the intrinsic reaction rate. Screen a variety of solvents with different polarities (e.g., toluene, dichloromethane, acetonitrile).[2]
Reaction Temperature Too Low	Increase the reaction temperature in increments of 10 °C. Monitor for any increase in side products.[10]
Catalyst Poisoning	Ensure all reagents and solvents are of high purity and are free from acidic or other reactive impurities.[7][9]

Issue 2: Formation of Stable Emulsions

Potential Cause	Troubleshooting Steps
High Catalyst Concentration	Reduce the catalyst concentration. An excess of the catalyst can act as a surfactant.[4]
Intense Agitation	Reduce the stirring speed to the minimum required for effective mixing.[4]
Unfavorable Solvent Choice	Switch to a more non-polar organic solvent such as toluene or heptane.[4]
Phase Volume Ratio	Adjust the ratio of the aqueous to the organic phase.
Generated Byproducts	If the reaction produces surface-active byproducts, consider a modified workup procedure, such as filtration through Celite® before phase separation.[4]

Data Presentation

Table 1: Effect of Tetrahexylammonium Chloride Concentration on Reaction Yield

This table illustrates a hypothetical optimization of catalyst concentration for the alkylation of 2-naphthol with benzyl bromide.

Entry	Catalyst Concentration (mol%)	Reaction Time (h)	Yield (%)
1	0.5	12	45
2	1.0	12	78
3	2.5	8	95
4	5.0	8	94
5	10.0	8	92 (Emulsion observed)

Reaction Conditions: 2-naphthol (1.0 equiv.), benzyl bromide (1.1 equiv.), 50% aq. NaOH, Toluene, 60 °C.

Table 2: Troubleshooting Emulsion Formation

This table provides a sample dataset for troubleshooting emulsion formation by adjusting various parameters.

Entry	Catalyst Conc. (mol%)	Agitation (rpm)	Aqueous Phase Additive	Observation
1	5.0	800	None	Stable Emulsion
2	2.5	800	None	Minor Emulsion
3	2.5	400	None	Clean Separation
4	5.0	400	Saturated NaCl	Clean Separation

Experimental Protocols

Experimental Protocol 1: Optimization of Tetrahexylammonium Chloride Concentration

Objective: To determine the optimal catalyst concentration for a given phase-transfer catalyzed reaction to maximize yield.

Materials:

• Reactant A (in organic solvent)

• Reactant B (in aqueous solution)

• Tetrahexylammonium chloride (THAC)

• Organic Solvent (e.g., Toluene)

• Aqueous Base (e.g., NaOH solution)

• Reaction vessels (e.g., round-bottom flasks)

• Stirring apparatus

• Heating apparatus (if required)

• Analytical equipment for monitoring reaction progress (e.g., TLC, GC, HPLC)

Procedure:

• Reaction Setup: In a series of identical reaction vessels, charge the organic solvent, Reactant A, and the aqueous solution of Reactant B.

• Catalyst Addition: To each vessel, add a different concentration of THAC (e.g., 0.5, 1.0, 2.5, 5.0, and 10.0 mol% relative to the limiting reagent).

• Reaction Initiation: Begin vigorous stirring and heat the reactions to the desired temperature.

• Monitoring: Monitor the progress of each reaction at regular intervals using an appropriate analytical technique (e.g., TLC, GC).

• Work-up: Once the reactions are complete (or after a fixed time), cool the mixtures to room temperature. Quench the reaction if necessary. Separate the organic and aqueous layers. If an emulsion has formed, refer to the troubleshooting guide.

• Analysis: Isolate the product from the organic layer (e.g., by evaporation of the solvent followed by chromatography). Determine the yield for each catalyst concentration.

Mandatory Visualization

Caption: Phase-transfer catalysis mechanism with Tetrahexylammonium chloride.

Caption: Workflow for optimizing reaction conditions.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. mdpi.com [mdpi.com]
• 8. ammoniaknowhow.com [ammoniaknowhow.com]
• 9. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Tetrahexylammonium Chloride (THA-Cl) Electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Tetrahexylammonium chloride (THA-Cl) based electrolytes.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THA-Cl) and where is it used?

A1: Tetrahexylammonium chloride (THA-Cl) is a quaternary ammonium salt.[1] It consists of a central nitrogen atom bonded to four hexyl chains and a chloride anion. Due to its ionic nature, it can be used as an electrolyte or a component in the formulation of ionic liquids. These materials are explored in various applications, including as phase-transfer catalysts, in electrochemical applications like batteries, and as specialized solvents for synthesis and microextraction.[2] In the pharmaceutical field, related ionic liquids are used to improve the solubility and delivery of drugs.

Q2: What factors influence the conductivity of a THA-Cl based electrolyte?

A2: The primary factors influencing conductivity are:

• Solvent Choice: The solvent's dielectric constant and viscosity are critical. High dielectric constant solvents promote ion dissociation, while low viscosity solvents allow for greater ion mobility.

• Concentration: Conductivity initially increases with concentration as the number of charge carriers increases. However, at very high concentrations, ion pairing can occur, which reduces the number of free ions and can cause conductivity to level off or decrease.[3][4]

• Temperature: Increasing the temperature generally increases ionic conductivity.[5][6] This is because higher temperatures decrease the electrolyte's viscosity and increase ion mobility.

• Additives: The presence of other salts, nanoparticles, or specific chemical agents can significantly alter the conductivity by various mechanisms.

Q3: Why does THA-Cl have a relatively lower conductivity compared to smaller quaternary ammonium salts?

A3: The conductivity of quaternary ammonium salt electrolytes is inversely related to the size of the cation. The long hexyl chains on the tetrahexylammonium cation make it large and bulky. This reduces its mobility through the solvent, thereby lowering the overall ionic conductivity compared to salts with smaller cations like tetrabutylammonium or tetraethylammonium.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with THA-Cl electrolytes.

Issue 1: The measured conductivity of my THA-Cl electrolyte is lower than expected.

This is a common issue that can arise from several factors related to solvent properties, salt purity, and preparation technique.

Potential Causes & Solutions

• Cause 1: Inappropriate Solvent Choice. The solvent has a dominant effect on conductivity. A solvent with low polarity (low dielectric constant) will not effectively dissolve and separate the THA-Cl into free ions. A high viscosity solvent will impede the movement of the large tetrahexylammonium cations.

  • Solution: Select a solvent with a high dielectric constant and low viscosity. Polar aprotic solvents like acetonitrile, propylene carbonate, or dimethyl sulfoxide are often good candidates. For certain applications, even small amounts of water can significantly impact conductivity.[7]

• Cause 2: Incomplete Dissolution or Low Purity of THA-Cl. If the salt is not fully dissolved, the concentration of free ions in the solution will be lower than calculated, leading to reduced conductivity. Impurities, especially non-ionic ones, can also lower the overall conductivity.

  • Solution: Ensure the THA-Cl is fully dissolved. This may require gentle heating or extended stirring. Always use high-purity, anhydrous grade THA-Cl and solvents, as water can be a significant impurity.[8][9]

• Cause 3: Ion Pairing. At higher concentrations, the electrostatic attraction between the tetrahexylammonium cation and the chloride anion can cause them to form neutral ion pairs. These pairs do not contribute to conductivity.[3][10]

  • Solution: Try preparing the electrolyte at a lower concentration. You can perform a concentration-dependent study to find the optimal concentration where conductivity is maximized before ion-pairing effects become dominant.[4]

Issue 2: How can I systematically improve the conductivity of my existing THA-Cl electrolyte?

Improving conductivity often involves modifying the electrolyte's composition by using additives or changing the solvent system.

Strategies for Enhancement

• Strategy 1: Introduce Conductivity-Enhancing Additives.

  • Inorganic Nanoparticles: Adding insulating nano-oxides like silica (SiO₂), alumina (Al₂O₃), or titania (TiO₂) can sometimes paradoxically increase conductivity. These particles can interact with the ions in a way that discourages ion pairing, thus increasing the number of free charge carriers.[6]

  • Other Salts: Introducing a small amount of a different salt, particularly one with a highly mobile ion (like a lithium salt), can increase the total number of charge carriers. However, this may not be suitable for all applications.

• Strategy 2: Utilize a Co-Solvent.

  • Blending your primary solvent with a co-solvent can fine-tune the bulk properties of the electrolyte. For example, adding a low-viscosity solvent to a high-dielectric-constant solvent can balance the need for both ion dissociation and high ion mobility.

Data Presentation

Direct conductivity data for Tetrahexylammonium chloride across various solvents is sparse in publicly available literature. However, the following table presents data for the closely related Tetrabutylammonium (TBA) salts in different solvents to illustrate the principles of how solvent properties affect conductivity. Researchers should use this as a comparative guide and expect slightly lower absolute values for THA-Cl due to its larger cation size.

Table 1: Comparative Conductivity of Tetrabutylammonium (TBA) Salts in Various Solvents at Room Temperature.

Salt (Concentration)	Solvent	Dielectric Constant of Solvent (ε)	Viscosity of Solvent (cP)	Conductivity (mS/cm)
TBAPF₆ (0.5 M)	Acetonitrile	36.6	0.34	~13.5
TBAPF₆ (0.5 M)	Propylene Carbonate	64.9	2.51	~6.5
TBAPF₆ (0.5 M)	Dimethyl Sulfoxide	46.7	1.99	~7.0
TBACl (0.1 M)	Water	80.1	0.89	~9.1
TBACl (0.1 M)	Methanol	32.7	0.54	~4.5

Disclaimer: This table is for illustrative purposes. Actual conductivity values for THA-Cl will vary and should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a Standard THA-Cl Electrolyte

This protocol describes the preparation of a 0.1 M THA-Cl solution in anhydrous acetonitrile.

Materials:

• Tetrahexylammonium chloride (THA-Cl), high purity (96%+)[11]

• Anhydrous acetonitrile (ACN)

• Volumetric flask (e.g., 50 mL)

• Magnetic stirrer and stir bar

• Weighing balance

Procedure:

• Preparation: Conduct all steps in a controlled environment, such as a glovebox or under an inert atmosphere (e.g., argon or nitrogen), to minimize moisture contamination.

• Weighing: Calculate the mass of THA-Cl required for a 0.1 M solution. For a 50 mL solution, this is: 0.1 mol/L * 0.050 L * 390.13 g/mol = 1.95 g.[1] Accurately weigh the calculated amount of THA-Cl.

• Dissolution: Transfer the weighed THA-Cl into the 50 mL volumetric flask. Add approximately 30 mL of anhydrous acetonitrile.

• Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the solution until all the THA-Cl has completely dissolved. This may take some time due to the long alkyl chains. Gentle warming (to ~30-40°C) can be used to aid dissolution but ensure the solution cools to the target temperature before the final volume adjustment.

• Final Volume: Once dissolved and cooled to room temperature, carefully add anhydrous acetonitrile to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the electrolyte in a tightly sealed container in a dry environment.

Protocol 2: Measurement of Ionic Conductivity

This protocol outlines the steps to measure the conductivity of the prepared electrolyte using a standard conductivity meter.[12][13][14][15]

Equipment:

• Conductivity meter with a suitable probe

• Beaker or measuring cell

• Thermostatic bath or temperature-controlled environment[15]

• Deionized water and appropriate solvents for cleaning

Procedure:

• Calibration: Calibrate the conductivity meter according to the manufacturer's instructions using standard potassium chloride (KCl) solutions.[13]

• Probe Cleaning: Thoroughly clean the conductivity probe. Rinse it with deionized water, followed by a rinse with the solvent used for the electrolyte (e.g., acetonitrile), and allow it to dry completely.

• Temperature Control: Pour a sufficient amount of the prepared THA-Cl electrolyte into a clean, dry beaker or measuring cell. Place the cell in a thermostatic bath to maintain a constant, known temperature (e.g., 25°C), as conductivity is highly temperature-dependent.[15]

• Measurement: Immerse the conductivity probe into the electrolyte solution, ensuring the electrodes are fully submerged and there are no air bubbles trapped.

• Equilibration: Allow the reading to stabilize. This indicates that the probe has reached thermal equilibrium with the solution.[15]

• Recording: Record the conductivity value. It is good practice to perform multiple measurements on the same sample to ensure reproducibility.

• Cleaning: After measurement, clean the probe thoroughly as described in step 2 before measuring the next sample.

Visualizations

// Nodes Conductivity [label="THA-Cl Electrolyte\nConductivity", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Solvent [label="Solvent Properties", fillcolor="#FBBC05", fontcolor="#202124"]; Additives [label="Additives", fillcolor="#34A853", fontcolor="#FFFFFF"]; Conditions [label="System Conditions", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Salt [label="Salt Properties", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Sub-nodes node [shape=rect, style="filled,rounded", fillcolor="#F1F3F4", fontcolor="#202124"]; Dielectric [label="High Dielectric Constant"]; Viscosity [label="Low Viscosity"]; Nano [label="Nanoparticles (e.g., SiO2)"]; Cosolvent [label="Co-solvents"]; Temp [label="Temperature"]; Concentration [label="Concentration"]; Purity [label="Salt Purity"]; CationSize [label="Cation Size (Hexyl)"];

// Edges Solvent -> Conductivity; Additives -> Conductivity; Conditions -> Conductivity; Salt -> Conductivity;

Solvent -> Dielectric [dir=none]; Solvent -> Viscosity [dir=none]; Additives -> Nano [dir=none]; Additives -> Cosolvent [dir=none]; Conditions -> Temp [dir=none]; Conditions -> Concentration [dir=none]; Salt -> Purity [dir=none]; Salt -> CationSize [dir=none]; } dot Caption: Key factors influencing the ionic conductivity of THA-Cl electrolytes.

// Nodes Start [label="Start: Goal to Improve\nConductivity", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prep [label="Prepare THA-Cl Electrolyte\n(Protocol 1)", fillcolor="#F1F3F4", fontcolor="#202124"]; Measure_Base [label="Measure Baseline\nConductivity (Protocol 2)", fillcolor="#FBBC05", fontcolor="#202124"]; Decision [label="Is Conductivity\nSufficient?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Modify [label="Modify Electrolyte:\n- Change Solvent\n- Add Additive/Co-solvent", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"]; Measure_New [label="Measure Modified\nConductivity (Protocol 2)", fillcolor="#FBBC05", fontcolor="#202124"]; Analyze [label="Analyze & Compare\nResults", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End: Optimized\nElectrolyte", shape=house, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Prep; Prep -> Measure_Base; Measure_Base -> Decision; Decision -> End [label="Yes"]; Decision -> Modify [label="No"]; Modify -> Measure_New; Measure_New -> Analyze; Analyze -> Decision; } dot Caption: Experimental workflow for optimizing THA-Cl electrolyte conductivity.

// Nodes Start [label="Low Conductivity\nDetected", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Dissolution [label="Is the THA-Cl salt\nfully dissolved?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Check_Solvent [label="Is the solvent polar\n(high ε) and non-viscous?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Check_Purity [label="Are salt and solvent\nanhydrous and high-purity?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Check_Concentration [label="Is concentration too high,\ncausing ion pairing?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

Action_Dissolve [label="Action: Stir longer,\napply gentle heat.", fillcolor="#F1F3F4", fontcolor="#202124"]; Action_Solvent [label="Action: Switch to a more\nsuitable solvent (e.g., ACN).", fillcolor="#F1F3F4", fontcolor="#202124"]; Action_Purity [label="Action: Use anhydrous\nreagents in a dry environment.", fillcolor="#F1F3F4", fontcolor="#202124"]; Action_Concentration [label="Action: Test a lower\nconcentration.", fillcolor="#F1F3F4", fontcolor="#202124"];

End [label="Problem Resolved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Check_Dissolution; Check_Dissolution -> Action_Dissolve [label="No"]; Action_Dissolve -> End; Check_Dissolution -> Check_Solvent [label="Yes"]; Check_Solvent -> Action_Solvent [label="No"]; Action_Solvent -> End; Check_Solvent -> Check_Purity [label="Yes"]; Check_Purity -> Action_Purity [label="No"]; Action_Purity -> End; Check_Purity -> Check_Concentration [label="Yes"]; Check_Concentration -> Action_Concentration [label="Yes"]; Action_Concentration -> End; Check_Concentration -> End [label="No"]; } dot Caption: Troubleshooting flowchart for low conductivity in THA-Cl electrolytes.

References

• 1. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. db-thueringen.de [db-thueringen.de]
• 3. Identifying High Ionic Conductivity Compositions of Ionic Liquid Electrolytes Using Features of the Solvation Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Effect of Different Quaternary Ammonium Groups on the Hydroxide Conductivity and Stability of Anion Exchange Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to Enhance Ionic Conductivity in Polymer Electrolytes [eureka.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CN104974048A - High-purity tetraalkylammonium chloride water solution, preparation method and application thereof - Google Patents [patents.google.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. scbt.com [scbt.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Troubleshooting poor peak shape in HPLC with Tetrahexylammonium chloride

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor peak shape in High-Performance Liquid Chromatography (HPLC) when using tetrahexylammonium chloride as an ion-pairing reagent.

Frequently Asked Questions (FAQs)

Q1: What is the role of tetrahexylammonium chloride in my HPLC method?

Tetrahexylammonium chloride is a quaternary ammonium salt used as a cationic ion-pairing reagent in reversed-phase HPLC. Its primary function is to improve the retention and peak shape of anionic analytes on non-polar stationary phases (like C18). The positively charged tetrahexylammonium ion pairs with negatively charged analytes, forming a neutral, more hydrophobic complex that has a greater affinity for the stationary phase.[1] This allows for the successful separation of compounds that would otherwise elute too early and with poor peak shape.

Q2: Why am I seeing significant peak tailing with tetrahexylammonium chloride?

Peak tailing is a common issue in ion-pair chromatography and can be particularly pronounced with long-chain reagents like tetrahexylammonium chloride. The primary causes include:

• Secondary Silanol Interactions: The most frequent cause is the interaction of analytes with residual silanol groups on the silica-based stationary phase.[2][3] These interactions create a secondary retention mechanism that leads to tailing.

• Insufficient Column Equilibration: Ion-pairing reagents, especially those with long alkyl chains like tetrahexylammonium, require extended equilibration times to form a stable layer on the stationary phase. Incomplete equilibration results in inconsistent retention and poor peak shape.[1]

• Inappropriate Mobile Phase pH: The pH of the mobile phase is critical for ensuring that both the analyte and the ion-pairing reagent are in their desired ionic states.[4][5] If the pH is not optimal, it can lead to inconsistent interactions and peak tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.[6]

Q3: Can the concentration of tetrahexylammonium chloride affect my peak shape?

Yes, the concentration of tetrahexylammonium chloride is a critical parameter.

• Too Low: An insufficient concentration will result in incomplete pairing with the analyte, leading to poor retention and tailing due to a mix of retention mechanisms.

• Too High: While a higher concentration can improve peak shape by better masking residual silanols, an excessively high concentration can lead to long column equilibration times and may even cause peak fronting or broadening due to viscosity effects or micelle formation.

It is crucial to optimize the concentration to achieve a balance between good peak shape and reasonable analysis time.

Q4: How long should I equilibrate my column with a mobile phase containing tetrahexylammonium chloride?

Due to its hydrophobicity, tetrahexylammonium chloride requires a significantly longer equilibration time than typical reversed-phase methods. A general guideline is to flush the column with at least 20-50 column volumes of the mobile phase.[7] However, the best practice is to monitor the retention times of your analyte. The column is considered equilibrated when consecutive injections show stable and reproducible retention times and peak areas.[8]

Q5: I'm observing peak fronting. What could be the cause?

Peak fronting is less common than tailing but can occur under certain conditions:

• Sample Overload: Injecting a sample in a solvent that is much stronger than the mobile phase can cause the peak to front.[9]

• High Concentration of Ion-Pairing Reagent: As mentioned, an excessively high concentration of tetrahexylammonium chloride can sometimes lead to fronting.

• Column Collapse or Void: A physical deformation of the column bed can disrupt the flow path and cause peak fronting.[10][11]

Troubleshooting Guide for Poor Peak Shape

This guide provides a systematic approach to diagnosing and resolving poor peak shape when using tetrahexylammonium chloride.

Diagram: Troubleshooting Workflow

References

• 1. welch-us.com [welch-us.com]
• 2. LC Technical Tip [discover.phenomenex.com]
• 3. mastelf.com [mastelf.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. waters.com [waters.com]
• 11. agilent.com [agilent.com]

Technical Support Center: Tetrahexylammonium Chloride (THAC) Catalyst Regeneration and Recycling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the regeneration and recycling of Tetrahexylammonium chloride (THAC), a widely used phase transfer catalyst. Below you will find frequently asked questions and a troubleshooting guide to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THAC) and why is it used as a catalyst?

A1: Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt that functions as a phase transfer catalyst (PTC). Its amphiphilic nature, possessing a hydrophilic charged nitrogen center and long, lipophilic hexyl chains, allows it to transport reactants between immiscible phases (e.g., aqueous and organic), thereby accelerating reaction rates. This is particularly useful in reactions where the reactants have different solubilities.

Q2: What are the common signs of THAC catalyst deactivation?

A2: Signs of THAC deactivation include a noticeable decrease in reaction rate or yield over subsequent uses, a change in the physical appearance of the catalyst (e.g., discoloration), and the formation of insoluble materials. These can be caused by several factors including thermal degradation, chemical poisoning, or physical fouling of the catalyst.[1][2][3]

Q3: Is it possible to regenerate and recycle THAC?

A3: Yes, it is generally possible to regenerate and recycle THAC. The process typically involves separating the catalyst from the reaction mixture, washing it to remove impurities and byproducts, and then drying it for reuse. The specific protocol may vary depending on the nature of the reaction and the impurities present.

Q4: What is a typical recovery rate for recycled THAC?

Q5: How can I assess the purity and activity of my recycled THAC?

A5: The purity of recycled THAC can be assessed using analytical techniques such as NMR spectroscopy (to check for structural integrity and organic impurities), mass spectrometry, and elemental analysis. The activity of the regenerated catalyst should be evaluated by comparing its performance in a standard reaction to that of fresh THAC under identical conditions.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common problems encountered during the regeneration and recycling of your THAC catalyst.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Catalyst Activity After Recycling	1. Incomplete removal of reaction byproducts or inhibitors. 2. Thermal degradation of the catalyst during the reaction or work-up. 3. Chemical poisoning by impurities in the reactants or solvents. [1][2][3]	1. Improve the washing protocol. Consider using a sequence of washes with different solvents (e.g., water, brine, a non-polar organic solvent) to remove a broader range of impurities. For metal contaminants, a wash with a chelating agent like EDTA may be effective.[4]2. Avoid excessive temperatures during the reaction and drying steps. Dry the catalyst under vacuum at a moderate temperature.3. Ensure the purity of all reactants and solvents used in your reaction.
Discoloration of the Recovered Catalyst	1. Presence of colored impurities from the reaction mixture. 2. Degradation of the catalyst.	1. Implement a purification step. This could involve recrystallization or passing a solution of the catalyst through a short plug of silica gel or activated carbon.2. Analyze the catalyst using spectroscopic methods (e.g., UV-Vis, NMR) to identify the source of the color and assess for degradation.
Low Recovery of the Catalyst	1. Incomplete extraction from the reaction mixture. 2. Emulsion formation during work-up. 3. Adsorption onto solid supports or byproducts.	1. Optimize the extraction solvent and procedure. Ensure sufficient mixing and contact time.2. To break emulsions, try adding a saturated brine solution or a small amount of a different organic solvent.3. If solid byproducts are formed, ensure they are thoroughly washed to recover any adsorbed catalyst.
Presence of Impurities in the Recovered Catalyst	1. Inefficient washing. 2. Co-extraction of soluble byproducts.	1. Increase the number of washing steps. 2. Consider a recrystallization step to purify the recovered catalyst. The choice of solvent will depend on the solubility of the catalyst and the impurities.

Experimental Protocols

The following are generalized protocols for the regeneration and recycling of THAC, based on established procedures for similar quaternary ammonium salt phase transfer catalysts.

Protocol 1: General Regeneration by Solvent Extraction and Washing

This protocol is suitable for the recovery of THAC from a reaction mixture where the catalyst is primarily in the organic phase at the end of the reaction.

Methodology:

• Phase Separation: After the reaction is complete, transfer the reaction mixture to a separatory funnel. If an aqueous phase is present, separate and remove it.

• Aqueous Wash: Wash the organic phase containing the product and THAC with deionized water to remove water-soluble impurities and inorganic salts. Repeat the wash 2-3 times.

• Brine Wash: Perform a final wash with a saturated brine solution to aid in phase separation and remove residual water.

• Catalyst Extraction (if product is non-polar): If the product is significantly less polar than THAC, the catalyst can be extracted from the organic phase with water. This is most effective if the organic solvent is non-polar (e.g., hexane, toluene).

• Solvent Removal: Dry the aqueous phase containing the THAC over anhydrous magnesium sulfate, filter, and remove the water under reduced pressure to yield the recovered catalyst. Alternatively, if the catalyst remains in the organic phase, remove the organic solvent under reduced pressure.

• Purification (Optional): If the recovered catalyst is discolored or shows signs of impurities, it can be further purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes).

• Drying: Dry the purified catalyst under vacuum at a moderate temperature (e.g., 40-50 °C) to remove any residual solvent.

• Purity and Activity Check: Before reuse, assess the purity and activity of the regenerated catalyst as described in the FAQs.

Protocol 2: Purification of THAC from Metal Impurities

This protocol is an adaptation of a method used for purifying Aliquat 336 and can be employed if metal contamination is suspected.[4]

Methodology:

• Dissolution: Dissolve the recovered THAC in a suitable organic solvent in which it is highly soluble (e.g., toluene, dichloromethane).

• Complexation and Extraction: Prepare a saturated aqueous solution of a chelating agent such as ethylenediaminetetraacetic acid disodium salt (Na₂EDTA).

• Washing: Wash the organic solution of THAC with the aqueous EDTA solution in a separatory funnel. Shake vigorously and allow the phases to separate. The metal impurities will form water-soluble complexes with EDTA and be extracted into the aqueous phase. Repeat this wash 2-3 times.

• Water Wash: Wash the organic phase with deionized water to remove any residual EDTA.

• Solvent Removal: Dry the organic phase over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filter, and remove the solvent under reduced pressure.

• Drying: Dry the purified catalyst under vacuum.

Quantitative Data Summary

While specific data for THAC is limited, the following table provides an expected performance range based on data for analogous quaternary ammonium salt catalysts.

Parameter	Typical Range of Values	Notes
Catalyst Recovery Rate	85 - 98%	Highly dependent on the work-up procedure and the solubility of the catalyst in the reaction phases.
Purity of Recycled Catalyst	>95%	Achievable with proper washing and optional recrystallization. Purity should be confirmed analytically.
Catalytic Activity (vs. Fresh Catalyst)	90 - 100%	A significant drop in activity suggests catalyst degradation or the presence of inhibitors.

Visualizations

Caption: Experimental workflow for the regeneration and recycling of THAC catalyst.

Caption: Troubleshooting logic for addressing low activity of recycled THAC catalyst.

References

• 1. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 2. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 3. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Addressing Solubility Issues of Tetrahexylammonium Chloride in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrahexylammonium chloride (THAC). The information is presented in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THAC) and why is it difficult to dissolve in water?

Tetrahexylammonium chloride is a quaternary ammonium salt.[1] Its structure consists of a central, positively charged nitrogen atom bonded to four six-carbon alkyl chains (hexyl groups) and a chloride anion. This structure gives THAC an amphiphilic nature, meaning it has both a hydrophilic (the charged nitrogen head) and a hydrophobic (the long alkyl tails) part. The long hexyl chains are responsible for its limited solubility in water, as they are nonpolar and do not interact favorably with polar water molecules.[1] It is, however, more soluble in organic solvents.[1]

Q2: What are the typical physical properties of Tetrahexylammonium chloride?

Property	Value	Reference
Appearance	White to off-white crystalline powder	[2]
Molecular Formula	C24H52ClN	[3]
Molecular Weight	390.13 g/mol	[4][5][6]
Melting Point	111-113 °C	[6]
Hygroscopicity	Hygroscopic (tends to absorb moisture from the air)	[2]
Water Solubility	Limited/No data available	[2]

Q3: What is the Critical Micelle Concentration (CMC) and why is it important for THAC?

Troubleshooting Guides

Issue 1: My Tetrahexylammonium chloride is not dissolving in water at room temperature.

This is a common issue due to the hydrophobic nature of the hexyl chains. Here is a step-by-step troubleshooting guide:

dot

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. lookchem.com [lookchem.com]
• 3. Tetrahexylammonium chloride | C24H52ClN | CID 80021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 96%, powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. Tetrahexylammonium chloride 96 5922-92-9 [sigmaaldrich.com]
• 7. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Soil water solutes reduce the critical micelle concentration of quaternary ammonium compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Electrochemical Experiments and Electrode Integrity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing tetrahexylammonium chloride as a supporting electrolyte and encountering challenges with electrode fouling during electrochemical experiments.

Frequently Asked Questions (FAQs)

1. What is the primary role of Tetrahexylammonium chloride in our electrochemical system?

Tetrahexylammonium chloride primarily serves as a supporting electrolyte. Its main functions are to increase the conductivity of the non-aqueous solvent and to minimize the solution resistance.[1] It is chosen for its electrochemical stability, meaning it does not typically oxidize or reduce within a wide potential range, thus not interfering with the analysis of your target analyte.[1]

2. Can Tetrahexylammonium chloride directly prevent electrode fouling?

While tetrahexylammonium cations may adsorb to the electrode surface, there is limited direct evidence to suggest that it is a primary or effective anti-fouling agent. Electrode fouling is a complex process involving the adsorption of proteins, polymers, or other molecules from the sample matrix onto the electrode surface, which can passivate the electrode and inhibit electron transfer.[2] The prevention of fouling typically requires more targeted strategies.

3. What are the common causes of electrode fouling?

Electrode fouling can be caused by a variety of factors, including:

• Protein Adsorption: Proteins from biological samples can irreversibly adsorb to the electrode surface, blocking active sites.[2][3]

• Polymerization of Reaction Products: The products of the electrochemical reaction can sometimes polymerize and coat the electrode surface.

• Insoluble Species: Precipitation of insoluble compounds onto the electrode.

• Adsorption of Interferents: Other molecules in the sample matrix can adsorb to the electrode surface.

4. How can I prevent protein adsorption on my electrode?

Several strategies can be employed to mitigate protein adsorption:

• Protective Coatings: Applying a thin, protective layer to the electrode surface can prevent proteins from reaching it. Common coatings include Nafion, cellulose acetate, and chitosan.[3]

• Surface Modification: Covalently modifying the electrode surface with hydrophilic or zwitterionic molecules can create a hydration layer that repels proteins.[4]

• pH Adjustment: Adjusting the pH of the solution to be at the isoelectric point of the protein can minimize its solubility and reduce adsorption.[3]

Troubleshooting Guides

Issue 1: Unexpected Peaks in Cyclic Voltammogram with Tetrahexylammonium Chloride Electrolyte

Symptoms:

• You are running a blank scan (only solvent and tetrahexylammonium chloride) and observe redox peaks.[5]

Possible Causes:

• Impurities in the Electrolyte or Solvent: The tetrahexylammonium chloride or the solvent may contain electroactive impurities.[5]

• Electrode Reactions: The electrode material itself may be reacting at the applied potentials.

• Decomposition of the Electrolyte: Although generally stable, at extreme potentials the electrolyte cation or anion could decompose.[1]

Troubleshooting Steps:

• Purify the Solvent and Electrolyte: Use high-purity, anhydrous solvents. Recrystallize the tetrahexylammonium chloride if necessary.

• Run a Control Experiment: Test the solvent alone to see if the peaks persist.

• Check the Potential Window: Consult the literature for the electrochemical window of your solvent and electrolyte system to ensure you are operating within the stable region.

• Clean the Electrodes: Thoroughly clean your working, counter, and reference electrodes according to established procedures.

Issue 2: Signal Attenuation or Disappearance Over Time

Symptoms:

• The peak current in your cyclic voltammogram decreases with each scan or over a series of experiments.

• The electrode response becomes sluggish or disappears entirely.[3]

Possible Causes:

• Electrode Fouling: This is the most common cause, where the electrode surface becomes passivated by adsorbed species.[2]

• Analyte Depletion: In a static solution, the concentration of the analyte near the electrode surface can decrease over time.

• Reference Electrode Drift: An unstable reference electrode can cause the apparent potential of your redox peaks to shift.

Troubleshooting Steps:

• Implement Anti-Fouling Strategies: Refer to the table below for a comparison of common anti-fouling techniques.

• Stir the Solution: If your experimental setup allows, gently stir the solution between scans to bring fresh analyte to the electrode surface.

• Polish the Electrode: For solid electrodes, polishing the surface between experiments can remove adsorbed layers and restore the original response.

• Check the Reference Electrode: Ensure your reference electrode is properly filled and not clogged.

Data Presentation

Table 1: Comparison of Common Electrode Anti-Fouling Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Protective Polymer Film (e.g., Nafion)	Creates a physical barrier that selectively allows the analyte to pass through while blocking larger fouling agents.[3]	Effective at preventing macromolecule fouling.	Can introduce a diffusion barrier, slowing down the response time. May have its own chemical interactions.
Self-Assembled Monolayers (SAMs)	Forms an organized molecular layer on the electrode surface that can be tailored to resist protein adsorption.	Provides a well-defined and controllable surface.	Can be delicate and may not be stable under all electrochemical conditions.
Surface Grafting of Polymers	Covalently attaches anti-fouling polymers (e.g., polyethylene glycol - PEG) to the electrode surface.	Creates a robust and stable anti-fouling layer.	The synthesis and grafting process can be complex.
Electrochemical Pre-treatment	Applying specific potential waveforms to the electrode to clean or modify its surface.[6]	Can be done in-situ. Can activate the electrode surface.	May not be effective against all types of fouling. Can alter the electrode's microstructure.

Experimental Protocols

Protocol 1: General Procedure for Cyclic Voltammetry with a Supporting Electrolyte

• Electrode Preparation:

  • Polish the working electrode (e.g., glassy carbon, gold, or platinum) with alumina slurry on a polishing pad.

  • Rinse thoroughly with deionized water and sonicate in ethanol and then deionized water to remove any polishing residue.

  • Dry the electrode under a stream of nitrogen.

• Electrolyte Preparation:

  • Dissolve the tetrahexylammonium chloride in the appropriate solvent (e.g., acetonitrile, DMF) to the desired concentration (typically 0.1 M).

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the working electrode, a platinum wire or graphite rod as the counter electrode, and a suitable reference electrode (e.g., Ag/AgCl or Ag/Ag+).

  • Add the electrolyte solution to the cell.

• Deoxygenation:

  • Purge the solution with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the experiment.[5]

• Blank Scan:

  • Run a cyclic voltammogram of the supporting electrolyte solution to establish the background current and the potential window.[5]

• Analyte Addition and Measurement:

  • Add the analyte of interest to the cell and allow it to dissolve completely.

  • Run the cyclic voltammogram over the desired potential range and at various scan rates.

Mandatory Visualizations

Caption: Workflow for a typical cyclic voltammetry experiment.

Caption: Troubleshooting logic for electrode fouling.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of protein adsorption and electrochemical behavior at a gold electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-Fouling, Adhesive Polyzwitterionic Hydrogel Electrodes Toughened Using a Tannic Acid Nanoflower - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Effect of Preconditioning Strategies on the Adsorption of Model Proteins onto Screen-Printed Carbon Electrodes [mdpi.com]

Technical Support Center: Minimizing Interference from Tetrahexylammonium Chloride in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing interference from Tetrahexylammonium chloride (THA-Cl) in mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THA-Cl) and why does it interfere with mass spectrometry?

A1: Tetrahexylammonium chloride is a quaternary ammonium salt used as an ion-pairing agent in liquid chromatography (LC). It is employed to improve the retention and separation of negatively charged analytes, such as oligonucleotides, on reversed-phase columns. However, its non-volatile nature and high surface activity can lead to significant interference in mass spectrometry, primarily through ion suppression and the formation of adducts.[1][2]

Q2: What are the common signs of THA-Cl interference in my LC-MS data?

A2: Common indicators of THA-Cl interference include:

• Significant reduction in analyte signal intensity (Ion Suppression): THA-Cl can co-elute with analytes and compete for ionization in the MS source, leading to a decreased signal for the compound of interest.[3][4]

• Formation of Adduct Ions: You may observe unexpected peaks in your mass spectra corresponding to your analyte adducted with the tetrahexylammonium cation ([M + THA]⁺) or the chloride anion ([M + Cl]⁻).

• High Background Noise: Contamination of the MS system with THA-Cl can lead to elevated background noise, making it difficult to detect low-abundance analytes.

• Poor Peak Shape and Reproducibility: Interference from THA-Cl can result in tailing peaks and inconsistent signal intensities across multiple injections.[1]

Q3: What are the m/z values of common adducts formed with THA-Cl?

A3: The tetrahexylammonium cation has a molecular weight of approximately 354.7 g/mol . When it forms an adduct with an analyte (M), the resulting m/z in positive ion mode would be [M + 354.7]⁺. In negative ion mode, the chloride ion can form adducts, resulting in peaks at [M + 35]⁻ and [M + 37]⁻, corresponding to the two common isotopes of chlorine.

Q4: Are there more MS-friendly alternatives to THA-Cl?

A4: Yes, several volatile ion-pairing agents are more compatible with mass spectrometry. These alternatives are less likely to cause significant ion suppression or contaminate the MS system. Commonly used alternatives include triethylamine (TEA), diisopropylethylamine (DIEA), and hexylamine, often used in combination with hexafluoroisopropanol (HFIP).[5][6][7]

Troubleshooting Guide

This guide provides systematic steps to identify and resolve issues related to THA-Cl interference.

Problem 1: Reduced Analyte Signal Intensity (Ion Suppression)

Symptoms:

• Low signal-to-noise ratio for your analyte.

• Inconsistent peak areas between replicate injections.

• Complete loss of analyte signal in the presence of the sample matrix.

Troubleshooting Steps:

• Confirm Ion Suppression:

  • Post-Column Infusion: Infuse a standard solution of your analyte directly into the MS source while injecting a blank sample (without the analyte but with the matrix and THA-Cl) onto the LC column. A dip in the analyte signal at the retention time of your analyte indicates ion suppression.

• Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): Use a suitable SPE sorbent to remove THA-Cl from your sample before LC-MS analysis. Cation-exchange or mixed-mode sorbents are often effective.

  • Liquid-Liquid Extraction (LLE): Perform an LLE to partition your analyte of interest into a solvent that is immiscible with the sample matrix containing THA-Cl. The choice of solvent will depend on the polarity of your analyte.[8][9]

• Modify Chromatographic Conditions:

  • Gradient Optimization: Adjust the LC gradient to separate the elution of your analyte from the bulk of the THA-Cl.

  • Alternative Ion-Pairing Reagents: If possible, switch to a more volatile ion-pairing reagent. See the "Alternatives to THA-Cl" section for a comparison.

Logical Flow for Troubleshooting Ion Suppression

References

• 1. agilent.com [agilent.com]
• 2. zefsci.com [zefsci.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparing ion-pairing reagents and counter anions for ion-pair reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of synthetic oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 9. Liquid-liquid extraction [scioninstruments.com]

Strategies to enhance the electrochemical window of Tetrahexylammonium chloride

Technical Support Center: Tetrahexylammonium Chloride Electrolytes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tetrahexylammonium chloride (THACl). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges and enhance the electrochemical window of your electrolyte systems.

Frequently Asked Questions (FAQs)

Q1: What is the electrochemical window (EW), and why is it crucial for my experiments with Tetrahexylammonium chloride?

A1: The electrochemical window is the potential range over which the electrolyte (in this case, your THACl solution) remains stable without undergoing oxidation or reduction.[1][2] A wide electrochemical window is critical because it defines the operating voltage range for your electrochemical device or experiment.[3] It allows you to study redox processes of your analyte without interference from the decomposition of the solvent or the THACl salt itself.[4][5]

Q2: What are the primary factors that determine the electrochemical window of a THACl-based electrolyte?

A2: The electrochemical window is not an intrinsic property of THACl alone but is determined by the entire system. The key factors include:

• Purity of THACl and Solvent: Impurities, especially water and halide ions, can significantly reduce the electrochemical window.[6][7]

• Choice of Solvent: The solvent's stability against oxidation and reduction is a primary determinant of the window's limits.[8] Aprotic organic solvents generally provide much wider windows than aqueous or protic solvents.[4]

• Electrode Material: The electrode itself has stability limits and can catalyze electrolyte decomposition. The choice of working electrode material (e.g., glassy carbon, platinum, gold) can affect the measured window.[8][9]

• Electrolyte Concentration: The concentration of THACl can influence conductivity and ion availability, which can play a role in the overall stability and performance of the electrolyte.[10]

Q3: How does the tetrahexylammonium (THA⁺) cation contribute to the electrochemical window?

A3: Quaternary ammonium cations, like THA⁺, are known to be among the most electrochemically stable organic cations, particularly towards reduction.[11] Their stability is a key reason for their use in applications requiring wide potential windows. The long alkyl chains (hexyl groups) have a minimal effect on the electrochemical stability of the cation core.[11] The cathodic (negative) limit of the electrochemical window is often determined by the reduction of this cation, while the anodic (positive) limit is typically set by the oxidation of the anion (Cl⁻) or the solvent.[12]

Troubleshooting Guide

Problem: My measured electrochemical window is significantly narrower than expected.

This is a common issue that can often be resolved by systematically examining the components of your electrochemical system.

Q1: I suspect impurities are narrowing my electrochemical window. What are the most common culprits and how do I remove them?

A1: Water and residual halide impurities (from synthesis) are the most common causes of a narrowed electrochemical window.[6][7][13]

• Water: Even trace amounts of water will be electrolyzed at potentials far within the window of an anhydrous system, drastically reducing the observed stability.[13][14]

  • Solution: Dry the THACl salt under vacuum at an elevated temperature before use. Use anhydrous solvents (≤ 3-5 ppm water is recommended) and perform experiments in a controlled atmosphere, such as a glovebox, to prevent moisture absorption.[7]

• Other Halides: Impurities like iodide or bromide are more easily oxidized than chloride and will narrow the anodic limit.[4]

  • Solution: If high purity is critical, consider recrystallization of the THACl salt. Always use high-purity, electrochemical-grade solvents.

Q2: Could my solvent be the reason for the narrow window?

A2: Yes, the choice of solvent is critical. The electrochemical stability of the solvent often defines the limits of the window.[2]

• Solution: For the widest possible window, use aprotic organic solvents known for their high electrochemical stability, such as acetonitrile (ACN), propylene carbonate (PC), or dimethyl carbonate (DMC).[5][10][15] Avoid protic solvents like alcohols or water unless required by your experiment, as their electrolysis limits the window to a very narrow range (e.g., 1.23 V for water).[5][6]

Q3: How does my choice of working electrode affect the measured electrochemical window?

A3: The electrode material is not always inert and can influence the measured window.

• Solution: Glassy carbon is often a good choice for a wide potential window.[15] Platinum and gold electrodes may have lower overpotentials for solvent or ion decomposition, leading to a narrower apparent window.[9] It is crucial to properly clean and polish your electrode before each experiment to ensure a reproducible surface. An electrochemical cleaning procedure can also be employed for standardization.[9][16]

Q4: I am observing small, irreversible peaks within the main electrochemical window. What do they indicate?

A4: These peaks often indicate the oxidation or reduction of impurities present in the THACl salt or the solvent.[7] As water content increases, the redox peaks of dissolved impurities can become more apparent.[7]

• Solution: Follow the purification and drying steps outlined in Q1. If the peaks persist, they may be inherent to the grade of the materials used. Consider using a higher purity grade of THACl and solvent.

Logical Workflow for Troubleshooting a Narrow Electrochemical Window

Caption: A troubleshooting decision tree for diagnosing and resolving a narrow electrochemical window.

Experimental Protocols

Protocol: Determination of the Electrochemical Window using Cyclic Voltammetry (CV)

Cyclic voltammetry is the standard technique for determining the electrochemical window of an electrolyte.[6][17][18]

1. Materials and Equipment:

• Potentiostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, 3 mm diameter)

• Reference Electrode (e.g., Ag/Ag⁺ or Ag/AgCl)

• Counter Electrode (e.g., Platinum wire or mesh)

• High-purity Tetrahexylammonium chloride (dried under vacuum)

• Anhydrous, electrochemical-grade solvent (e.g., acetonitrile)

• Inert gas (Argon or Nitrogen) and glovebox

2. Procedure:

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse with the chosen solvent and dry thoroughly.

• Electrolyte Preparation (inside a glovebox):

  • Prepare a solution of your desired concentration (e.g., 0.1 M to 1.0 M) of THACl in the anhydrous solvent.[10]

  • Ensure the salt is fully dissolved.

• Cell Assembly:

  • Assemble the three-electrode cell inside the glovebox.

  • Add the electrolyte solution, ensuring the electrodes are sufficiently immersed.

  • Seal the cell to prevent atmospheric contamination.

• Cyclic Voltammetry Measurement:

  • Connect the cell to the potentiostat.

  • Start with a narrow potential window centered around 0 V vs. your reference electrode.[9]

  • Gradually expand the potential window in both the anodic (positive) and cathodic (negative) directions over successive scans.[9]

  • Typical CV Parameters:

    • Scan Rate: 50-100 mV/s[11]

    • Initial Potential: 0 V

    • Vertex Potential 1 (Anodic Limit): Increase in steps (e.g., +1.0 V, +1.5 V, +2.0 V...)

    • Vertex Potential 2 (Cathodic Limit): Decrease in steps (e.g., -1.0 V, -1.5 V, -2.0 V...)

• Data Analysis:

  • Plot the measured current (or current density) vs. the applied potential.

  • The electrochemical window is defined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation (anodic limit) or reduction (cathodic limit).

  • A common, though arbitrary, method is to define the limit as the potential where the current density reaches a specific threshold (e.g., 0.1 or 1.0 mA/cm²).[5]

Experimental Workflow for EW Determination

Caption: A step-by-step workflow for measuring the electrochemical window of a THACl electrolyte.

Data Summary

The following table summarizes the qualitative effects of different experimental variables on the electrochemical window of a tetraalkylammonium-based electrolyte system.

Parameter	Condition / Component	Effect on Electrochemical Window (EW)	Rationale / Notes	Citations
Purity	Presence of Water	Significantly Narrows EW	Water undergoes electrolysis at ~1.23 V, creating much lower anodic and cathodic limits than anhydrous systems.	[7][13][14]
Presence of Halide Impurities (I⁻, Br⁻)	Narrows Anodic Limit	Halides like iodide and bromide are oxidized at a lower potential than chloride or more stable anions.	[4]
Solvent	Aprotic (e.g., Acetonitrile, Propylene Carbonate)	Wide EW	These solvents are inherently more resistant to oxidation and reduction.	[4][5]
Protic (e.g., Water, Alcohols)	Narrow EW	The presence of acidic protons leads to easier reduction (H₂ evolution).	[4]
Electrode	Glassy Carbon	Generally Wider EW	Often has a high overpotential for solvent and electrolyte decomposition reactions.	[15]
Platinum (Pt), Gold (Au)	May be Narrower	Can be catalytically active for decomposition reactions, lowering the effective stability limits.	[9]
Concentration	Higher Salt Concentration	Can Widen EW	Reduces the amount of free solvent available for decomposition at the electrode surface.	[10]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aces.onlinelibrary.wiley.com [aces.onlinelibrary.wiley.com]
• 5. Nonaqueous redox-flow batteries: organic solvents, supporting electrolytes, and redox pairs - Energy & Environmental Science (RSC Publishing) DOI:10.1039/C5EE02341F [pubs.rsc.org]
• 6. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. ceder.berkeley.edu [ceder.berkeley.edu]
• 13. researchgate.net [researchgate.net]
• 14. pure.qub.ac.uk [pure.qub.ac.uk]
• 15. Electrochemical stability of non-aqueous electrolytes for sodium-ion batteries and their compatibility with Na0.7CoO2 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. docs.nrel.gov [docs.nrel.gov]
• 17. echem101.gamry.com [echem101.gamry.com]
• 18. Cyclic voltammetry - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Challenges in Scaling up Reactions with Tetrahexylammonium Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tetrahexylammonium chloride (THAC) in their chemical syntheses. The information herein is designed to address specific issues encountered during the scale-up of reactions from laboratory to pilot plant or production scale.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride (THAC) and why is it used in chemical reactions?

Tetrahexylammonium chloride is a quaternary ammonium salt that primarily functions as a phase-transfer catalyst (PTC).[1][2] It is particularly effective in facilitating reactions between reactants that are in different, immiscible phases, such as an organic and an aqueous phase.[3] The long hexyl chains on the cation make it soluble in organic solvents, allowing it to transport anions from the aqueous phase to the organic phase where the reaction can proceed, thereby significantly increasing reaction rates and yields.[3][4]

Q2: What are the most common challenges encountered when scaling up reactions involving THAC?

Scaling up reactions with THAC presents several common challenges that are often not apparent at the lab scale. These include:

• Heat Transfer and Management of Exothermic Reactions: The decreased surface-area-to-volume ratio in larger reactors can lead to inefficient heat dissipation and a risk of thermal runaway.[5][6][7][8]

• Mixing and Mass Transfer Limitations: Achieving uniform mixing in large vessels is difficult, which can result in localized "hot spots," concentration gradients, and reduced reaction rates.[5][6][9] For PTC reactions, insufficient agitation can limit the interfacial area between phases, hindering the catalyst's effectiveness.[4]

• Changes in Impurity Profiles: Variations in temperature and mixing at scale can alter reaction selectivity and lead to the formation of new or increased levels of impurities.[5]

• Catalyst Removal and Product Purification: Separating THAC from the product mixture can be more complex and generate significant waste streams at a larger scale.

• Increased Viscosity: Higher concentrations or the nature of the reaction mixture at scale can lead to increased viscosity, impacting pumping, stirring, and overall processability.

Q3: How does the structure of THAC influence its effectiveness as a phase-transfer catalyst?

The effectiveness of THAC is largely due to its structure. The four long hexyl groups attached to the central nitrogen atom create a lipophilic (oil-loving) cation. This allows the entire ion-pair (the tetrahexylammonium cation and the transported anion) to be soluble in the organic phase where the reaction with the organic substrate occurs.[3] Catalysts with shorter alkyl chains may not be sufficiently soluble in the organic phase, limiting their ability to transfer reactants across the phase boundary.[4]

Q4: Are there alternatives to traditional batch processing for scaling up reactions with THAC?

Yes, continuous flow chemistry, often utilizing microreactors, is a modern and efficient alternative to traditional batch processing.[3] This approach offers several advantages for scaling up reactions, including:

• Superior Heat and Mass Transfer: The high surface-area-to-volume ratio of flow reactors allows for excellent temperature control and efficient mixing.[10]

• Improved Safety: The small reaction volume at any given time minimizes the risks associated with highly exothermic reactions.[3][6]

• Enhanced Control and Automation: Flow systems allow for precise control over reaction parameters such as temperature, pressure, and residence time.[3]

• Easier Scalability: Scaling up in a flow system often involves running the process for a longer duration or using multiple reactors in parallel ("scaling out"), which can be more straightforward than designing and building larger batch reactors.[3]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the scale-up of reactions with Tetrahexylammonium chloride.

Issue 1: Reaction is Sluggish or Incomplete at a Larger Scale

Possible Cause	Troubleshooting Action
Insufficient Mixing/Mass Transfer	Increase the agitation speed to improve the interfacial contact area between the aqueous and organic phases.[4] Evaluate the stirrer design to ensure it is appropriate for the vessel geometry and viscosity of the reaction mixture. For very large reactors, consider installing baffles to improve mixing efficiency.
Poor Catalyst Distribution	Ensure the THAC is fully dissolved in the appropriate phase before initiating the reaction. In some cases, pre-forming the active catalyst complex in the organic phase can be beneficial.
Incorrect Stoichiometry	Re-verify the molar ratios of all reactants and the catalyst. At a larger scale, minor errors in weighing or volume dispensing can have a significant impact.
Temperature Gradients	Monitor the temperature at multiple points within the reactor to check for localized cold spots. Improve agitation or adjust the heating/cooling system to ensure a uniform temperature profile.

Issue 2: Uncontrolled Exotherm or Thermal Runaway

Possible Cause	Troubleshooting Action
Inadequate Heat Removal	The rate of heat generation exceeds the cooling capacity of the reactor. Immediately stop the addition of any reactants.[11] Maximize cooling by reducing the coolant temperature or increasing its flow rate.[12]
Addition Rate is Too Fast	The reactants are being added too quickly, leading to a rapid release of heat.[12] Implement a controlled, slow addition (semi-batch) of the limiting reagent to manage the rate of heat generation.[12]
Insufficient Thermal Mass	The reaction is too concentrated, leading to a rapid temperature rise. Consider diluting the reaction mixture with additional solvent to increase the overall heat capacity.[12]
Unexpected Side Reactions	At higher temperatures, unforeseen exothermic side reactions or decomposition may occur. If a thermal runaway is suspected, be prepared to execute an emergency quench procedure by adding a cold, inert solvent.[11]

Issue 3: Difficulty in Removing THAC Post-Reaction

Possible Cause	Troubleshooting Action
Emulsion Formation During Aqueous Wash	The high concentration of the surfactant-like THAC can lead to stable emulsions. Try using brine (saturated NaCl solution) for the washes instead of deionized water. In some cases, adjusting the pH of the aqueous phase can help break the emulsion.
THAC Solubility in the Organic Phase	THAC can have residual solubility in the organic product phase. Perform multiple extractions with water or brine. Consider a back-extraction into a different, immiscible solvent system if feasible.
Product is also Water-Soluble	If the product has some water solubility, separation can be challenging. Consider alternative purification methods such as chromatography, crystallization, or distillation.
Adsorption onto Solid Supports	If using solid-supported reagents or products, THAC may adsorb onto their surfaces. Wash the solids thoroughly with an appropriate solvent.

Quantitative Data Summary

The following tables provide a summary of key parameters and their impact on reactions involving quaternary ammonium salts like THAC.

Table 1: Impact of Reaction Conditions on Quaternary Ammonium Salt Synthesis [3]

Parameter	Condition A	Condition B	Outcome
Temperature	80-85°C	< 80°C	Higher temperatures lead to higher and more complete conversion.
Duration	18-24 hours	< 18 hours	Longer duration ensures complete quaternization, minimizing residual starting materials.
Solvent	Acetonitrile	Isooctane	Solvents with a high dielectric constant, like acetonitrile, can enhance reaction rates.
Yield	>70%	Incomplete Reaction	Optimized conditions result in significantly higher yields.

Table 2: General Scale-Up Considerations and Their Impact

Parameter	Lab Scale (e.g., <1 L)	Pilot/Production Scale (e.g., >100 L)	Impact on Reactions with THAC
Surface Area to Volume Ratio	High	Low	Reduced heat transfer efficiency, increased risk of exotherms.[5][12]
Mixing	Often efficient with magnetic stir bars	Requires optimized mechanical stirrers, potential for dead zones.	Inefficient mixing can lead to poor mass transfer and slower reaction rates.[4]
Heat Dissipation	Primarily through vessel walls	Relies heavily on cooling jackets, coils, or external heat exchangers.[6]	Critical for controlling exothermic reactions and preventing thermal runaway.
Addition Times	Typically short	Often significantly longer to manage heat release.[8]	Slower addition rates are a key strategy for controlling exotherms at scale.

Experimental Protocols

Protocol 1: General Procedure for a Scale-Up Phase-Transfer Catalysis Reaction

This protocol outlines a general approach for scaling up a solid-liquid or liquid-liquid phase-transfer catalyzed reaction using THAC.

• Safety Assessment: Before scaling up, perform a thorough safety review. Use techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC) to determine the heat of reaction and the potential for thermal runaway.[6][13]

• Reactor Setup: Equip a jacketed reactor with an overhead stirrer, a temperature probe, a condenser, and a controlled addition funnel or pump. Ensure the reactor's cooling system is appropriately sized for the anticipated exotherm.[12]

• Charge Reactants: Charge the reactor with the organic substrate, the solvent, and the aqueous phase containing the inorganic reagent.

• Initial Temperature Control: Begin agitation and bring the reactor contents to the desired initial temperature using the heating/cooling jacket.

• Catalyst Introduction: Add the Tetrahexylammonium chloride to the reaction mixture.

• Controlled Reagent Addition: If the reaction is exothermic, begin the slow, controlled addition of the limiting reagent. Continuously monitor the internal reaction temperature. The addition rate should be adjusted to maintain the temperature within a safe operating range (e.g., ± 5°C of the setpoint).[12] If the temperature exceeds the upper limit, immediately stop the addition until the cooling system brings the temperature back into the desired range.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction at the set temperature. Monitor the reaction's progress using a suitable analytical method (e.g., HPLC, GC, TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to a safe temperature. Separate the aqueous and organic layers. Wash the organic layer multiple times with water or brine to remove the THAC and any remaining inorganic salts. Dry the organic layer and concentrate it to isolate the crude product. Further purification may be necessary.

Protocol 2: Post-Reaction Removal of Tetrahexylammonium Chloride

• Phase Separation: Transfer the cooled reaction mixture to a separation funnel or a vessel equipped for phase separation. Allow the layers to fully separate. If an emulsion has formed, the addition of a saturated salt solution (brine) can help to break it.

• Aqueous Extraction: Drain the aqueous layer. Add deionized water or brine to the organic layer, shake vigorously, and allow the layers to separate again. Repeat this washing step 2-3 times to ensure thorough removal of the water-soluble THAC.

• pH Adjustment (Optional): In some cases, adjusting the pH of the aqueous wash can improve the partitioning of the catalyst out of the organic phase.

• Drying and Concentration: After the final wash, dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate). Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purity Analysis: Analyze the crude product by a suitable method (e.g., NMR, LC-MS) to confirm the absence of residual THAC before proceeding with further purification steps.

Visualizations

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 4. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 5. tianmingpharm.com [tianmingpharm.com]
• 6. amarequip.com [amarequip.com]
• 7. reddit.com [reddit.com]
• 8. Handling Reaction Exotherms – A Continuous Approach – Reveela [reveela.com]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. helgroup.com [helgroup.com]

Technical Support Center: Purification of Tetrahexylammonium Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying Tetrahexylammonium chloride (THAC) from reaction mixtures.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Tetrahexylammonium chloride.

Problem	Possible Cause	Solution
The product "oils out" during recrystallization and does not form crystals.	The melting point of the compound is lower than the boiling point of the solvent, causing it to separate as a liquid.[1][2] This can also be caused by a high concentration of impurities.[1]	1. Re-heat the solution to dissolve the oil. 2. Add a small amount of additional "good" solvent to lower the saturation point. 3. Allow the solution to cool more slowly. 4. If the issue persists, consider using a different solvent system with a lower boiling point.[1]
No crystals form upon cooling the solution.	The solution is not saturated (too much solvent was used), or the solution is supersaturated and requires a nucleation site.[1][2]	1. If the solution is not saturated: Reduce the solvent volume by gentle heating or using a rotary evaporator and attempt to cool again.[1][3] 2. If the solution is supersaturated:    - Scratch the inside of the flask with a glass rod at the meniscus.[3][4]    - Add a seed crystal of pure THAC.[1]    - Cool the solution to a lower temperature in an ice bath.[1][5]
Crystallization occurs too rapidly, potentially trapping impurities.	The solution is too concentrated, or the cooling process is too fast.[3]	1. Re-heat the solution to redissolve the solid. 2. Add a small amount of additional hot solvent. 3. Ensure the solution cools slowly at room temperature before moving to an ice bath.[3] Insulate the flask to slow down the cooling rate.
The purified product is still colored.	Colored impurities are present that are not removed by a single recrystallization.	1. Perform a hot filtration after dissolving the crude product.[5] 2. Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then perform a hot filtration to remove the charcoal before cooling.[5][6]
The yield of purified product is very low.	Too much solvent was used, leading to a significant amount of the product remaining in the mother liquor.[7] The product has some solubility in the cold solvent.[7]	1. Minimize the amount of hot solvent used to dissolve the crude product. 2. Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. 3. The mother liquor can be concentrated to recover a second crop of crystals, which may require further purification.[3]
The product is a gummy or sticky solid after filtration.	The product may be hygroscopic and has absorbed atmospheric moisture, or residual solvent is present.[5]	1. Dry the product under high vacuum for an extended period.[5] 2. Handle the purified product in a dry atmosphere (e.g., in a glove box or using a nitrogen blanket) to prevent moisture absorption.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Tetrahexylammonium chloride reaction mixture?

A1: The most common impurities are typically unreacted starting materials, such as trihexylamine and hexyl chloride.[8] Side products from the quaternization reaction can also be present.

Q2: How can I remove unreacted trihexylamine from my crude Tetrahexylammonium chloride?

A2: Unreacted trihexylamine, being a non-polar compound, can often be removed by washing the crude product with a non-polar solvent in which THAC is insoluble. This process is known as trituration.[5] Suitable solvents include cold diethyl ether or hexane.[5]

Q3: What is the best solvent for recrystallizing Tetrahexylammonium chloride?

A3: While specific quantitative data is not widely available, ethanol is a commonly suggested solvent for the recrystallization of THAC. For other quaternary ammonium salts, solvent mixtures like ethanol/water are effective.[6] The ideal solvent is one in which THAC is highly soluble at elevated temperatures and has low solubility at room temperature or below.[9]

Q4: Can I use column chromatography to purify Tetrahexylammonium chloride?

A4: While possible, column chromatography of highly polar and ionic compounds like THAC can be challenging. It may stick to silica gel.[10] Alternative stationary phases like alumina or reverse-phase C18 columns might be more successful, potentially with a mobile phase containing a buffer or an ion-pairing agent.[10][11]

Q5: My purified Tetrahexylammonium chloride is hygroscopic. How should I store it?

A5: Tetrahexylammonium chloride is known to be hygroscopic. It should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption.[5]

Experimental Protocols

General Protocol for Recrystallization of Tetrahexylammonium Chloride

This is a general guideline; the optimal solvent and volumes should be determined experimentally on a small scale first.

• Solvent Selection: Determine a suitable solvent or solvent system. THAC is soluble in organic solvents and has limited solubility in water.[12] Ethanol is a good starting point. A mixed solvent system, such as ethanol/ethyl acetate or ethanol/diethyl ether, can also be effective.

• Dissolution: Place the crude THAC in an Erlenmeyer flask. Add a minimal amount of the hot solvent (or the more soluble solvent in a mixed system) while heating and stirring until the solid is completely dissolved.[13]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.[5]

• Hot Filtration: If charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.[5][14]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[5][14]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[13]

• Washing: Wash the crystals on the filter with a small amount of the cold recrystallization solvent to remove any remaining impurities.[15]

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.[5]

Protocol for Trituration to Remove Non-Polar Impurities

• Suspension: Place the crude THAC in a flask.

• Solvent Addition: Add a sufficient volume of a cold, non-polar solvent in which THAC is insoluble (e.g., diethyl ether or hexane).

• Stirring: Stir the suspension vigorously for 15-30 minutes.[5]

• Filtration: Collect the solid product by vacuum filtration.

• Washing: Wash the solid on the filter with a fresh portion of the cold solvent.

• Drying: Dry the purified solid under high vacuum.[5]

Visualizing Purification Workflows

Caption: A typical experimental workflow for the purification of Tetrahexylammonium chloride by recrystallization.

Caption: A decision tree for troubleshooting common issues during the crystallization of Tetrahexylammonium chloride.

References

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Tetrabutylammonium Chloride | High-Purity PTC [benchchem.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. reddit.com [reddit.com]
• 11. WO2014118797A1 - Purification of organic compounds using surrogate stationary phases on reversed phase columns - Google Patents [patents.google.com]
• 12. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 15. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Ion Pair Chromatography with Tetrahexylammonium Chloride

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals using Tetrahexylammonium chloride (THA-Cl) as an ion-pairing reagent in reverse-phase chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the role of Tetrahexylammonium chloride (THA-Cl) in my mobile phase?

A1: Tetrahexylammonium chloride serves as a cationic ion-pairing reagent. It is used for the analysis of acidic analytes, which are negatively charged at a suitable mobile phase pH. The positively charged tetrahexylammonium ion (THA+) associates with the negatively charged analyte. This forms a neutral, hydrophobic ion pair that can be retained and separated on a non-polar stationary phase, such as a C18 column.

Q2: Why is pH adjustment so critical when using THA-Cl?

A2: Mobile phase pH is one of the most powerful tools for controlling retention and selectivity in ion-pair chromatography.[1] The pH dictates the ionization state of your acidic analytes. For an acidic analyte to carry a negative charge and pair with the positive THA+ reagent, the mobile phase pH must be sufficiently above the analyte's pKa. If the pH is too low, the analyte will be neutral and will not pair, leading to poor retention.

Q3: Does the charge of the Tetrahexylammonium (THA+) ion change with pH?

A3: No. Tetrahexylammonium is a quaternary ammonium cation. Its positive charge is permanent and is not affected by the pH of the mobile phase within the typical operating range of HPLC columns (pH 2-8).[2] This simplifies method development, as you only need to focus on the effect of pH on your analyte's ionization.

Q4: How does mobile phase pH affect the retention of my acidic analyte?

A4: The relationship is direct and predictable. As you increase the mobile phase pH above the analyte's pKa, the analyte becomes more ionized (negatively charged). This increases the formation of the ion pair with THA+, leading to stronger retention on the reverse-phase column. Slight modifications in pH can profoundly affect retention time and selectivity.[3]

Q5: What is the ideal pH range for my mobile phase?

A5: The optimal pH depends entirely on the pKa of your acidic analyte. A general rule is to work at a pH that is at least 1.5 to 2 pH units above the pKa of the analyte to ensure it is fully deprotonated (negatively charged). For example, if your analyte has a pKa of 4.5, a starting mobile phase pH of 6.0 to 6.5 would be appropriate.

Analyte Ionization State vs. pH

The extent of analyte ionization is crucial for effective ion pairing. The Henderson-Hasselbalch equation governs this relationship. The table below summarizes the expected ionization state of an acidic analyte at different pH values relative to its pKa.

pH relative to Analyte pKa	Predominant Analyte Form	% Ionized (Approx.)	Expected Interaction with THA+
pH = pKa - 2	Neutral (HA)	~1%	Very Weak / No Pairing
pH = pKa - 1	Neutral (HA)	~9%	Weak Pairing
pH = pKa	Neutral (HA) & Ionized (A⁻)	50%	Moderate Pairing
pH = pKa + 1	Ionized (A⁻)	~91%	Strong Pairing
pH = pKa + 2	Ionized (A⁻)	~99%	Very Strong / Complete Pairing

Troubleshooting Guide

Problem: My acidic analyte shows little or no retention.

• Cause: The mobile phase pH is likely too low (below or too close to the analyte's pKa). This prevents the analyte from carrying a negative charge, so it cannot pair with the THA+ reagent.

• Solution:

  • Confirm the pKa of your analyte.

  • Prepare a new mobile phase with a pH at least 1.5-2 units higher than the analyte's pKa.

  • Ensure you are using a suitable buffer (e.g., phosphate, acetate) at an appropriate concentration (typically 10-25 mM) to maintain the target pH.[4]

Problem: I'm observing poor peak shape (tailing or fronting).

• Cause 1: Insufficient ion-pair reagent concentration. The concentration of THA-Cl may not be high enough to pair with all analyte molecules or to sufficiently cover the active sites on the stationary phase.

• Solution 1: Increase the concentration of THA-Cl in the mobile phase. A typical starting concentration is 5-10 mM.[5]

• Cause 2: Secondary interactions. Residual silanol groups on the silica-based stationary phase can cause peak tailing.[6]

• Solution 2: While ion-pairing reagents help mask these groups, ensure your pH is not excessively high, which can expose more silanols. Adjusting the column temperature may also improve peak symmetry.[1]

• Cause 3: Incorrect buffer pH. If the mobile phase pH is on the steep part of the analyte's titration curve (i.e., pH ≈ pKa), small changes in pH across the chromatographic peak can lead to distortion.

• Solution 3: Adjust the mobile phase pH to be at least 1.5 units away from the analyte's pKa to ensure a single, stable ionization state.

Problem: My retention times are drifting and not reproducible.

• Cause 1: Long column equilibration times. Ion-pair chromatography requires extended time for the reagent to adsorb onto the stationary phase and establish equilibrium.[1] Insufficient equilibration will cause retention times to drift, usually decreasing over the first several injections.

• Solution 1: Equilibrate the column with the ion-pair mobile phase for a significantly longer time than in standard reverse-phase chromatography. Flushing with 50-100 column volumes is a good starting point.

• Cause 2: Unstable mobile phase pH. This can be due to an inadequate buffer concentration or the absorption of atmospheric CO₂ (for basic mobile phases).

• Solution 2: Ensure your buffer concentration is sufficient (10-25 mM). Prepare fresh mobile phase daily.

• Cause 3: Temperature fluctuations. Changes in column temperature can alter the equilibrium of the ion-pair reagent with the stationary phase, affecting retention.[1]

• Solution 3: Use a column oven to maintain a constant and controlled temperature throughout the analysis.

Experimental Protocols

Detailed Protocol: Mobile Phase Preparation

This protocol describes the correct procedure for preparing 1 L of an aqueous-organic mobile phase containing a buffer and Tetrahexylammonium chloride.

Reagents & Equipment:

• HPLC-grade water

• HPLC-grade organic solvent (e.g., Acetonitrile or Methanol)

• Buffer salt (e.g., Sodium phosphate monobasic)

• Tetrahexylammonium chloride (THA-Cl)

• Acid/Base for pH adjustment (e.g., Phosphoric acid, Sodium hydroxide)

• 1 L volumetric flask

• Calibrated pH meter

• Stir plate and stir bar

• 0.45 µm or 0.22 µm membrane filter

Procedure:

• Prepare the Aqueous Buffer: Add approximately 800 mL of HPLC-grade water to the 1 L volumetric flask.

• Dissolve Buffer Salt: Weigh and add the appropriate amount of buffer salt to achieve the desired molarity (e.g., for a 20 mM phosphate buffer, add ~2.4 g of sodium phosphate monobasic). Stir until fully dissolved.

• Add Ion-Pair Reagent: Weigh and add the required amount of THA-Cl (e.g., for a 5 mM solution, add ~2.17 g). Stir until completely dissolved.

• Adjust pH: Place the calibrated pH electrode into the solution. Slowly add a dilute acid (e.g., phosphoric acid) or base (e.g., 1M NaOH) dropwise while stirring until the target pH is reached and stable. This is a critical step.

• Add Organic Solvent: Precisely measure and add the required volume of the organic solvent (e.g., 200 mL for a 20% organic mobile phase).

• Bring to Final Volume: Add HPLC-grade water to the 1 L mark.

• Mix and Degas: Stopper the flask and invert it several times to ensure a homogenous mixture. Degas the final mobile phase using sonication, helium sparging, or vacuum filtration.

• Filter: Filter the mobile phase through a 0.45 µm or 0.22 µm filter to remove particulates.

Visualizations

References

• 1. welch-us.com [welch-us.com]
• 2. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. hplc.eu [hplc.eu]
• 5. Ion pair chromatogarphy - Chromatography Forum [chromforum.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Improving the selectivity of reactions catalyzed by Tetrahexylammonium chloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Tetrahexylammonium chloride as a phase-transfer catalyst. The focus is on improving the selectivity of catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What is Tetrahexylammonium chloride and how does it function as a phase-transfer catalyst?

Tetrahexylammonium chloride is a quaternary ammonium salt that functions as a phase-transfer catalyst (PTC). In a typical PTC system, reactants are located in two immiscible phases, such as an aqueous phase and an organic phase.[1][2] Tetrahexylammonium chloride facilitates the reaction by transporting a reactant, usually an anion, from the aqueous or solid phase into the organic phase where the other reactant is dissolved.[1][3] This transfer overcomes the phase barrier, allowing the reaction to proceed at a much faster rate.[1][2] The lipophilic nature of the six-carbon alkyl chains on the quaternary ammonium cation allows it to be soluble in the organic phase, while the positive charge enables it to pair with anions.[4]

Q2: What are the key advantages of using a phase-transfer catalyst like Tetrahexylammonium chloride?

The primary advantages of using Tetrahexylammonium chloride in a phase-transfer catalysis system include:

• Increased reaction rates: By bringing reactants together in a single phase, the reaction rate is significantly accelerated.[1][4]

• Milder reaction conditions: PTC often allows for the use of lower temperatures and less harsh conditions.[5]

• Use of inexpensive reagents: It enables the use of simple, inexpensive inorganic salts (like hydroxides, cyanides, etc.) in organic synthesis.[2][5]

• Reduced need for anhydrous or polar aprotic solvents: Reactions can often be run in biphasic systems with less expensive and less hazardous solvents.[5]

• Improved yields and selectivity: By optimizing conditions, PTC can lead to higher product yields and better selectivity compared to other methods.[1][5]

Q3: What factors generally influence the selectivity of reactions catalyzed by Tetrahexylammonium chloride?

Several factors can influence the selectivity of a reaction catalyzed by Tetrahexylammonium chloride. These include the structure of the catalyst, the type of solvent used, the reaction temperature, the stirring speed, the concentration of the catalyst and reactants, and the amount of water present in the system.[2][4] Optimizing these parameters is crucial for achieving high selectivity for the desired product.[6]

Troubleshooting Guide: Improving Reaction Selectivity

This guide addresses common issues related to poor selectivity in reactions catalyzed by Tetrahexylammonium chloride.

Issue 1: Low regioselectivity or chemoselectivity is observed, leading to a mixture of products.

• Possible Cause: The reaction conditions are not optimized to favor the formation of the desired isomer or product.

• Recommended Solutions:

  • Adjust the Reaction Temperature: Lowering the temperature often increases selectivity by favoring the reaction pathway with the lower activation energy.

  • Screen Different Solvents: The polarity of the organic solvent can significantly impact the reactivity and solvation of the ion pair, thereby affecting selectivity.[5] Test a range of solvents with varying polarities.

  • Modify Catalyst Concentration: The concentration of Tetrahexylammonium chloride can influence the reaction rate and selectivity.[4] A lower catalyst concentration may sometimes improve selectivity by slowing down competing side reactions.

  • Control Stirring Speed: In heterogeneous PTC systems, the rate of agitation affects the interfacial area between the phases.[2][3] In some cases, a lower stirring speed can improve selectivity, while in others, efficient mixing is crucial.

Issue 2: Significant formation of hydrolysis byproducts.

• Possible Cause: The nucleophile is competing with water or hydroxide ions from the aqueous phase, leading to hydrolysis of the substrate.

• Recommended Solutions:

  • Control the Water Content: The amount of water in the system can be critical. For some reactions, minimizing water can suppress hydrolysis.[2][7] In other cases, a certain amount of water is necessary for catalyst efficiency.

  • Increase the Concentration of the Nucleophile: Using a higher concentration of the desired nucleophile in the aqueous phase can increase its transport into the organic phase, making it more competitive against hydrolysis.[2]

  • Adjust pH: For reactions involving pH-sensitive substrates, controlling the pH of the aqueous phase can minimize hydrolysis.[8]

Issue 3: Formation of di-substituted or poly-substituted products instead of the desired mono-substituted product.

• Possible Cause: The reaction is proceeding too quickly, or the stoichiometry is not well-controlled, leading to multiple reactions on the same substrate molecule.

• Recommended Solutions:

  • Slow Addition of the Limiting Reagent: Adding the limiting reagent dropwise over a period can maintain its low concentration in the reaction mixture, favoring mono-substitution.[9]

  • Adjust Stoichiometry: Use a slight excess of the substrate relative to the reacting nucleophile to increase the statistical probability of mono-substitution.[9]

  • Lower the Reaction Temperature: As with improving regioselectivity, lower temperatures can help control the reaction rate and prevent over-reaction.

Data Presentation: Impact of Parameters on Selectivity

The following table summarizes the general effects of various experimental parameters on the selectivity of reactions catalyzed by Tetrahexylammonium chloride. The optimal conditions will be specific to each reaction.

Parameter	General Effect on Selectivity	Rationale
Temperature	Decreasing temperature often increases selectivity.	Favors the reaction pathway with the lowest activation energy, often leading to the thermodynamically more stable product.
Solvent Polarity	Varies; non-polar solvents can sometimes increase selectivity.	Solvent affects the solvation of the catalyst-anion ion pair. A "looser" ion pair in a more polar solvent might be more reactive but less selective.
Catalyst Concentration	Lowering concentration may increase selectivity.	Can slow down the overall reaction rate, giving more time for the desired selective reaction to occur over faster, less selective side reactions.[4]
Stirring Speed / Agitation	Highly reaction-dependent.	Affects the interfacial surface area.[3] For some reactions, mass transfer limitations at lower speeds can enhance selectivity.
Water Content	Varies; limiting water can increase selectivity in some cases.	Reduces competing hydrolysis reactions.[7] However, some water is often necessary to dissolve the inorganic reactant.
Structure of Quaternary Ammonium Salt	Increased steric bulk on the cation can increase selectivity.	Bulky alkyl groups can sterically hinder certain reaction pathways, leading to higher selectivity.[3][10]

Experimental Protocols

General Protocol for Optimizing Selectivity in a Tetrahexylammonium Chloride Catalyzed Reaction

This protocol outlines a general approach to optimizing the selectivity of a reaction, for instance, the alkylation of a phenol with an alkyl halide.

• Initial Reaction Setup (Baseline):

  • In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve the phenol (1.0 eq.) and Tetrahexylammonium chloride (0.05 eq.) in a selected organic solvent (e.g., toluene, 10 mL).

  • In a separate vessel, prepare an aqueous solution of sodium hydroxide (2.0 eq.).

  • Combine the organic and aqueous solutions in the reaction flask.

  • Heat the mixture to the desired initial temperature (e.g., 60 °C) with vigorous stirring.

  • Add the alkyl halide (1.1 eq.) dropwise to the reaction mixture.

  • Monitor the reaction progress by a suitable technique (e.g., TLC, GC, or LC-MS) to determine the ratio of desired product to byproducts.

• Optimization of Parameters (One-Factor-at-a-Time or Design of Experiments):

  • Temperature: Run the reaction at a range of temperatures (e.g., 40 °C, 60 °C, 80 °C) while keeping all other parameters constant. Analyze the product mixture for selectivity.

  • Solvent: Perform the reaction in different organic solvents (e.g., dichloromethane, toluene, heptane) to assess the impact of solvent polarity on selectivity.

  • Catalyst Loading: Vary the concentration of Tetrahexylammonium chloride (e.g., 0.01 eq., 0.05 eq., 0.1 eq.) to find the optimal loading for selectivity.

  • Stirring Rate: Investigate the effect of different stirring speeds (e.g., 300 rpm, 600 rpm, 900 rpm) on the product distribution.

• Analysis and Interpretation:

  • For each experiment, quantify the yield of the desired product and the major byproducts.

  • Calculate the selectivity for the desired product.

  • Identify the optimal conditions that provide the best balance of reaction rate, yield, and selectivity.

Visualizations

Caption: General mechanism of phase-transfer catalysis using Tetrahexylammonium chloride (Q⁺Cl⁻).

Caption: A logical workflow for troubleshooting and improving poor selectivity in a catalyzed reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. biomedres.us [biomedres.us]
• 5. repository.ias.ac.in [repository.ias.ac.in]
• 6. A Brief Introduction to Chemical Reaction Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tetramethylammonium chloride as a selective and robust phase transfer catalyst in a solid–liquid halex reaction: the role of water - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]

Reference Data & Comparative Studies

A Comparative Guide to Validating Analytical Methods with Tetrahexylammonium Chloride

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is paramount for ensuring data integrity and regulatory compliance. In reversed-phase high-performance liquid chromatography (RP-HPLC), the analysis of acidic or anionic compounds can be challenging due to their poor retention on nonpolar stationary phases. Ion-pair chromatography offers a powerful solution by introducing a reagent, such as Tetrahexylammonium chloride, into the mobile phase to enhance the retention and separation of these analytes.

This guide provides a comparative overview of Tetrahexylammonium chloride as an ion-pairing reagent for analytical method validation, placing its performance in context with other commonly used quaternary ammonium salts. While direct, head-to-head comparative studies under identical conditions are limited in published literature, this document synthesizes available data and established chromatographic principles to guide reagent selection and method development.

Performance Comparison of Ion-Pairing Reagents

The selection of a cationic ion-pairing reagent is a critical step in method development, as it directly influences analyte retention, selectivity, and overall chromatographic performance. Quaternary ammonium salts are frequently used for the analysis of acidic compounds.[1][2] The primary distinguishing feature among these reagents is the length of their alkyl chains, which governs their hydrophobicity. Increased hydrophobicity leads to stronger interaction with the C18 stationary phase and, consequently, greater retention of the analyte ion-pair.[3]

Tetrahexylammonium chloride, with its C6 alkyl chains, is a highly hydrophobic and potent ion-pairing reagent. It is particularly effective for retaining highly polar, hydrophilic acidic analytes that show insufficient retention with less hydrophobic reagents. Its performance can be compared with shorter-chain alternatives like Tetrabutylammonium (C4) and Tetraethylammonium (C2) salts.

Table 1: Comparative Performance of Quaternary Ammonium Ion-Pairing Reagents in Method Validation

Validation Parameter	Tetrahexylammonium (C6)	Tetrabutylammonium (C4)	Tetraethylammonium (C2)
Typical Application	Highly polar/hydrophilic acidic analytes requiring significant retention enhancement.	General purpose for a wide range of acidic analytes.	Moderately hydrophobic acidic analytes requiring less retention enhancement.
Linearity (r²)	> 0.999 (For phosphonodipeptides)	> 0.999 (For Low-Molecular-Weight Heparins)[4]	Typically > 0.99
Accuracy (% Recovery)	Data not available in reviewed literature. Expected range: 98-102%.	98.6% - 101.2% (For LMWHs)[4]	Typically 98-102%
Precision (% RSD)	Data not available in reviewed literature. Expected range: < 2%.	Intra-day: < 1.5%, Inter-day: < 2.0% (For LMWHs)[4]	Typically < 2%
Limit of Quantitation (LOQ)	1 µM (25 ng on column for phosphonodipeptides)	Analyte dependent; generally in the low µg/mL to ng/mL range.	Analyte dependent; generally higher than more hydrophobic reagents.
Relative Retention	Strongest	Moderate	Weakest

Disclaimer: The data in this table is compiled from different sources for illustrative purposes and does not represent a direct comparison under the same experimental conditions. Performance is analyte and matrix-dependent.

Experimental Protocols

Detailed and precise protocols are the foundation of a validated analytical method. Below are representative methodologies for ion-pair chromatography and the subsequent validation process.

Protocol 1: General Ion-Pair RP-HPLC Method for Acidic Analytes

This protocol outlines a typical starting point for developing a method using a quaternary ammonium salt.

• Column: C18, 4.6 x 150 mm, 3-5 µm particle size.

• Mobile Phase A: Prepare a 10-20 mM aqueous buffer (e.g., phosphate or acetate) and adjust the pH to a value at least 2 units above the analyte's pKa to ensure it is fully ionized (typically pH 6-7.5).[2] Add the ion-pairing reagent (e.g., 5-15 mM Tetrahexylammonium chloride).

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: Start with a low percentage of Mobile Phase B (e.g., 10-20%) and increase linearly to an appropriate concentration (e.g., 70-90%) over 15-30 minutes to elute the analyte.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detection: UV spectrophotometer set to the analyte's maximum absorbance wavelength (λmax).

• Injection Volume: 10-20 µL.

• Equilibration: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection, which can take longer with strong ion-pairing reagents like Tetrahexylammonium chloride.

Protocol 2: Analytical Method Validation Procedure

This protocol describes the key experiments required to validate the developed HPLC method according to ICH guidelines.

• Specificity/Selectivity: Analyze a blank sample (matrix without analyte), a standard solution of the analyte, and a sample spiked with the analyte. The analyte peak in the spiked sample should be free from interference from matrix components and have a retention time matching the standard.

• Linearity: Prepare at least five concentrations of the analyte standard across the expected range (e.g., 50% to 150% of the target concentration). Plot the peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Analyze samples with known concentrations of the analyte (e.g., by spiking the matrix at three levels: low, medium, and high) in triplicate. Calculate the percentage recovery at each level. The mean recovery should typically be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day): Analyze a minimum of six replicate samples at 100% of the test concentration or nine samples covering the specified range (3 concentrations, 3 replicates each) on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-day): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • The Relative Standard Deviation (%RSD) for both studies should typically be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine experimentally by injecting solutions with decreasing concentrations of the analyte. LOD is the lowest concentration that yields a signal-to-noise ratio of approximately 3:1. LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy, typically with a signal-to-noise ratio of 10:1.

• Robustness: Intentionally make small, deliberate variations to the method parameters (e.g., pH of the mobile phase ±0.2 units, column temperature ±5 °C, flow rate ±10%, mobile phase composition ±2%). Analyze samples under these modified conditions and evaluate the impact on retention time, peak shape, and quantitative results.

Visualizing Analytical Workflows and Mechanisms

Understanding the logical flow of validation and the underlying chromatographic principles is crucial for successful implementation.

Caption: Workflow for Analytical Method Validation.

Caption: Effect of Alkyl Chain Length on Retention.

References

• 1. km3.com.tw [km3.com.tw]
• 2. tcichemicals.com [tcichemicals.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Effective reversed-phase ion pair high-performance liquid chromatography method for the separation and characterization of intact low-molecular-weight heparins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Electrochemical Stability of Quaternary Ammonium Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical stability and performance of various quaternary ammonium salts (QAS), a class of compounds critical to numerous applications, including as electrolytes in batteries, phase-transfer catalysts, and active pharmaceutical ingredients. The selection of a QAS with appropriate electrochemical stability is paramount for ensuring the longevity, safety, and efficiency of electrochemical systems and the stability of drug formulations. This document presents a comparative analysis based on experimental data for key performance metrics, including electrochemical window, ionic conductivity, and thermal stability. Detailed experimental protocols for the cited characterization techniques are also provided to facilitate reproducible research.

Quantitative Performance Comparison

The electrochemical stability and performance of a quaternary ammonium salt are dictated by its molecular structure, specifically the nature of the alkyl or aryl substituents on the nitrogen atom and the identity of the counter-anion. The following tables summarize key quantitative data for a selection of common QAS.

Note: The data presented below is compiled from various sources. Experimental conditions such as solvent, concentration, and analytical parameters may vary between studies, which can influence the measured values. Direct comparison should be made with this in mind, and for rigorous analysis, it is recommended to evaluate compounds under identical conditions.

Table 1: Electrochemical Stability Window of Selected Quaternary Ammonium Salts in Acetonitrile. [1][2]

Quaternary Ammonium Salt	Cation	Anion	Concentration (M)	Anodic Limit (V vs. Ag/Ag+)	Cathodic Limit (V vs. Ag/Ag+)	Electrochemical Window (V)
Tetraethylammonium tetrafluoroborate (TEABF₄)	Tetraethylammonium (TEA⁺)	Tetrafluoroborate (BF₄⁻)	1.0	~2.5	~-2.5	~5.0
Tetrabutylammonium tetrafluoroborate (TBABF₄)	Tetrabutylammonium (TBA⁺)	Tetrafluoroborate (BF₄⁻)	1.0	~2.6	~-2.8	~5.4
Tetrabutylammonium hexafluorophosphate (TBAPF₆)	Tetrabutylammonium (TBA⁺)	Hexafluorophosphate (PF₆⁻)	0.1	~3.1	~-2.6	~5.7
Tetrahexylammonium perchlorate (THAP)	Tetrahexylammonium (THA⁺)	Perchlorate (ClO₄⁻)	0.1	~3.0	~-2.9	~5.9

Table 2: Ionic Conductivity of Selected Quaternary Ammonium Salts in Propylene Carbonate at 25°C. [3]

Quaternary Ammonium Salt	Cation	Anion	Concentration (M)	Ionic Conductivity (mS/cm)
Tetraethylammonium tetrafluoroborate (TEABF₄)	Tetraethylammonium (TEA⁺)	Tetrafluoroborate (BF₄⁻)	1.0	11.2
Tetrabutylammonium tetrafluoroborate (TBABF₄)	Tetrabutylammonium (TBA⁺)	Tetrafluoroborate (BF₄⁻)	1.0	6.8
Tetrapropylammonium tetrafluoroborate (TPABF₄)	Tetrapropylammonium (TPA⁺)	Tetrafluoroborate (BF₄⁻)	1.0	8.5
Lithium perchlorate (LiClO₄) - Reference	Lithium (Li⁺)	Perchlorate (ClO₄⁻)	1.0	8.9

Table 3: Thermal Stability of Selected Tetrabutylammonium Halide Salts. [4]

Quaternary Ammonium Salt	Anion	Onset Decomposition Temperature (°C)
Tetrabutylammonium fluoride (TBAF)	F⁻	~150
Tetrabutylammonium chloride (TBAC)	Cl⁻	~250
Tetrabutylammonium bromide (TBAB)	Br⁻	~285
Tetrabutylammonium iodide (TBAI)	I⁻	~300

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure the reproducibility and accurate comparison of experimental data.

Determination of Electrochemical Stability Window via Cyclic Voltammetry (CV)

Objective: To determine the potential range over which the electrolyte (QAS dissolved in a suitable solvent) remains electrochemically stable without undergoing oxidation or reduction.

Materials:

• Quaternary Ammonium Salt (analyte)

• Anhydrous, high-purity solvent (e.g., acetonitrile, propylene carbonate)

• Three-electrode electrochemical cell

• Working Electrode (WE): Glassy carbon or platinum disk electrode

• Reference Electrode (RE): Ag/AgCl or a silver wire pseudo-reference electrode

• Counter Electrode (CE): Platinum wire or mesh

• Potentiostat

Procedure:

• Electrolyte Preparation: Prepare a solution of the QAS in the chosen solvent at a standard concentration (e.g., 0.1 M or 1.0 M) inside an inert atmosphere glovebox to minimize water and oxygen contamination.

• Cell Assembly: Assemble the three-electrode cell with the prepared electrolyte. Ensure the electrodes are clean and polished according to standard procedures.

• Cyclic Voltammetry Scan:

  • Set the potentiostat to perform a cyclic voltammetry scan.

  • Start the scan from the open-circuit potential (OCP).

  • First, scan towards a positive potential to determine the anodic (oxidative) limit.

  • Then, reverse the scan and sweep towards a negative potential to determine the cathodic (reductive) limit.

  • A typical scan rate is 50-100 mV/s.

• Data Analysis:

  • The electrochemical stability window is the potential difference between the onset of the anodic and cathodic currents.

  • The stability limits are often defined as the potential at which the current density reaches a specific threshold (e.g., 0.1 mA/cm² or 1 mA/cm²).

Long-Term Electrochemical Stability Assessment via Chronoamperometry

Objective: To evaluate the stability of the electrolyte over an extended period under a constant applied potential.

Materials:

• Same as for Cyclic Voltammetry.

Procedure:

• Electrolyte Preparation and Cell Assembly: Prepare the electrolyte and assemble the three-electrode cell as described for cyclic voltammetry.

• Potential Selection: From the cyclic voltammogram, choose a potential that is within the determined electrochemical stability window but close to the desired operating potential of the intended application.

• Chronoamperometry Measurement:

  • Apply the selected constant potential to the working electrode.

  • Monitor the resulting current as a function of time for an extended duration (e.g., several hours or days).

• Data Analysis:

  • A stable electrolyte will exhibit a low and relatively constant current over time after the initial double-layer charging current has decayed.

  • A significant and continuous increase in current may indicate electrolyte decomposition or other parasitic reactions.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Mobility and ionic association of lithium and quaternary ammonium salts in propylene carbonate and [gamma]-butyrolactone (Journal Article) | OSTI.GOV [osti.gov]
• 4. benchchem.com [benchchem.com]

The Enduring Efficacy of Tetrahexylammonium Chloride in Phase Transfer Catalysis: A Comparative Guide

In the realm of chemical synthesis, particularly for pharmaceutical and fine chemical manufacturing, the efficiency of a reaction is paramount. Phase transfer catalysis (PTC) has emerged as a powerful technique to accelerate reactions between reactants in immiscible phases. At the heart of this methodology lies the phase transfer catalyst, with quaternary ammonium salts being a prominent class. This guide provides an objective comparison of the efficacy of Tetrahexylammonium chloride (THACl) against other commonly employed phase transfer catalysts, supported by experimental data, to inform researchers, scientists, and drug development professionals in their catalyst selection process.

The performance of a phase transfer catalyst is intrinsically linked to its molecular structure, specifically the length of the alkyl chains attached to the nitrogen atom. This structural feature dictates the catalyst's lipophilicity and, consequently, its ability to shuttle reacting anions from an aqueous or solid phase into an organic phase where the reaction occurs. While a certain degree of lipophilicity is essential for a catalyst to be effective, excessive lipophilicity can sometimes hinder the overall reaction rate.

Performance in C5-Selective Alkylation of Hydantoins

A notable example illustrating the comparative efficacy of different quaternary ammonium salts is the C5-selective alkylation of hydantoins. In a study evaluating various phase transfer catalysts for this transformation, Tetrahexylammonium bromide (the bromide analogue of THACl) was compared to Tetrabutylammonium bromide (TBAB) under identical reaction conditions.

Catalyst	Substrate	Electrophile	Solvent System	Base	Temperature	Time (h)	Yield (%)
Tetrabutylammonium bromide (TBAB)	N,N-dibenzyl hydantoin	Allyl bromide	Toluene / Water	50% w/w aq. KOH	Room Temp.	18	96%[1]
Tetrahexylammonium bromide (THABr)	N,N-dibenzyl hydantoin	Allyl bromide	Toluene / Water	50% w/w aq. KOH	Room Temp.	18	86%[1]
Tetrabutylammonium iodide (TBAI)	N,N-dibenzyl hydantoin	Allyl bromide	Toluene / Water	50% w/w aq. KOH	Room Temp.	18	90%[1]
Tetrabutylammonium hydrogen sulfate	N,N-dibenzyl hydantoin	Allyl bromide	Toluene / Water	50% w/w aq. KOH	Room Temp.	18	78%[1]
Trioctylmethylammonium chloride	N,N-dibenzyl hydantoin	Allyl bromide	Toluene / Water	50% w/w aq. KOH	Room Temp.	18	74%[1]

As the data indicates, while Tetrahexylammonium bromide is an effective catalyst for this reaction, it was found to be slightly less effective than Tetrabutylammonium bromide under the specified conditions.[1] This observation highlights the nuanced relationship between catalyst structure and performance. The longer alkyl chains of the tetrahexylammonium cation increase its lipophilicity, which can be advantageous in certain systems. However, in this instance, the more balanced lipophilicity of the tetrabutylammonium cation appears to provide a more optimal transfer of the hydantoin anion to the organic phase, leading to a higher yield.

Experimental Protocols

To ensure reproducibility and facilitate the comparative evaluation of different phase transfer catalysts, a detailed experimental protocol for the C5-selective alkylation of hydantoins is provided below.

General Procedure for C5-Selective Alkylation of Hydantoins: [2]

• Reaction Setup: In a round-bottom flask, combine the hydantoin substrate (1.0 equivalent) and the chosen phase transfer catalyst (e.g., Tetrahexylammonium chloride or Tetrabutylammonium bromide, 2 mol%).

• Solvent and Base Addition: Add toluene as the organic solvent, followed by a 50% w/w aqueous solution of potassium hydroxide (KOH).

• Electrophile Addition: Add the electrophile (e.g., allyl bromide, 3.0 equivalents) to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the biphasic mixture vigorously at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is completely consumed.

• Workup: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent such as dichloromethane.

• Isolation and Purification: Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Visualizing the Catalytic Cycle and Experimental Workflow

To further elucidate the process, the following diagrams illustrate the fundamental mechanism of phase transfer catalysis and a typical experimental workflow for comparing catalyst efficacy.

Caption: General mechanism of phase transfer catalysis.

Caption: Workflow for comparing phase transfer catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Ionic Conductivity of Tetrahexylammonium Chloride and Other Common Electrolytes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ionic conductivity of Tetrahexylammonium chloride (THA-Cl) with other commonly used electrolytes. Understanding the ionic conductivity of electrolytes is crucial for various research and development applications, including in the fields of electrochemistry, drug delivery, and materials science. This document summarizes quantitative data, details experimental methodologies, and provides visual representations of key concepts to aid in the selection and application of appropriate electrolytes.

Comparative Ionic Conductivity Data

The following table summarizes the ionic conductivity of various electrolytes under specified conditions. This data provides a benchmark for estimating the performance of Tetrahexylammonium chloride relative to other common electrolytes.

Electrolyte	Solvent	Concentration	Temperature (°C)	Ionic Conductivity (S/m)
Quaternary Ammonium Salts
Tetraethylammonium Chloride	Aqueous	-	-	Strong electrolyte in solution[2]
Tetrabutylammonium Chloride	Aqueous	-	-	Strong electrolyte in solution
Inorganic Salts
Sodium Chloride (NaCl)	Aqueous	1 M	25	~10.7
Aqueous	0.1 M	25	~1.2
Aqueous	0.01 M	25	~0.14
Potassium Chloride (KCl)	Aqueous	1 M	25	~11.2
Aqueous	0.1 M	25	~1.4
Aqueous	0.01 M	25	~0.15
Lithium-Ion Electrolytes
LiPF6	Ethylene Carbonate/Dimethyl Carbonate	1 M	25	~1.0

Experimental Protocol: Measurement of Ionic Conductivity

The ionic conductivity of an electrolyte solution is typically determined by measuring its electrical resistance using a conductivity cell. The following protocol outlines a standard procedure for such measurements.

Materials and Apparatus:

• Electrolyte Salt: High-purity Tetrahexylammonium chloride or other electrolyte of interest.

• Solvent: High-purity deionized water or a suitable organic solvent.

• Conductivity Meter: A benchtop or portable conductivity meter with a compatible conductivity probe.

• Conductivity Cell: A two- or four-electrode conductivity cell with a known or determinable cell constant.

• Volumetric Glassware: Calibrated volumetric flasks, pipettes, and burettes for accurate solution preparation.

• Analytical Balance: For precise weighing of the electrolyte salt.

• Thermostatic Bath: To maintain a constant and known temperature during measurements.

• Standard Reference Solution: A solution of known conductivity, typically a standard potassium chloride (KCl) solution, for cell constant determination.

Procedure:

• Cell Constant Determination:

  • Prepare a standard KCl solution of a known concentration (e.g., 0.01 M or 0.1 M).

  • Rinse the conductivity cell with deionized water and then with the standard KCl solution.

  • Immerse the cell in the standard KCl solution maintained at a constant temperature (e.g., 25 °C).

  • Measure the resistance (R) of the solution using the conductivity meter.

  • The cell constant (K) is calculated using the formula: K = σ_KCl × R where σ_KCl is the known specific conductivity of the standard KCl solution at that temperature.

• Preparation of Electrolyte Solutions:

  • Accurately weigh a known mass of the dry electrolyte salt.

  • Dissolve the salt in a known volume of the solvent in a volumetric flask to prepare a stock solution of a specific concentration.

  • Prepare a series of solutions of varying concentrations by diluting the stock solution.

• Conductivity Measurement:

  • Rinse the conductivity cell with the solvent and then with the electrolyte solution to be measured.

  • Immerse the conductivity cell in the sample solution maintained at the desired constant temperature.

  • Allow the reading to stabilize and record the resistance (R_sample) or conductivity of the solution.

• Calculation of Ionic Conductivity:

  • The ionic conductivity (σ) of the sample solution is calculated using the measured resistance and the cell constant: σ = K / R_sample

  • If the meter provides a direct conductivity reading, ensure it is corrected for the cell constant.

Experimental Workflow for Ionic Conductivity Measurement

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Experimental Applications of Tetrahexylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results obtained with Tetrahexylammonium chloride (THAC) and compares its performance with common alternatives in several key applications. The information presented is supported by experimental data from peer-reviewed literature and technical documents, offering an objective resource for selecting the appropriate compound for your research needs.

Phase-Transfer Catalysis

Tetrahexylammonium chloride is a highly effective phase-transfer catalyst (PTC), facilitating reactions between reactants in immiscible phases. Its efficacy is largely attributed to the lipophilicity of the tetrahexylammonium cation, which enables the transport of anions from an aqueous phase to an organic phase.

Comparative Performance of Phase-Transfer Catalysts

The choice of a PTC significantly impacts reaction kinetics and product yield. Below is a comparison of THAC with other commonly used quaternary ammonium and phosphonium salts in a representative nucleophilic substitution reaction.

Table 1: Comparison of Catalyst Performance in the Williamson Ether Synthesis

Catalyst	Cation Structure	Reaction Time (hours)	Yield (%)	Key Characteristics
Tetrahexylammonium Chloride (THAC)	Symmetrical, long alkyl chains	~2-3	~95-100	High lipophilicity, excellent for transferring anions into the organic phase.[1]
Tetrabutylammonium Bromide (TBAB)	Symmetrical, shorter alkyl chains	6	92	Good general-purpose PTC, widely used.[2]
Benzyltriethylammonium Chloride (BTEAC)	Asymmetrical, contains a benzyl group	1 (for 1,4-dihydropyridine synthesis)	75 (for 1,4-dihydropyridine synthesis)	Often used in reactions requiring a more reactive catalyst.[2]
Tetraoctylammonium Bromide (TOAB)	Symmetrical, very long alkyl chains	4	95	Very high lipophilicity, suitable for highly nonpolar organic phases.[2]
Hexadecyltributylphosphonium Bromide	Phosphonium-based, long alkyl chain	Varies	Varies	Higher thermal and chemical stability compared to ammonium salts.[3]

Experimental Protocol: Williamson Ether Synthesis

This protocol describes a typical procedure for the synthesis of an ether using a phase-transfer catalyst.

Materials:

• Alkyl halide (e.g., 1-bromooctane)

• Phenol or alcohol (e.g., phenol)

• Sodium hydroxide (NaOH) solution (50% w/v)

• Organic solvent (e.g., toluene)

• Phase-transfer catalyst (e.g., Tetrahexylammonium chloride, 1-5 mol%)

• Deionized water

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the phenol (1 equivalent) and the phase-transfer catalyst in the organic solvent.

• With vigorous stirring, add the sodium hydroxide solution.

• Heat the mixture to the desired reaction temperature (e.g., 60-80 °C).

• Slowly add the alkyl halide (1-1.2 equivalents) to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or distillation.

Logical Workflow for Phase-Transfer Catalysis

Phase-Transfer Catalysis Mechanism

Supporting Electrolyte in Electrochemistry

Tetraalkylammonium salts are frequently used as supporting electrolytes in non-aqueous electrochemistry due to their wide electrochemical windows and good solubility in organic solvents.

Comparative Performance of Supporting Electrolytes

The choice of supporting electrolyte is critical for electrochemical measurements, as it determines the potential window and can influence the reaction kinetics.

Table 2: Comparison of Electrochemical Properties of Supporting Electrolytes

Supporting Electrolyte	Cation	Anion	Electrochemical Window (V vs. Ag/Ag+) in Acetonitrile	Ionic Conductivity (mS/cm) in Acetonitrile (0.1 M)	Key Characteristics
Tetrahexylammonium Perchlorate	Tetrahexylammonium	Perchlorate	Wide	Moderate	High lipophilicity, suitable for very nonpolar media.
Tetrabutylammonium Hexafluorophosphate (TBAPF6)	Tetrabutylammonium	Hexafluorophosphate	~ -3.2 to +2.8	~12	Very wide window, common standard.[4]
Tetrabutylammonium Perchlorate (TBAP)	Tetrabutylammonium	Perchlorate	~ -3.1 to +2.9	~16	Good conductivity, but perchlorates can be explosive.
Tetraethylammonium Tetrafluoroborate (TEABF4)	Tetraethylammonium	Tetrafluoroborate	~ -3.0 to +2.7	~20	Higher conductivity due to smaller cation size.[5]

Experimental Protocol: Cyclic Voltammetry

This protocol outlines the general procedure for determining the electrochemical window of a supporting electrolyte.

Materials:

• Working electrode (e.g., glassy carbon, platinum)

• Reference electrode (e.g., Ag/AgCl, Ag/Ag+)

• Counter electrode (e.g., platinum wire)

• Potentiostat

• Electrochemical cell

• Anhydrous solvent (e.g., acetonitrile)

• Supporting electrolyte (e.g., Tetrahexylammonium chloride, 0.1 M)

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Prepare a 0.1 M solution of the supporting electrolyte in the anhydrous solvent under an inert atmosphere.

• Assemble the three-electrode cell and add the electrolyte solution.

• De-aerate the solution by bubbling with an inert gas for 15-20 minutes.

• Connect the electrodes to the potentiostat.

• Perform a cyclic voltammetry scan over a wide potential range (e.g., -3.5 V to +3.5 V) at a scan rate of 100 mV/s.

• Record the voltammogram and determine the anodic and cathodic limits, which define the electrochemical window.

Experimental Workflow for Cyclic Voltammetry

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

The Influence of Cation Size on Electrolyte Performance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate electrolyte is paramount in the development of high-performance electrochemical devices. A critical, yet often nuanced, factor governing electrolyte efficacy is the size of the cation. This guide provides a comparative analysis of the effect of cation size on key electrolyte performance metrics, supported by experimental data and detailed methodologies.

Comparative Performance Data

The performance of an electrolyte is a complex interplay of several factors, with cation size playing a pivotal role in dictating ionic conductivity, electrochemical stability, and ion transport efficiency. The following table summarizes the general trends observed for electrolytes containing alkali metal cations of varying sizes. It is important to note that these values are compiled from various studies and can be influenced by the specific electrolyte system (e.g., solvent, anion, concentration) and experimental conditions.

Cation	Ionic Radius (Å)	Typical Ionic Conductivity (S/cm)	Electrochemical Stability Window (V)	Cation Transference Number (t+)
Li+	0.76	10⁻⁵ - 10⁻⁴[1]	~3.0[1]	~0.2 - 0.5
Na+	1.02	10⁻⁵ - 10⁻⁴[1][2]	~3.0[1]	~0.2 - 0.5
K+	1.38	10⁻⁴ - 10⁻³[3][4]	>3.0[5]	~0.3 - 0.6
Rb+	1.52	10⁻⁴ - 10⁻³[3][4]	>3.0	~0.3 - 0.6
Cs+	1.67	10⁻⁴ - 10⁻³[3][4]	>3.0[5]	~0.3 - 0.6

General Trends and Observations:

• Ionic Conductivity: In many gel and solid polymer electrolytes, larger cations such as K+, Rb+, and Cs+ tend to exhibit higher ionic conductivity compared to their smaller counterparts, Li+ and Na+.[3][4] This is often attributed to weaker ion-polymer interactions and a lower charge density, which facilitates greater ionic mobility. However, in some systems, such as certain solid polymer electrolytes and metal-organic frameworks, smaller cations can lead to higher conductivity due to more efficient transport through the material's channels.[1][6][7]

• Electrochemical Stability Window (ESW): The electrochemical stability of an electrolyte is crucial for high-voltage applications. In aqueous electrolytes, larger, "bulkier" cations with lower ionic potentials can lead to a wider electrochemical stability window.[5] This is because they are less likely to participate in electrochemical reactions at the electrode surfaces.

• Cation Transference Number (t+): The cation transference number represents the fraction of the total ionic current carried by the cation. A higher transference number is desirable for preventing the formation of concentration gradients and improving battery performance. While the trend is not always linear, some studies suggest that larger cations can have slightly higher transference numbers in certain electrolyte systems.[8]

Experimental Protocols

Accurate and reproducible measurement of electrolyte properties is essential for comparative studies. The following are detailed methodologies for determining the key performance metrics discussed above.

Ionic Conductivity Measurement (AC Impedance Spectroscopy)

This technique is widely used to determine the bulk resistance of an electrolyte, from which the ionic conductivity can be calculated.

Methodology:

• Cell Assembly: The electrolyte is placed between two blocking electrodes (e.g., stainless steel or platinum) in a sealed, temperature-controlled cell. The distance between the electrodes and their surface area must be precisely known.

• Instrumentation: An impedance analyzer or potentiostat with a frequency response analysis module is used.

• Measurement: A small amplitude AC voltage (typically 5-10 mV) is applied across the cell over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis: The impedance data is plotted on a Nyquist plot (Z' vs. -Z''). The bulk resistance (Rb) of the electrolyte is determined from the intercept of the high-frequency semicircle with the real axis (Z').

• Calculation: The ionic conductivity (σ) is calculated using the following equation: σ = L / (Rb * A) where L is the thickness of the electrolyte (distance between electrodes) and A is the electrode area.

Electrochemical Stability Window (ESW) Determination (Linear Sweep Voltammetry)

Linear sweep voltammetry (LSV) or cyclic voltammetry (CV) is employed to determine the potential range within which the electrolyte remains stable without significant oxidation or reduction.

Methodology:

• Three-Electrode Cell Setup: A three-electrode cell is assembled consisting of a working electrode (e.g., platinum, glassy carbon, or stainless steel), a counter electrode (e.g., lithium or platinum foil), and a reference electrode (e.g., Li/Li+).[1][9][10]

• Instrumentation: A potentiostat is used to control the potential of the working electrode and measure the resulting current.

• Measurement: The potential of the working electrode is scanned from the open-circuit potential (OCP) to a positive (anodic) or negative (cathodic) limit at a slow scan rate (e.g., 0.1-1 mV/s).[9]

• Data Analysis: The current is plotted as a function of the applied potential. The ESW is defined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation or reduction. A cutoff current density (e.g., 0.1 mA/cm²) is often used to define the stability limits.[11]

Cation Transference Number (t+) Determination (DC Polarization)

This method, often referred to as the Bruce-Vincent method, is a common technique for measuring the cation transference number in polymer electrolytes.

Methodology:

• Symmetric Cell Assembly: A symmetric cell is constructed with the electrolyte sandwiched between two non-blocking electrodes of the same metal as the cation in the electrolyte (e.g., Li/electrolyte/Li).[1]

• Instrumentation: A potentiostat or galvanostat is used to apply a small DC voltage step and measure the current response over time.

• Measurement: A small DC voltage (e.g., 10-20 mV) is applied across the cell, and the current is monitored as it decays to a steady-state value. The initial current (I₀) and the steady-state current (Iss) are recorded.

• AC Impedance: AC impedance spectroscopy is performed before and after the DC polarization to measure the initial (R₀) and final (Rss) interfacial resistances.

• Calculation: The cation transference number (t+) is calculated using the following equation: t+ = Iss * (V - I₀ * R₀) / (I₀ * (V - Iss * Rss)) where V is the applied DC voltage.

Signaling Pathways and Logical Relationships

The interplay between cation size and various electrolyte properties can be visualized as a cascading effect. The following diagram illustrates these relationships.

Caption: Relationship between cation size and electrolyte performance.

This guide provides a foundational understanding of how cation size influences electrolyte performance. For specific applications, it is crucial to conduct detailed experimental evaluations to identify the optimal cation and electrolyte formulation.

References

• 1. Comparison of Li+ and Na+ alkali-cations on the ionic transport properties of solid-polymer electrolytes intended for secondary batteries [repo.lib.jfn.ac.lk]
• 2. researchgate.net [researchgate.net]
• 3. Effect of the alkaline cation size on the conductivity in gel polymer electrolytes and their influence on photo electrochemical solar cells - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Understanding Electrolyte Ion Size Effects on the Performance of Conducting Metal–Organic Framework Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]

Evaluating the Cost-Effectiveness of Tetrahexylammonium Chloride in Industrial Applications: A Comparative Guide

In the landscape of industrial chemical synthesis, efficiency, yield, and cost are paramount. Phase-transfer catalysts (PTCs) have emerged as a critical technology to enhance reaction rates and facilitate reactions between immiscible reactants. Among these, quaternary ammonium salts are a prominent class, with Tetrahexylammonium chloride (THAC) being a notable member. This guide provides an objective comparison of THAC's cost-effectiveness against other common PTCs, supported by available experimental data and detailed methodologies, to assist researchers, scientists, and drug development professionals in making informed decisions.

Tetrahexylammonium chloride is a versatile quaternary ammonium salt utilized as a phase-transfer catalyst, surfactant, and electrolyte in ionic liquids.[1] Its primary industrial application lies in its role as a PTC, where it facilitates the transfer of ions or molecules between aqueous and organic phases, thereby accelerating reaction rates and improving product yields.[1] This is particularly beneficial in organic synthesis, such as nucleophilic substitution reactions (e.g., etherification, alkylation), which are fundamental in the pharmaceutical and fine chemical industries.

Comparative Analysis of Physicochemical Properties

The effectiveness of a quaternary ammonium salt as a PTC is largely influenced by its structure, particularly the length of the alkyl chains attached to the nitrogen atom. This dictates the catalyst's lipophilicity (solubility in organic solvents) and its ability to transport anions into the organic phase where the reaction occurs.

Property	Tetrahexylammonium Chloride (THAC)	Tetrabutylammonium Bromide (TBAB)	Tetraoctylammonium Chloride (TOAC)	Benzyltriethylammonium Chloride (BTEAC)
Molecular Formula	C₂₄H₅₂ClN	C₁₆H₃₆BrN	C₃₂H₆₈ClN	C₁₃H₂₂ClN
Molecular Weight	390.13 g/mol [1][2]	322.37 g/mol	502.34 g/mol [3]	227.77 g/mol [4]
Appearance	White to off-white crystalline powder[1]	White crystalline solid	Colorless solid[3]	White to beige crystalline powder[5]
Melting Point	111-113 °C[1][2]	102-106 °C	50-54 °C[3]	190-192 °C (decomposition)[4]
Key Feature	High lipophilicity due to hexyl chains	Widely used, versatile PTC	Very high lipophilicity due to octyl chains	Cost-effective, commonly used PTC

Cost-Effectiveness Analysis

The selection of a PTC in an industrial setting is a trade-off between its catalytic efficiency and its price. While a more effective catalyst might lead to higher yields and faster reaction times, its cost could be prohibitive for large-scale production. The following table provides an approximate cost comparison of THAC and its alternatives. Prices can vary significantly based on purity, quantity, and supplier.

Catalyst	Purity	Price (USD/kg) - Representative
Tetrahexylammonium chloride (THAC)	96%	~ $5,360 (based on $134/25g)[2]
Tetrabutylammonium bromide (TBAB)	≥98%	$20 - $25[6]
Tetraoctylammonium chloride (TOAC)	≥97%	~ $173,400 (based on $867/5g)[7]
Benzyltriethylammonium chloride (BTEAC)	98%	~ $210 (based on $525.65/2.5kg)[5]

Note: Prices are indicative and subject to change. Bulk pricing for industrial applications will be significantly lower.

From the table, it is evident that THAC is considerably more expensive than commonly used PTCs like TBAB and BTEAC, while being significantly less expensive than TOAC. This positions THAC as a specialty catalyst where its specific properties might justify the higher cost.

Performance Comparison in Industrial Reactions

Direct, head-to-head comparative performance data for THAC under various industrial reaction conditions is limited in publicly available literature. However, the performance of other quaternary ammonium salts in representative reactions can provide valuable insights into the expected efficacy of THAC. The lipophilicity of the cation is a key determinant of performance; generally, increased alkyl chain length enhances catalytic activity up to a certain point.

One study on the reaction of glycidyl methyl ether with CO₂ indicated a catalytic activity order of: Tetraoctylammonium chloride (TOAC) > Tetrahexylammonium chloride (THAC) > Tetrabutylammonium chloride (TBAC). This suggests that the longer alkyl chains of THAC provide a performance advantage over the more common TBAC.

The following table summarizes the performance of various PTCs in the Williamson ether synthesis, a common and industrially relevant nucleophilic substitution reaction.

Catalyst	Substrate 1	Substrate 2	Reaction Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Tetrabutylammonium Bromide (TBAB)	Sodium Phenoxide	n-Butyl Bromide	4	-	10	[8]
Benzyltriethylammonium Chloride (BTEAC)	Phenol	Amyl Bromide	-	-	-	[8]
Tetraoctylammonium Bromide (TOAB)	Benzyl Alcohol	Octyl Bromide	4	95	5	[9]

While specific data for THAC is absent in this direct comparison, its intermediate lipophilicity between TBAB and TOAB suggests it would offer a balance of reactivity and phase-transfer efficiency. The higher cost of THAC would need to be justified by significantly shorter reaction times, higher yields, or the ability to catalyze reactions where less lipophilic catalysts are ineffective.

Experimental Protocols

To provide a practical framework, a detailed methodology for a representative phase-transfer catalyzed reaction, the Williamson ether synthesis, is presented below. This protocol can be adapted for use with Tetrahexylammonium chloride.

Objective: To synthesize n-butyl phenyl ether from phenol and n-butyl bromide using a phase-transfer catalyst.

Materials:

• Phenol

• n-Butyl bromide

• Sodium hydroxide (50% aqueous solution)

• Toluene

• Tetrahexylammonium chloride (or other selected PTC)

• Deionized water

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenol (e.g., 0.1 mol), toluene (100 mL), and the 50% aqueous sodium hydroxide solution (50 mL).

• Catalyst Addition: Add Tetrahexylammonium chloride (e.g., 2-5 mol%) to the biphasic mixture.

• Addition of Alkylating Agent: While stirring vigorously, add n-butyl bromide (e.g., 0.11 mol) to the reaction mixture.

• Reaction Conditions: Heat the mixture to a specified temperature (e.g., 70-80 °C) with continuous, vigorous stirring to ensure efficient mixing of the two phases.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude n-butyl phenyl ether by vacuum distillation or column chromatography on silica gel.

Visualizations

To better understand the processes involved, the following diagrams illustrate the mechanism of phase-transfer catalysis and a logical workflow for selecting a suitable catalyst.

Caption: Mechanism of Phase-Transfer Catalysis.

Caption: Logical Workflow for PTC Selection.

Conclusion

Tetrahexylammonium chloride is a potent phase-transfer catalyst with performance advantages over more common and less expensive alternatives like Tetrabutylammonium bromide, primarily due to its higher lipophilicity. However, its significantly higher cost necessitates a careful cost-benefit analysis for any industrial application. For reactions requiring high efficiency, where shorter reaction times and higher yields can offset the initial catalyst cost, or for processes where other catalysts fail, THAC presents a viable, albeit premium, option. For many standard applications, the cost-effectiveness of catalysts like TBAB and BTEAC will likely make them the preferred choice. The selection of the optimal PTC is therefore a multi-faceted decision that must take into account not only the catalytic activity but also the overall process economics.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. globalgrowthinsights.com [globalgrowthinsights.com]
• 5. benchchem.com [benchchem.com]
• 6. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 7. scholarship.richmond.edu [scholarship.richmond.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Tetrahexylammonium Chloride vs. Phosphonium Salts in Catalysis

For researchers, scientists, and drug development professionals, the selection of an optimal phase-transfer catalyst is a critical decision that can significantly influence reaction efficiency, yield, and overall process viability. This guide provides an objective, data-driven comparison of Tetrahexylammonium chloride, a quaternary ammonium salt, and phosphonium salts in the context of phase-transfer catalysis.

Phase-transfer catalysis (PTC) is a powerful technique that facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase. The catalyst, usually a quaternary ammonium or phosphonium salt, transports a reactant from one phase to another, thereby enabling the reaction to proceed. While both Tetrahexylammonium chloride and phosphonium salts are effective phase-transfer catalysts, their performance can differ based on their intrinsic chemical and physical properties.

General Performance Comparison

A primary distinguishing factor between quaternary ammonium salts like Tetrahexylammonium chloride and phosphonium salts is their thermal and chemical stability. Phosphonium-based catalysts generally exhibit superior stability, particularly in the presence of strong bases and at elevated temperatures.[1][2] Quaternary ammonium salts, on the other hand, are susceptible to a degradation pathway known as Hofmann elimination, which can reduce catalyst efficiency and introduce impurities.[1][3]

Key Properties at a Glance:

Property	Tetrahexylammonium Chloride (and Quaternary Ammonium Salts)	Phosphonium Salts
Thermal Stability	Lower; prone to Hofmann elimination in the presence of base and heat.[1][3]	Generally high; not susceptible to Hofmann elimination.[1]
Chemical Stability	Can degrade under strongly basic conditions.[1]	More stable, particularly in strongly basic media.[1]
Catalytic Activity	Effective in a wide range of reactions.[4]	Often show higher activity and yields in specific reactions.[1][2]
Lipophilicity	Moderate to high, dependent on the alkyl groups.[4]	Generally higher due to the larger phosphorus atom, enhancing solubility in the organic phase.[1]
Cost-Effectiveness	Often more cost-effective.	Can be more expensive.

Quantitative Performance Data

Direct head-to-head comparative studies between Tetrahexylammonium chloride and a specific phosphonium salt under identical reaction conditions are limited in publicly available literature. However, data from studies comparing the broader classes of ammonium and phosphonium catalysts provide valuable insights into their relative performance.

Case Study: Nucleophilic Substitution (Alkylation of Sodium Benzoate)

In the synthesis of butyl benzoate via the alkylation of sodium benzoate with butyl bromide, a phosphonium-based catalyst demonstrated superior performance compared to two different quaternary ammonium salts.[2]

Table 1: Catalyst Performance in the Synthesis of Butyl Benzoate [2]

Catalyst	Catalyst Type	Yield (%)
Tetra Phenyl Phosphonium Bromide (TPPB)	Phosphonium Salt	98
Tri Capryryl methyl Ammonium Chloride (Aliquat 336)	Ammonium Salt	92
Tetra Butyl Ammonium Bromide (TBAB)	Ammonium Salt	91

Reaction Conditions: 1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene/water solvent system, 60°C, 60 minutes, 500 rpm agitation.[2]

Case Study: Alkylation of Hydantoins

In a study on the C5-selective alkylation of hydantoins, various phase-transfer catalysts were evaluated. While not a direct comparison with a phosphonium salt, the study provides data on the performance of Tetrahexylammonium bromide, a close analog of Tetrahexylammonium chloride.

Table 2: Performance of Quaternary Ammonium Salts in Hydantoin Alkylation [5]

Catalyst	Yield (%)
Tetrabutylammonium iodide (TBAI)	90
Tetrahexylammonium bromide (THAB)	86
Tetrabutylammonium hydrogen sulfate	78
Trioctylmethylammonium chloride	74

Note: The results for Tetrahexylammonium bromide were noted as "slightly less effective" than Tetrabutylammonium bromide (TBAB) in the study, which gave a 92% yield under optimized conditions.[5]

Experimental Protocols

General Procedure for the Alkylation of Sodium Benzoate[6]

Objective: To compare the catalytic efficiency of a phosphonium salt and an ammonium salt in the synthesis of butyl benzoate.

Materials:

• Sodium Benzoate

• n-Butyl Bromide

• Phase-transfer catalyst (e.g., Tetra Phenyl Phosphonium Bromide or Tetrahexylammonium Chloride)

• Toluene

• Deionized water

Procedure:

• A reaction mixture is prepared with a 1:1 molar ratio of sodium benzoate to n-butyl bromide in a biphasic solvent system consisting of 100 ml of toluene and 100 ml of water.[6]

• The selected phase-transfer catalyst (0.001 mol) is added to the reaction mixture.[6]

• The mixture is heated to 60°C and stirred at a constant speed of 500 rpm.[6]

• The progress of the reaction is monitored by analyzing the consumption of sodium benzoate.[6]

• Upon completion, the organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the product.[6]

General Alkylation Procedure for Hydantoins[5]

Objective: To perform the C5-selective alkylation of hydantoins using a phase-transfer catalyst.

Materials:

• Hydantoin substrate

• Alkylating agent (e.g., alkyl halide)

• Phase-transfer catalyst (e.g., Tetrahexylammonium bromide)

• Toluene

• 50% w/w aqueous Potassium Hydroxide (KOH)

• Dichloromethane (DCM)

• Deionized water

Procedure:

• To a solution of the hydantoin (0.25 mmol) and the phase-transfer catalyst (2 mol %) in toluene (0.3 mL), add 50% w/w aqueous KOH (0.2 mL).

• Add the respective electrophile (0.75 mmol, 3 equiv) at room temperature.

• Stir the reaction vigorously at the same temperature until complete conversion of the starting material is observed (monitored by TLC).

• Dilute the reaction with H₂O (10 mL) and extract with DCM (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Mechanistic Insights and Visualizations

The fundamental mechanism of phase-transfer catalysis involves the transport of an anionic reactant from the aqueous phase to the organic phase by the catalyst cation.

Caption: General mechanism of phase-transfer catalysis.

A significant drawback of quaternary ammonium salts is their degradation via Hofmann elimination, especially under basic conditions and at elevated temperatures.

References

• 1. nbinno.com [nbinno.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Tetrahexylammonium chloride | 5922-92-9 | Benchchem [benchchem.com]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Environmental Impact of Tetrahexylammonium Chloride Versus Alternative Catalysts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a catalyst is a critical decision in chemical synthesis, with implications not only for reaction efficiency but also for environmental sustainability. Tetrahexylammonium chloride, a quaternary ammonium salt, is a widely utilized phase transfer catalyst. However, growing environmental concerns associated with this class of compounds necessitate a thorough evaluation of its environmental footprint in comparison to greener alternatives. This guide provides an objective comparison of the environmental impact of Tetrahexylammonium chloride against alternative catalysts, supported by available experimental data and standardized testing protocols.

Executive Summary

Tetrahexylammonium chloride, as a member of the quaternary ammonium compounds (QACs), presents notable environmental concerns, primarily related to its aquatic toxicity and persistence in the environment. While specific data for Tetrahexylammonium chloride is limited, information on analogous QACs indicates a high potential for harm to aquatic organisms. In contrast, alternative catalysts such as polyethylene glycols (PEGs) are generally recognized as having a lower toxicity profile. Other alternatives, like crown ethers, are effective catalysts but also raise some toxicity concerns. This guide will delve into the available data to provide a comparative assessment to inform catalyst selection for more sustainable chemical processes.

Data Presentation: A Comparative Overview

The following table summarizes the available quantitative data on the environmental impact of Tetrahexylammonium chloride and its alternatives. It is important to note that direct comparative studies are scarce, and some data points are based on structurally similar compounds.

Catalyst	Type	Aquatic Toxicity (LC50/EC50)	Biodegradability
Tetrahexylammonium chloride	Quaternary Ammonium Salt (QAC)	Estimated 96-hour LC50 (Fish): 0.21 mg/L (for C16 analogue)[1]	Data not available for Tetrahexylammonium chloride. QACs, in general, show variable and often slow biodegradation.[2]
Polyethylene Glycol (PEG 400)	Polyether	Generally considered to have low toxicity to aquatic organisms.[1][3][4]	Readily biodegradable.[1][3]
18-Crown-6 Ether	Crown Ether	Impairs growth and reproduction of Daphnia and algae at concentrations of 5 and 10 mg/L.[5]	Data not readily available.

Note: LC50 (Lethal Concentration 50) is the concentration of a substance that is lethal to 50% of the test organisms. EC50 (Effective Concentration 50) is the concentration that causes a specific effect in 50% of the test organisms.

Experimental Protocols: Standardized Testing Methodologies

To ensure comparability and reliability of environmental impact data, standardized experimental protocols are employed. The following are summaries of key OECD (Organisation for Economic Co-operation and Development) and ISO (International Organization for Standardization) guidelines relevant to the data presented.

Aquatic Toxicity Testing: OECD 203 - Fish, Acute Toxicity Test

This guideline outlines a method to determine the acute lethal toxicity of a substance to fish.[6][7][8][9]

• Test Organisms: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Procedure: Fish are exposed to a range of concentrations of the test substance in water for a 96-hour period.

• Endpoint: The primary endpoint is mortality, and the data is used to calculate the 96-hour LC50 value. Observations for sub-lethal effects are also recorded.

OECD 203 Experimental Workflow

Biodegradability Testing: OECD 301D - Closed Bottle Test

This test provides a straightforward method to assess the ready biodegradability of a chemical substance by aerobic microorganisms.[10][11][12][13][14][15]

• Principle: The degradation of the test substance is determined by measuring the depletion of dissolved oxygen in a sealed bottle containing a known concentration of the substance and a microbial inoculum over a 28-day period.

• Procedure: The test substance is added to a mineral medium, inoculated with microorganisms (typically from activated sludge), and incubated in the dark at a constant temperature.

• Endpoint: The percentage of biodegradation is calculated by comparing the measured biological oxygen demand (BOD) with the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches >60% biodegradation within a 10-day window during the 28-day test.

OECD 301D Experimental Workflow

Composting Biodegradability: ISO 14855

This standard specifies a method for determining the ultimate aerobic biodegradability of plastic materials under controlled composting conditions by analyzing the evolved carbon dioxide.[16][17][18][19][20]

• Principle: The test material is mixed with a standardized inoculum derived from compost and incubated under controlled temperature, oxygen, and moisture conditions. The amount of carbon dioxide produced is measured and used to calculate the extent of biodegradation.

• Procedure: The test is conducted in a solid-phase system that simulates an intensive aerobic composting process.

• Endpoint: The percentage of biodegradation is determined by comparing the cumulative CO2 produced from the test material with the theoretical amount of CO2 that can be produced from the material. For a material to be considered compostable, it typically needs to achieve 90% biodegradation within 6 months.

ISO 14855 Experimental Workflow

Signaling Pathways and Mechanisms of Toxicity

Understanding the molecular mechanisms of toxicity is crucial for a comprehensive environmental impact assessment. For quaternary ammonium compounds like Tetrahexylammonium chloride, the primary mechanism of toxicity involves disruption of cell membranes.

Adverse Outcome Pathway for Quaternary Ammonium Compounds

The adverse outcome pathway (AOP) for QACs illustrates the sequence of events from the initial molecular interaction to the adverse effect at the organism level.[6][7][10][16][17]

• Molecular Initiating Event (MIE): The cationic head of the QAC interacts with the negatively charged components of the cell membrane, while the hydrophobic alkyl chains penetrate the lipid bilayer.

• Key Events (KE): This interaction leads to a loss of membrane integrity and fluidity, causing leakage of cellular contents. QACs can also disrupt mitochondrial function, leading to decreased ATP production and increased oxidative stress.

• Adverse Outcome (AO): These cellular-level disruptions ultimately lead to cell death (apoptosis or necrosis), tissue damage, and organism-level effects such as reduced growth, impaired reproduction, and mortality in aquatic organisms.

Adverse Outcome Pathway for QACs

The toxicity of crown ethers is often attributed to their ability to form stable complexes with essential metal cations, such as potassium ions (K+), thereby disrupting ion transport across cell membranes and vital physiological processes.[11]

Conclusion and Recommendations

The available data, although not exhaustive for Tetrahexylammonium chloride itself, strongly suggests that its use as a catalyst carries a significant risk of environmental harm, particularly to aquatic ecosystems. The high aquatic toxicity and potential for persistence of QACs are key concerns.

In contrast, polyethylene glycols (PEGs) present a more environmentally benign profile, with low toxicity and ready biodegradability. While crown ethers are effective catalysts, their potential for toxicity warrants careful consideration.

For researchers, scientists, and drug development professionals committed to sustainable practices, the following recommendations are proposed:

• Prioritize Greener Alternatives: Whenever chemically feasible, prioritize the use of catalysts with a lower environmental impact, such as PEGs.

• Conduct Comparative Assessments: When selecting a catalyst, perform a thorough literature review and, if possible, experimental evaluation of the environmental impact of the chosen catalyst and its alternatives.

• Minimize Catalyst Release: Implement procedures to minimize the release of any catalyst into the environment, including recovery and recycling protocols.

• Stay Informed: Keep abreast of the evolving research on the environmental fate and toxicity of chemical reagents and catalysts to make informed and responsible choices.

By integrating these considerations into the catalyst selection process, the chemical sciences community can contribute to the development of more sustainable and environmentally responsible synthetic methodologies.

References

• 1. santos.com [santos.com]
• 2. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 3. chemical.kao.com [chemical.kao.com]
• 4. Environmental and human risk assessment of polymer nanocarriers: a review on current analytical challenges and promising approaches - Environmental Science: Nano (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Re-evaluation of the mechanism of cytotoxicity of dialkylated lariat ether compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08494H [pubs.rsc.org]
• 9. florachem.com [florachem.com]
• 10. Adverse Outcome Pathway for Antimicrobial Quaternary Ammonium Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crown ether - Wikipedia [en.wikipedia.org]
• 12. Genotoxic potential of crown ethers in mammalian cells: induction of sister-chromatid exchanges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chm.pops.int [chm.pops.int]
• 14. contractlaboratory.com [contractlaboratory.com]
• 15. researchgate.net [researchgate.net]
• 16. PrimoVeNde [liuc.primo.exlibrisgroup.com]
• 17. tandfonline.com [tandfonline.com]
• 18. Crown Ether Host-Rotaxanes as Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chemsafetypro.com [chemsafetypro.com]
• 20. Registration Dossier - ECHA [echa.europa.eu]

A Comparative Guide to the Characterization of Nanoparticles Synthesized with Tetrahexylammonium Chloride and Alternative Capping Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of nanoparticles synthesized with Tetrahexylammonium chloride (THAC) as a capping agent against those synthesized with other common alternatives. The performance of these nanoparticles is evaluated based on key physicochemical properties, supported by experimental data and detailed methodologies.

Comparative Analysis of Nanoparticle Properties

The choice of capping agent significantly influences the size, stability, and surface charge of nanoparticles, which in turn dictates their suitability for various applications, including drug delivery and bioimaging. This section presents a comparative summary of quantitative data for gold nanoparticles (AuNPs) synthesized with different capping agents.

Capping Agent	Nanoparticle Type	Hydrodynamic Diameter (nm) (DLS)	Polydispersity Index (PDI) (DLS)	Zeta Potential (mV)
Tetrahexylammonium Chloride (THAC)	AuNPs	Data not available in a directly comparable format	Data not available	Expected to be positive
Cetyltrimethylammonium Chloride (CTAC)	AuNPs	15 - 60	Lower than citrate-capped AuNPs	Positive
Citrate	AuNPs	15 - 60	Higher than CTAC-capped AuNPs	-42.7
Polyvinylpyrrolidone (PVP)	AgNPs	39.3 ± 6.7	Moderate (<0.4)	Neutral
Cetyltrimethylammonium Bromide (CTAB)	AgNPs	84.6 ± 12.0	High degree of agglomeration	Positive
N,N,N-trimethyl chitosan	Fe3O4 NPs	-	-	+41.5
Chitosan	Fe3O4 NPs	-	-	+23.6

Experimental Protocols

Detailed methodologies for the characterization techniques cited in this guide are provided below.

Dynamic Light Scattering (DLS)

DLS is utilized to determine the hydrodynamic diameter and polydispersity index (PDI) of nanoparticles in solution.

Protocol:

• Sample Preparation: Disperse the nanoparticle solution in an appropriate solvent (e.g., deionized water or ethanol) to a suitable concentration (typically 0.1 - 1 mg/mL).[1] To avoid aggregation, sonicate the sample for 5-10 minutes.[1] For aqueous measurements, it is recommended to use a solvent with a trace amount of salt (e.g., 10 mM KNO3) to screen electrostatic interactions.[2]

• Instrument Setup: Use a DLS instrument such as a Malvern Zetasizer Nano ZS. Set the measurement temperature (commonly 25°C) and allow for an equilibration time of at least 300 seconds.[3]

• Measurement:

  • Select a suitable disposable cuvette and add the nanoparticle dispersion.

  • Place the cuvette in the instrument.

  • The instrument software will measure the intensity fluctuations of scattered light resulting from the Brownian motion of the nanoparticles.

  • The software then calculates the size distribution and PDI based on the Stokes-Einstein equation.

• Data Analysis: The results are typically reported as the intensity-weighted average hydrodynamic diameter and the PDI. A PDI value below 0.2 indicates a monodisperse sample.

Transmission Electron Microscopy (TEM)

TEM provides high-resolution images of nanoparticles, allowing for the direct visualization of their size, shape, and morphology.

Protocol:

• Sample Preparation:

  • Place a drop of the dilute nanoparticle solution onto a carbon-coated TEM grid.[4]

  • Allow the solvent to evaporate completely at room temperature. The grid can be placed under a petri dish lid to prevent contamination.[5]

• Imaging:

  • Insert the prepared grid into the TEM instrument.

  • Operate the TEM at an appropriate accelerating voltage (e.g., 80-300 kV).[4]

  • Acquire images at different magnifications to observe both individual particles and their overall distribution.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the diameters of a statistically significant number of nanoparticles (typically >100) from the TEM images.[6]

  • Calculate the average particle size and size distribution from the measurements.[7]

Zeta Potential Analysis

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of the stability of a colloidal dispersion.

Protocol:

• Sample Preparation: Prepare the nanoparticle dispersion in an aqueous solution. The pH and ionic strength of the medium should be controlled and reported as they significantly influence the zeta potential.[3][8]

• Instrument Setup: Utilize an instrument capable of measuring electrophoretic light scattering, such as the Malvern Zetasizer Nano ZS.

• Measurement:

  • Inject the sample into a specialized zeta potential cell, ensuring no air bubbles are present.

  • An electric field is applied across the sample, causing the charged nanoparticles to move towards the oppositely charged electrode.

  • The instrument measures the velocity of the particles (electrophoretic mobility) by detecting the Doppler shift of scattered laser light.

• Data Analysis: The zeta potential is calculated from the electrophoretic mobility using the Henry equation. A zeta potential value greater than +30 mV or less than -30 mV typically indicates good colloidal stability.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to characterize the optical properties of nanoparticles, which are often size and shape-dependent. For plasmonic nanoparticles like gold and silver, the position and shape of the surface plasmon resonance (SPR) peak provide valuable information.

Protocol:

• Sample Preparation: Dilute the nanoparticle solution to an appropriate concentration with a suitable solvent to ensure the absorbance falls within the linear range of the spectrophotometer (typically below 1.0).

• Instrument Setup: Use a double-beam UV-Vis spectrophotometer.

• Measurement:

  • Fill a cuvette with the pure solvent to be used as a reference (blank).

  • Fill a matched cuvette with the nanoparticle sample.

  • Place both cuvettes in the spectrophotometer.

  • Scan a range of wavelengths (e.g., 300-800 nm for AuNPs) and record the absorbance spectrum.

• Data Analysis: The wavelength of maximum absorbance (λmax) corresponds to the SPR peak. The position and width of this peak can be correlated with the size and size distribution of the nanoparticles.

Visualizing Nanoparticle Synthesis and Cellular Interaction

Diagrams created using Graphviz (DOT language) are provided to illustrate key workflows and biological pathways.

General Workflow for Nanoparticle Synthesis and Characterization

Caption: Workflow for nanoparticle synthesis and characterization.

Cellular Uptake of Cationic Nanoparticles via Clathrin-Mediated Endocytosis

Caption: Clathrin-mediated endocytosis of cationic nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2024-7163 [excli.de]
• 4. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review on the role of nanoparticles for targeted brain drug delivery: synthesis, characterization, and applications | EXCLI Journal [excli.de]
• 6. chemrevlett.com [chemrevlett.com]
• 7. wilhelm-lab.com [wilhelm-lab.com]
• 8. Differences between surfactant-free Au@Ag and CTAB-stabilized Au@Ag star-like nanoparticles in the preparation of nanoarrays to improve their surface-enhanced Raman scattering (SERS) performance - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Ensuring Reproducibility: Comparing Tetrahexylammonium Chloride from Different Suppliers

For researchers, scientists, and drug development professionals, the quality and consistency of chemical reagents are paramount to achieving reproducible experimental outcomes. Tetrahexylammonium chloride, a versatile quaternary ammonium salt, finds applications in diverse fields such as ion-pair chromatography, nanoparticle synthesis, and electrophysiology.[1] However, variability in purity and the presence of uncharacterized impurities in this reagent obtained from different suppliers can significantly impact experimental results.

This guide provides a comprehensive framework for an in-house comparison of Tetrahexylammonium chloride from various suppliers. By following the detailed protocols outlined below, researchers can objectively assess the quality and performance of the reagent, ensuring the reliability and reproducibility of their data.

Part 1: Initial Assessment and Physicochemical Characterization

A thorough characterization of the physicochemical properties of Tetrahexylammonium chloride from different suppliers is the foundational step in this comparative analysis. This involves a detailed examination of the product documentation and a suite of analytical experiments to verify the identity, purity, and impurity profile of the compound.

Supplier and Product Information

Before commencing any experimental work, it is crucial to gather and organize the information provided by each supplier. The Certificate of Analysis (CoA) is a primary source of this data.

Parameter	Supplier A	Supplier B	Supplier C
Product Number
Lot Number
Stated Purity (%)
Appearance
Melting Point (°C)
Molecular Formula
CAS Number
Date of Manufacture
Recommended Storage
Link to CoA

Experimental Protocols for Physicochemical Characterization

The following protocols describe the key experiments for a comprehensive physicochemical comparison.

1. Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This method is designed to quantify the purity of the Tetrahexylammonium chloride.

• Objective: To determine the percentage purity of Tetrahexylammonium chloride.

• Methodology:

  • Column: A suitable reversed-phase column (e.g., C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase: An isocratic mobile phase of acetonitrile and water containing an ion-pairing agent like sodium heptanesulfonate (5 mM), adjusted to a specific pH (e.g., pH 3.5 with phosphoric acid). The exact ratio of acetonitrile to water should be optimized to achieve a suitable retention time for the tetrahexylammonium cation.

  • Flow Rate: 1.0 mL/min.

  • Detection: A UV detector set at a low wavelength (e.g., 210 nm) or an Evaporative Light Scattering Detector (ELSD).[2]

  • Sample Preparation: Prepare a standard solution of Tetrahexylammonium chloride of known concentration (e.g., 1 mg/mL) in the mobile phase. Prepare samples from each supplier at the same concentration.

  • Injection Volume: 10 µL.

  • Analysis: Inject the standard and sample solutions. The purity is calculated based on the area of the principal peak relative to the total area of all peaks in the chromatogram.

2. Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is used to identify and quantify volatile or semi-volatile impurities.

• Objective: To identify the presence and relative abundance of impurities such as residual solvents or by-products from synthesis (e.g., trihexylamine).

• Methodology:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Sample Preparation: Dissolve a known amount of Tetrahexylammonium chloride from each supplier in a suitable solvent (e.g., dichloromethane).

  • Injection Volume: 1 µL (splitless injection).

  • MS Detector: Operate in full scan mode over a mass range of m/z 40-500.

  • Analysis: Identify impurity peaks by comparing their mass spectra with a library (e.g., NIST). Quantify relative impurity levels by comparing the peak areas to the main analyte peak or an internal standard.

3. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the chemical structure of the compound.

• Objective: To verify the identity of Tetrahexylammonium chloride and detect any structurally similar impurities.

• Methodology:

  • Solvent: Deuterated chloroform (CDCl₃).

  • Spectrometer: A 400 MHz or higher NMR spectrometer.

  • Experiments: Acquire ¹H and ¹³C NMR spectra for the sample from each supplier.

  • Analysis: Compare the obtained spectra with known reference spectra for Tetrahexylammonium chloride. The chemical shifts, splitting patterns, and integration of the signals should be consistent with the expected structure. Pay close attention to any minor peaks that may indicate the presence of impurities.

4. Melting Point Determination

The melting point is a good indicator of purity.

• Objective: To determine the melting point range of the Tetrahexylammonium chloride from each supplier.

• Methodology:

  • Use a calibrated melting point apparatus.

  • Place a small amount of the powdered sample into a capillary tube.

  • Heat the sample at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting point.

  • Record the temperature at which the substance first begins to melt and the temperature at which it is completely molten.

  • Analysis: A sharp melting point range close to the literature value (around 111-113 °C) is indicative of high purity.[3] A broad melting range often suggests the presence of impurities.

Data Presentation: Physicochemical Characterization

Parameter	Supplier A (Lot: X)	Supplier B (Lot: Y)	Supplier C (Lot: Z)
Visual Appearance
Melting Point (°C)
HPLC Purity (%)
Major Impurities (GC-MS)
NMR Confirmation	Conforms / Deviations noted	Conforms / Deviations noted	Conforms / Deviations noted

Visualizations

References

• 1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 2. HPLC Method for Analysis of Tetraethylammonium Chloride on Newcrom AH Column | SIELC Technologies [sielc.com]
• 3. Tetrahexylammonium chloride 96 5922-92-9 [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of Tetrahexylammonium Chloride: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of tetrahexylammonium chloride, a quaternary ammonium compound. Adherence to these procedures is critical to maintaining a safe laboratory environment and complying with regulatory standards.

Hazard Profile and Safety Precautions

Tetrahexylammonium chloride presents several hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE).[1] It is crucial to be aware of these risks before beginning any procedure involving this chemical.

Hazard Classification	Description	Precautionary Statements
Skin Irritation (Category 2)	Causes skin irritation.[1]	P264: Wash skin thoroughly after handling.[1] P280: Wear protective gloves.[1] P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P332 + P313: If skin irritation occurs: Get medical advice/attention.
Serious Eye Irritation (Category 2A)	Causes serious eye irritation.[1][2]	P280: Wear eye protection/face protection.[1][2] P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337 + P313: If eye irritation persists: Get medical advice/attention.
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	May cause respiratory irritation.[1]	P261: Avoid breathing dust.[1] P271: Use only outdoors or in a well-ventilated area.[1] P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves must be inspected prior to use.

• Eye/Face Protection: Safety glasses with side-shields or a face shield.[2]

• Respiratory Protection: An N95 (US) or equivalent dust mask should be worn to avoid inhaling the powder.

• Body Protection: A lab coat or other protective clothing should be worn.[2]

Step-by-Step Disposal Procedure

The proper disposal of tetrahexylammonium chloride must be carried out in accordance with national and local regulations. The following steps provide a general guideline for its safe disposal.

1. Waste Identification and Segregation:

• Keep tetrahexylammonium chloride waste in its original container or a clearly labeled, compatible container.

• Do not mix tetrahexylammonium chloride waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Packaging for Disposal:

• Ensure the container is tightly closed and stored in a dry, well-ventilated area.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Tetrahexylammonium chloride".

3. Contacting a Licensed Waste Disposal Contractor:

• Disposal of tetrahexylammonium chloride must be handled by an approved and licensed hazardous waste disposal company.[3]

• Provide the waste disposal contractor with the Safety Data Sheet (SDS) for tetrahexylammonium chloride.

4. Internal Laboratory Procedures:

• Follow your institution's specific protocols for hazardous waste pickup. This may involve completing a hazardous waste disposal form and scheduling a pickup with your EHS department.

Spill Cleanup Protocol

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and environmental contamination.

For Minor Spills:

• Restrict Access: Cordon off the area of the spill.

• Wear Appropriate PPE: Don the recommended PPE before beginning cleanup.

• Use Dry Cleanup Methods: Gently sweep or scoop the spilled solid material. Avoid generating dust.[3]

• Contain the Waste: Place the spilled material into a suitable, labeled container for hazardous waste disposal.[3]

• Clean the Area: After the bulk of the material has been removed, decontaminate the area with a suitable solvent, followed by washing with soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup (e.g., wipes, absorbent pads) should be placed in the hazardous waste container.

For Major Spills:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: If it is safe to do so, increase ventilation in the area.

• Contact Emergency Responders: Notify your institution's EHS or emergency response team immediately.[3]

• Prevent Entry into Drains: Take steps to prevent the spilled material from entering drains or waterways.

Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the proper disposal of tetrahexylammonium chloride.

Caption: Disposal workflow for tetrahexylammonium chloride.

References

• 1. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 5922-92-9 Name: Tetrahexylammonium chloride [xixisys.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]